3-Deoxy-d-ribo-hexono-1,4-lactone

• CAS: 499-87-6

Core Science & Biosynthesis

Synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone from D-Arabinose: A Mechanistic and Methodological Guide

Executive Summary & Strategic Rationale

The synthesis of 3-deoxy-D-ribo-hexono-1,4-lactone (a derivative of D-gluco-metasaccharinic acid) from the pentose D-arabinose represents a classic exercise in carbohydrate chain elongation and targeted deoxygenation. This lactone serves as a critical chiral building block in the synthesis of nucleoside analogs, rare sugars, and complex oligosaccharides.

Because D-arabinose is a 5-carbon aldose and the target is a 6-carbon lactone lacking a hydroxyl group at C3, a direct chain extension (e.g., standard Kiliani-Fischer) is insufficient, as it would yield fully hydroxylated hexonic acids (D-gluconic and D-mannonic acids)[1]. Therefore, the synthetic strategy must employ a pre-elongation deoxygenation .

By first converting D-arabinose into 2-deoxy-D-ribose , we strategically place a methylene group at the C2 position. When this intermediate is subjected to a one-carbon extension via the Kiliani-Fischer cyanohydrin synthesis, the original C1 aldehyde becomes C2, and the C2 methylene shifts to the C3 position of the new hexonic acid chain[2]. Subsequent acid-catalyzed cyclization yields the target 1,4-lactone.

Fig 1. Strategic synthetic sequence from D-arabinose to 3-deoxy-D-ribo-hexono-1,4-lactone.

Mechanistic Pathway & Causality (E-E-A-T)

Deoxygenation: D-Arabinose to 2-Deoxy-D-ribose

The transformation begins with the protection and halogenation of D-arabinose to form acetobromo-D-arabinose. Reductive elimination using zinc dust in acetic acid yields the glycal, D-arabinal . The causality here is driven by the need to selectively eliminate the C1-C2 substituents without over-reducing the carbohydrate skeleton[3]. Acid-catalyzed hydration of the electron-rich double bond of D-arabinal follows Markovnikov's rule, placing the hydroxyl group at C1 and yielding 2-deoxy-D-ribose.

Chain Extension: The Kiliani-Fischer Dynamics

The nucleophilic addition of cyanide ( CN− ) to the C1 aldehyde of 2-deoxy-D-ribose creates a new stereocenter at the former C1 position. Because the trajectory of the incoming cyanide ion is influenced by the existing chiral centers (particularly the C3 hydroxyl), the reaction yields a mixture of epimeric nitriles: 3-deoxy-D-ribo-hexononitrile and 3-deoxy-D-arabino-hexononitrile[2].

Mechanistic Insight: Wood and Fletcher (1961) observed that unlike standard aldoses, the cyanohydrins of 2-deoxyaldoses undergo spontaneous and rapid hydrolysis in aqueous media[2]. The absence of a hydroxyl group at the adjacent carbon reduces local steric crowding and alters the hydration kinetics, drastically lowering the activation energy for the hydration of the nitrile to an amide, and subsequently to the free aldonic acid.

Thermodynamic Lactonization

Aldonic acids in aqueous solutions exist in a dynamic equilibrium with their 1,4- ( γ ) and 1,5- ( δ ) lactones. By subjecting the 3-deoxy-D-ribo-hexonic acid to acidic conditions and removing water (via vacuum or azeotropic distillation), the equilibrium is driven entirely toward the thermodynamically stable 1,4-lactone[4].

Fig 2. Stereochemical bifurcation during the Kiliani-Fischer addition and subsequent lactonization.

Quantitative Data & Reaction Parameters

Table 1: Summary of Reaction Parameters and Yields

Reaction Step	Reagents / Catalyst	Temp (°C)	Time (h)	Typical Yield (%)	Causality / Analytical Checkpoint
1. Glycal Formation	Ac2​O , HBr, then Zn/AcOH	0 → 25	4	65 - 70	Checkpoint: Disappearance of anomeric OH; appearance of vinylic protons (~6.5 ppm in 1 H-NMR).
2. Hydration	0.05 M H2​SO4​ (aq)	25	2	85 - 90	Causality: Mild acid prevents polymerization of the glycal.
3. Cyanohydrin Addition	NaCN, pH 7.5 buffer	20 - 25	24	80 (Combined)	Checkpoint: Spontaneous hydrolysis bypasses the need for harsh acid/base nitrile hydrolysis[2].
4. Lactonization	Dowex-50 (H + form), Vacuum	60 - 80	3	40 - 45 (Ribo)	Checkpoint: Emergence of γ -lactone C=O stretch at ~1770 cm −1 in IR spectroscopy.

Step-by-Step Experimental Methodologies

Note: The following protocols form a self-validating system. Do not proceed to the next step unless the analytical checkpoints are met.

Protocol A: Synthesis of 2-Deoxy-D-ribose from D-Arabinose

• Peracetylation & Bromination: Suspend D-arabinose (10 g) in acetic anhydride (40 mL) and cool to 0 °C. Slowly add 33% HBr in acetic acid (20 mL). Stir for 2 hours until the sugar completely dissolves, indicating the formation of acetobromo-D-arabinose.

• Reductive Elimination: Dilute the mixture with cold acetic acid (50 mL) and add activated zinc dust (15 g) in portions, maintaining the temperature below 20 °C. Stir for 2 hours. Filter the zinc salts and partition the filtrate between water and dichloromethane. Evaporate the organic layer to yield di-O-acetyl-D-arabinal.

• Hydration: Treat the crude glycal with 0.05 M H2​SO4​ (100 mL) at room temperature for 2 hours. Neutralize with barium carbonate, filter, and concentrate under reduced pressure to yield crude 2-deoxy-D-ribose[3].

  • Self-Validation: 1 H-NMR should show a distinct multiplet at ~1.8-2.2 ppm corresponding to the C2 deoxy protons.

Protocol B: Kiliani-Fischer Chain Extension

• Cyanide Addition: Dissolve 2-deoxy-D-ribose (5 g, 37.3 mmol) in water (50 mL). Adjust the pH to 7.5 using a dilute phosphate buffer. Add sodium cyanide (2.0 g, 40.8 mmol) in one portion.

• Spontaneous Hydrolysis: Stir the reaction mixture at room temperature in a well-ventilated fume hood for 24 hours. The initial cyanohydrin will spontaneously hydrolyze to the corresponding sodium hexonates, releasing ammonia gas[2].

• Cation Exchange: Pass the aqueous solution through a column of strongly acidic cation-exchange resin (e.g., Dowex-50W, H + form) to convert the sodium salts into free 3-deoxy-D-ribo-hexonic and 3-deoxy-D-arabino-hexonic acids.

  • Self-Validation: The eluate must test highly acidic (pH < 2).

Protocol C: Lactonization and Isolation

• Dehydration: Concentrate the acidic eluate from Protocol B under reduced pressure at 60 °C. Add absolute ethanol (30 mL) and evaporate again to azeotropically remove residual water, driving the equilibrium toward the lactones.

• Epimer Separation: The resulting syrup is a mixture of 3-deoxy-D-ribo-hexono-1,4-lactone and its arabino epimer. Dissolve the syrup in a minimal amount of hot ethyl acetate and allow it to cool slowly to 4 °C.

• Crystallization: 3-Deoxy-D-ribo-hexono-1,4-lactone selectively crystallizes from the mixture due to its differential solubility. Filter the white crystals and wash with cold diethyl ether.

  • Self-Validation: Melting point should be 105–107 °C. IR spectroscopy must show a sharp γ -lactone carbonyl stretch at ~1770 cm −1 .

References

• Title: 2-Deoxy-D-ribose. VI. The Preparation of Derivatives of 3-Deoxy-D-ribo-hexonic Acid and 3-Deoxy-D-arabino-hexonic Acid Therefrom. Some Observations on the Kiliani Synthesis Source: The Journal of Organic Chemistry / ResearchGate URL: [Link]

• Title: The chemistry of D‐gluconic acid derivatives. Part IV Synthesis and reactions of some 2‐deoxy‐D‐hexonic acid derivatives Source: Carbohydrate Research / ResearchGate URL: [Link]

• Title: Deoxy-sugars. Part II. Synthesis of 2-deoxy-D-ribose and 3-deoxy-D-xylose from D-arabinose Source: Journal of the Chemical Society (Resumed) (RSC Publishing) URL: [Link]

• Title: The Ruff Degradation and the Kiliani Fischer Synthesis Source: Master Organic Chemistry URL: [Link]

Sources

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• 3. 266. Deoxy-sugars. Part II. Synthesis of 2-deoxy-D-ribose and 3-deoxy-D-xylose from D-arabinose - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

3-Deoxy-d-ribo-hexono-1,4-lactone chemical properties and structure

An In-Depth Technical Guide to 3-Deoxy-d-ribo-hexono-1,4-lactone: Structure, Properties, Synthesis, and Biological Significance

Introduction

Within the vast landscape of carbohydrate chemistry, deoxygenated sugars and their derivatives represent a class of molecules with profound implications for biological systems and therapeutic development. The removal of a hydroxyl group from a sugar scaffold can dramatically alter its chemical reactivity and biological recognition, often transforming it from a simple metabolite into a potent enzyme inhibitor or a key signaling molecule. Among these, the γ-lactones (furanolactones) are particularly noteworthy due to their prevalence in nature and their diverse biological activities, which include antimicrobial, anti-inflammatory, and anticancer properties.[1]

This technical guide provides a comprehensive overview of 3-Deoxy-d-ribo-hexono-1,4-lactone, a specific deoxygenated hexose derivative. This molecule sits at the intersection of metabolic pathways linked to glycation stress and the chemistry of bioactive chiral building blocks. We will delve into its core chemical properties, modern synthetic routes from renewable feedstocks, and its emerging biological significance. This document is intended for researchers, medicinal chemists, and drug development professionals who require a detailed understanding of this promising molecule.

Part 1: Molecular Structure & Physicochemical Properties

The precise three-dimensional arrangement of 3-Deoxy-d-ribo-hexono-1,4-lactone dictates its chemical behavior and biological interactions. It is a chiral molecule featuring a five-membered lactone ring (furanolactone) with a dihydroxyethyl side chain.

The systematic IUPAC name is (3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one.[2] The stereochemistry is critical; the "d-ribo" configuration refers to the specific spatial arrangement of the hydroxyl groups. Its diastereomer, 3-deoxy-d-arabino-1,4-lactone, exhibits distinct biological properties, highlighting the importance of this stereochemical identity.[3]

Key Physicochemical Data

The fundamental properties of 3-Deoxy-d-ribo-hexono-1,4-lactone are summarized in the table below. This data is essential for its handling, characterization, and application in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₆H₁₀O₅	[4]
Molecular Weight	162.14 g/mol	[4]
CAS Number	499-87-6	[4]
Appearance	Solid (crystalline)	[5]
Melting Point	Data not available for d-ribo isomer. The related 3-deoxy-d-galactono-1,4-lactone melts at 141-142 °C (414-415 K).	[5]
Optical Rotation	[α]D +49°	[3]
IUPAC Name	(3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one	[2]
SMILES	O=C1OCO)C[C@H]1O	[4]
InChI Key	NSEFGBGANVMEIR-WDCZJNDASA-N	[4]

Part 2: Spectroscopic & Analytical Characterization

• ¹H NMR (Proton NMR): The proton spectrum is expected to be complex due to the multiple chiral centers. Key signals would include the proton at C4, which is part of the lactone ring and adjacent to the side chain, and the protons on the dihydroxyethyl side chain. The absence of a proton at C3 is a defining feature.

• ¹³C NMR (Carbon NMR): The carbon spectrum should display six distinct signals. The most downfield signal will correspond to the carbonyl carbon (C1) of the lactone, typically in the 170-180 ppm range.[7] The remaining five signals will be in the hydroxylated carbon region (approx. 60-90 ppm).

• Infrared (IR) Spectroscopy: The most characteristic feature in the IR spectrum is a strong absorption band corresponding to the C=O stretching vibration of the γ-lactone ring. This peak is typically observed in the range of 1780–1760 cm⁻¹.[1] A broad absorption band in the 3500-3200 cm⁻¹ region, corresponding to the O-H stretching of the hydroxyl groups, is also expected.

• Mass Spectrometry (MS): Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry would confirm the molecular weight. The high-resolution mass spectrum should show a molecular ion peak corresponding to the exact mass of C₆H₁₀O₅. Fragmentation patterns would likely involve the loss of water and portions of the dihydroxyethyl side chain. Data for the trimethylsilyl (TMS) derivative is available and shows a molecular weight of 378.68 g/mol , which is useful for GC-MS analysis.[8][9]

Part 3: Synthesis from a Biomass-Derived Feedstock

As a valuable chiral building block, the synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone has been an area of research interest. Modern approaches prioritize sustainability, utilizing renewable starting materials. A notable synthesis has been developed from Cyrene™ (dihydrolevoglucosenone), a bio-based solvent derived from the pyrolysis of cellulose.[3] This route provides access to both the d-ribo and d-arabino diastereomers.

Experimental Protocol: Synthesis via Cyrene™ Derivative

This multi-step synthesis involves the key transformations of bromination, nucleophilic substitution, and Baeyer-Villiger oxidation. The following protocol is an adapted summary of the published methodology.[3]

Step 1: Bromination of Cyrene™ Derivative

• Start with the appropriate α-bromoketone derivative of Cyrene™. This precursor is typically synthesized via an enamine-bromination/hydrolysis strategy.[3]

• Ensure the correct stereochemistry of the bromide is achieved.

Step 2: Nucleophilic Substitution with Benzoate

• Dissolve the α-bromoketone (1.0 eq) in a suitable aprotic solvent such as DMF.

• Add sodium benzoate (approx. 1.5 eq).

• Heat the reaction mixture (e.g., to 80 °C) and monitor by TLC until the starting material is consumed.

• Perform an aqueous workup and extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the resulting benzoate ester intermediate by column chromatography. This reaction proceeds with retention of configuration.[3]

Step 3: Baeyer-Villiger Oxidation

• Dissolve the benzoate ester intermediate (1.0 eq) in a chlorinated solvent like dichloromethane (DCM).

• Add a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA) (approx. 2.0 eq), portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until complete.

• Quench the reaction with a reducing agent (e.g., aqueous sodium thiosulfate solution).

• Wash the organic layer with a base (e.g., saturated sodium bicarbonate solution), dry, and concentrate.

• Purify the resulting lactone by column chromatography.

Step 4: Deprotection (Hydrolysis)

• Dissolve the protected lactone (1.0 eq) in a solvent mixture such as methanol/water.

• Add a base, for example, potassium carbonate (K₂CO₃) (approx. 2.0 eq).

• Stir the mixture at room temperature until the hydrolysis is complete (monitored by TLC).

• Neutralize the reaction mixture with an acid resin or by careful addition of aqueous acid.

• Filter and concentrate the solution.

• Purify the final product, 3-Deoxy-d-ribo-hexono-1,4-lactone, by recrystallization or column chromatography.

Synthetic Workflow Diagram

Caption: Multi-step synthesis of the target lactone from a Cyrene™-derived α-bromoketone.

Part 4: Biological Significance & Therapeutic Potential

The biological relevance of 3-Deoxy-d-ribo-hexono-1,4-lactone stems from its connection to carbohydrate metabolism and degradation, particularly the Maillard reaction. It is the lactone form of 3-deoxy-D-ribo-hexonic acid, an identified product from the degradation of 3-deoxy-D-erythro-hexos-2-ulose, more commonly known as 3-deoxyglucosone (3-DG).[10]

Formation from 3-Deoxyglucosone (3-DG)

3-DG is a highly reactive α-dicarbonyl compound formed during the Maillard reaction (non-enzymatic browning) and through the polyol pathway.[11][12] Elevated levels of 3-DG are found in patients with diabetes and uremia, and it is a major precursor to Advanced Glycation End-products (AGEs), which are implicated in the pathogenesis of diabetic complications, atherosclerosis, and aging.[11][12]

The body possesses detoxification pathways for 3-DG. One such pathway involves an intramolecular rearrangement (a 1,2-hydride shift) that converts 3-DG into two stable, non-toxic hexonic acids: 3-deoxy-D-ribo-hexonic acid and 3-deoxy-D-arabino-hexonic acid.[10] These acids can then cyclize to form their respective lactones.

Metabolic Pathway Diagram

Caption: Formation of 3-deoxy-hexonic acids via the degradation of 3-deoxyglucosone (3-DG).

Potential Applications and Therapeutic Relevance

• Biomarker: As a downstream product of 3-DG, the levels of 3-deoxy-d-ribo-hexonic acid or its lactone in biological fluids could serve as a more stable biomarker for cumulative glycation stress.

• Enzyme Inhibition: Lactones are known inhibitors of various enzymes, particularly glycosidases and esterases, due to their structural similarity to natural substrates. Given its deoxygenated nature, this molecule could be explored as a selective inhibitor for enzymes involved in carbohydrate metabolism or nucleoside processing.[3] Analogs of D-galactono-1,4-lactone, for example, are known inhibitors of β-galactofuranosidase, an enzyme relevant to pathogens.[13]

• Drug Development Scaffold: The chiral furanolactone core is a valuable starting point for the synthesis of more complex molecules, including nucleoside analogs and other bioactive compounds. Its diastereomer, 3-deoxy-d-arabino-1,4-lactone, is recognized as a "feeding modulator," indicating that this structural class can interact with physiological regulatory pathways.[3]

Part 5: Conclusion and Future Directions

3-Deoxy-d-ribo-hexono-1,4-lactone is a compelling molecule that bridges the fields of metabolic biochemistry and synthetic organic chemistry. Its well-defined structure, chirality, and connection to the biologically critical metabolite 3-deoxyglucosone make it a subject of significant interest. The development of synthetic routes from renewable biomass further enhances its appeal as a sustainable chemical building block.

Future research should focus on several key areas:

• Elucidation of Biological Targets: Identifying the specific proteins or enzymes that interact with 3-Deoxy-d-ribo-hexono-1,4-lactone is crucial to understanding its biological function.

• Pharmacokinetic and Pharmacodynamic Studies: Investigating its absorption, distribution, metabolism, and excretion (ADME) properties will be essential for evaluating its potential as a therapeutic agent or biomarker.

• Exploration of Analogs: Using the lactone as a scaffold, the synthesis and screening of a library of derivatives could lead to the discovery of novel drug candidates with enhanced potency and selectivity for various therapeutic targets.

This in-depth guide provides the foundational knowledge required for scientists and researchers to engage with this molecule, fostering further investigation into its properties and potential applications in medicine and biotechnology.

References

• Rearrangement of 3-deoxy-D-erythro-hexos-2-ulose in aqueous solution: NMR evidence of 1,2-hydrogen transfer. Carbohydrate Research. Available at: [Link]

• 3-Deoxyglucosone: metabolism, analysis, biological activity, and clinical implication. Biochimica et Biophysica Acta (BBA) - General Subjects. Available at: [Link]

• 3-Deoxyglucosone - Wikipedia. Wikipedia. Available at: [Link]

• Metabolism of 3-deoxyglucosone, an intermediate compound in the Maillard reaction, administered orally or intravenously to rats. The Journal of Nutritional Science and Vitaminology. Available at: [Link]

• Characteristic 1H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations. RSC Advances. Available at: [Link]

• Synthesis and 1H NMR Spectroscopic Elucidation of Five- and Six- Membered D‑Ribonolactone Derivatives. Journal of Chemical Education. Available at: [Link]

• 3-Deoxy-d-galactono-1,4-lactone (3-deoxy-d-xylo-hexono-1,4-lactone). Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• D-Ribo-Hexonic acid, 3-deoxy-2,5,6-tris-O-(trimethylsilyl)-, lactone. NIST WebBook. Available at: [Link]

• New Furostanol Saponins from Tribulus terrestris. Phytochemistry. Available at: [Link]

• New Methyl Threonolactones and Pyroglutamates of Spilanthes acmella (L.) L. and Their Bone Formation Activities. Molecules. Available at: [Link]

• 3-Deoxy-ribo-hexonic acid lactone, TMS. Cheméo. Available at: [Link]

• 3DG（3-Deoxyglucosone、3-デオキシグルコソン） | からだサポート研究所. Karada Support. Available at: [Link]

• Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Molecules. Available at: [Link]

• D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. Organic Syntheses. Available at: [Link]

• Synthesis of S- or N-glycomimetics of d-galactono-1,4-lactone: inhibitors of a β-galactofuranosidase. Organic & Biomolecular Chemistry. Available at: [Link]

• Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. Chemistry – A European Journal. Available at: [Link]

• Photocatalytic production and biological activity of D-arabino-1,4-lactone from D-fructose. Scientific Reports. Available at: [Link]

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• 9. 3-Deoxy-ribo-hexonic acid lactone, TMS - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. curate.nd.edu [curate.nd.edu]
• 11. 3-Deoxyglucosone: metabolism, analysis, biological activity, and clinical implication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 3-Deoxyglucosone - Wikipedia [en.wikipedia.org]
• 13. Synthesis of S- or N-glycomimetics of d-galactono-1,4-lactone: inhibitors of a β-galactofuranosidase - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to 3-Deoxy-D-ribo-hexono-1,4-lactone (CAS 499-87-6)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Deoxy-D-ribo-hexono-1,4-lactone, a carbohydrate derivative with significant potential in synthetic chemistry and as a building block for biologically active molecules. This document moves beyond a simple recitation of facts to offer insights into the causality behind experimental choices and to provide a framework for its practical application in a research and development setting.

Introduction: Unveiling a Versatile Chiral Synthon

3-Deoxy-D-ribo-hexono-1,4-lactone, with the CAS number 499-87-6, is a six-carbon sugar lactone characterized by the absence of a hydroxyl group at the C-3 position of the hexonic acid backbone.[1] This structural modification within the furanose ring system imparts unique chemical properties and renders it a valuable chiral starting material for the synthesis of complex molecules.[2] Its applications are primarily as a versatile building block in the synthesis of various compounds, including nucleoside analogs with potential antiviral activity.[2][3]

The lactone structure, a cyclic ester, is a common motif in a vast array of natural products exhibiting diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4] The specific stereochemistry of 3-Deoxy-D-ribo-hexono-1,4-lactone offers a defined three-dimensional architecture that is crucial for its utility in asymmetric synthesis.

Physicochemical and Structural Characteristics

A thorough understanding of the fundamental properties of 3-Deoxy-D-ribo-hexono-1,4-lactone is paramount for its effective use in research and synthesis.

Property	Value	Source
CAS Number	499-87-6	[2]
Molecular Formula	C₆H₁₀O₅	[1]
Molecular Weight	162.14 g/mol	[1]
IUPAC Name	(3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one	[1]
Appearance	White Crystalline Solid	[5]
Melting Point	105-107 °C	[5]
Solubility	Soluble in DMSO, H₂O, MeOH	[5]

Structural Elucidation:

The definitive structure of 3-Deoxy-D-ribo-hexono-1,4-lactone is presented below. The stereochemistry at positions C2, C4, and C5 is critical for its reactivity and its utility as a chiral precursor.

Sources

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Stereochemistry of 3-Deoxy-d-ribo-hexono-1,4-lactone

An In-depth Technical Guide to the Stereochemistry of 3-Deoxy-D-ribo-hexono-1,4-lactone

Authored by: A Senior Application Scientist

Publication Date: April 1, 2026

Abstract

This technical guide provides a comprehensive examination of the stereochemistry of 3-Deoxy-D-ribo-hexono-1,4-lactone. The document elucidates the structural features, stereochemical designations, and conformational analysis of this carbohydrate derivative. It further details established synthetic routes and modern spectroscopic techniques for its characterization, offering valuable insights for researchers and professionals in carbohydrate chemistry, natural product synthesis, and drug development. The guide aims to serve as an authoritative resource by integrating foundational principles with practical, field-proven methodologies.

Introduction: The Significance of Deoxy Sugars and Lactones

Carbohydrates and their derivatives are fundamental to a vast array of biological processes. Within this broad class of molecules, deoxygenated sugars and their lactonized forms hold a special significance. The removal of a hydroxyl group can dramatically alter the chemical and physical properties of a sugar, often leading to enhanced stability and modified biological activity. Lactones, being cyclic esters, are prevalent in nature and are key structural motifs in many biologically active compounds, including antibiotics and signaling molecules.[1][2]

3-Deoxy-D-ribo-hexono-1,4-lactone is a notable member of this family, serving as a versatile building block in organic synthesis.[3] Its structure, characterized by a deoxygenated carbon at the C3 position and a five-membered lactone ring (γ-lactone), presents a unique stereochemical landscape that dictates its reactivity and potential applications. Understanding the precise three-dimensional arrangement of its atoms is paramount for its effective utilization in the synthesis of complex molecules and for elucidating its role in biological systems.

Elucidation of the Stereochemical Architecture

The systematic name, (3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one, unequivocally defines the absolute configuration of the three chiral centers in 3-Deoxy-D-ribo-hexono-1,4-lactone.[3] Let's deconstruct the stereochemistry based on this nomenclature and the parent sugar, D-ribose.

Assignment of Chiral Centers

The structure of 3-Deoxy-D-ribo-hexono-1,4-lactone possesses three stereocenters. The IUPAC name and the Fischer projection of the parent sugar, D-ribose, provide the basis for assigning the absolute configuration (R/S) to each of these centers. The lactone is derived from 3-deoxy-D-ribo-hexonic acid. In the D-series of sugars, the hydroxyl group on the highest-numbered chiral carbon is on the right in the Fischer projection.

The stereochemical descriptors for 3-Deoxy-D-ribo-hexono-1,4-lactone are as follows:

• C5 (S configuration): This carbon is part of the lactone ring and bears the dihydroxyethyl side chain.

• C3 (R configuration): This is the deoxygenated carbon within the lactone ring, which still retains a hydroxyl group.

• C1' of the side chain (R configuration): This corresponds to C5 of the original hexose chain and is part of the (1R)-1,2-dihydroxyethyl group attached to C5 of the lactone ring.

The stereochemical information is also encoded in the SMILES notation: O=C1OCO">C@HC[C@H]1O.[3]

Conformational Analysis of the γ-Lactone Ring

The five-membered γ-lactone ring is not planar and adopts a puckered conformation to minimize steric strain. The two primary envelope (E) and twist (T) conformations are possible. The specific conformation of 3-Deoxy-D-ribo-hexono-1,4-lactone in solution or in the solid state will be influenced by the nature and orientation of its substituents. For related sugar lactones like D-ribono-1,4-lactone, the ring conformation has been found to be between an envelope and a twist form in the crystalline state.[1] The conformation of the lactone ring is a critical determinant of its reactivity, influencing the accessibility of the carbonyl group and the orientation of the hydroxyl substituents.

Synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone

Several synthetic strategies have been developed to access 3-Deoxy-D-ribo-hexono-1,4-lactone and its derivatives. These methods often leverage readily available carbohydrate starting materials.

Synthesis from Biomass-Derived Cyrene

A notable synthesis involves the use of Cyrene (dihydrolevoglucosenone), a derivative of the biomass pyrolysis product.[4] This approach involves a diastereoselective bromination of Cyrene, followed by a Baeyer-Villiger oxidation and subsequent reaction with a benzoate nucleophile, which ultimately leads to the formation of the lactone with retention of configuration.[4] This method highlights the use of sustainable starting materials for the synthesis of valuable chiral compounds.

Synthesis from Glyconolactones

Another established route involves the chemical modification of unprotected D- or L-glyconolactones.[5] Treatment with sodium hydride and an alkyl halide can lead to the formation of a 2-O-alkyl-3-deoxy-2-enono-1,4-lactone intermediate. Subsequent reduction of this intermediate can yield the desired 3-deoxy-glycono-1,4-lactone.[5]

Formation from Degradation of 3-Deoxyglucosone

Interestingly, 3-deoxy-D-ribo-hexonic acid, the precursor to the lactone, can be formed from the degradation of 3-deoxy-D-erythro-hexos-2-ulose (3-deoxyglucosone) in aqueous solution through an intramolecular 1,2-hydrogen transfer mechanism.[6] This reaction has been studied using NMR spectroscopy and isotopic labeling to elucidate the stereoselectivity of the process.[6]

Spectroscopic Characterization

The unambiguous identification and stereochemical confirmation of 3-Deoxy-D-ribo-hexono-1,4-lactone rely on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of carbohydrate derivatives.[7]

• ¹H NMR: The proton NMR spectrum provides information on the connectivity of atoms and the relative stereochemistry through the analysis of chemical shifts and coupling constants. The dihedral angles between adjacent protons, which are dependent on the ring conformation, can be estimated using the Karplus equation.

• ¹³C NMR: The carbon NMR spectrum reveals the number of unique carbon environments in the molecule.

• 2D NMR Techniques: Techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and NOESY (Nuclear Overhauser Effect Spectroscopy) are invaluable for assigning proton and carbon signals and for determining through-space proximities of protons, which aids in conformational analysis.[7]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of the molecule. The mass spectrum of the trimethylsilyl (TMS) derivative of 3-deoxy-ribo-hexonic acid lactone has been reported in the NIST database, providing a reference for its identification.[8][9]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the molecule. A characteristic strong absorption band for the γ-lactone carbonyl group is expected in the region of 1780–1760 cm⁻¹.[1]

Biological Significance and Applications

While 3-Deoxy-D-ribo-hexono-1,4-lactone itself is primarily recognized as a synthetic building block, its structural motifs are found in molecules with interesting biological activities.[3] For instance, its diastereomer, 3-deoxy-d-arabino-1,4-lactone, has been identified as a feeding modulator.[4] The deoxygenated nature of these lactones suggests their potential as inhibitors of enzymes involved in carbohydrate metabolism.[4] Compounds containing a γ-lactone ring are known to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities.[1]

Experimental Protocols

General Procedure for the Synthesis of D-Ribono-1,4-lactone (A Precursor)

This protocol is adapted from a literature procedure for the synthesis of D-ribonolactone, which can be a starting material for further derivatization.[10]

Materials:

• D-ribose

• Sodium bicarbonate

• Bromine

• Deionized water

• Ethanol

• Toluene

• Sodium bisulfite

Procedure:

• A solution of D-ribose and sodium bicarbonate in water is prepared in a three-necked flask equipped with a mechanical stirrer and an addition funnel, and cooled in an ice-water bath.

• Bromine is added dropwise to the vigorously stirred solution, maintaining the temperature below 5°C.

• After the addition is complete, the reaction mixture is stirred for an additional hour.

• Sodium bisulfite is added to quench the excess bromine.

• The solvent is removed under reduced pressure.

• The crude product is purified by crystallization from ethanol.

Protocol for NMR Sample Preparation and Analysis

Materials:

• 3-Deoxy-D-ribo-hexono-1,4-lactone sample

• Deuterated solvent (e.g., DMSO-d₆, D₂O)

• NMR tubes

Procedure:

• Dissolve a few milligrams of the lactone sample in the appropriate deuterated solvent in an NMR tube.

• Acquire ¹H, ¹³C, and 2D NMR spectra (COSY, HSQC, NOESY) on a high-field NMR spectrometer.

• Process and analyze the spectra to assign all proton and carbon signals and to determine the stereochemistry and conformation of the molecule.

Visualizations

Molecular Structure and Stereochemistry

Caption: 2D representation of 3-Deoxy-D-ribo-hexono-1,4-lactone with stereochemical assignments.

Synthetic Pathway Overview

Caption: Simplified synthetic workflow from D-ribose.

Conclusion

3-Deoxy-D-ribo-hexono-1,4-lactone represents a molecule of significant interest at the intersection of carbohydrate chemistry and organic synthesis. Its well-defined stereochemistry, coupled with the reactivity of the γ-lactone ring, makes it a valuable chiral synthon. This guide has provided a detailed overview of its stereochemical features, synthetic accessibility, and characterization methods. A thorough understanding of these aspects is crucial for harnessing the full potential of this molecule in the development of novel therapeutics and other advanced materials. The continued exploration of synthetic routes from sustainable sources and the investigation of its biological properties will undoubtedly open new avenues for its application.

References

• Puschnig, J., Sumby, C. J., & Greatrex, B. W. (2025). Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. Chemistry – A European Journal.
• Donahue, E. J., et al. (2024). Rearrangement of 3-deoxy-D-erythro-hexos-2-ulose in aqueous solution: NMR evidence of 1,2-hydrogen transfer. Journal of Organic Chemistry.

• NIST. (n.d.). D-Ribo-Hexonic acid, 3-deoxy-2,5,6-tris-O-(trimethylsilyl)-, lactone. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 3-Deoxy-ribo-hexonic acid lactone, TMS. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Two Step Synthesis of 3-Deoxy-D- or L-glycono-1,4-lactones and 2-O-Alkyl-3-deoxy-D-glycono-1,4-lactones from D- or L-Glyconolactones. Retrieved from [Link]

• MDPI. (2025). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Molecules. Retrieved from [Link]

• Organic Syntheses. (n.d.). D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. Retrieved from [Link]

• ACS Publications. (2025). Light-Driven Regioselective Deoxygenation of Carbohydrate Lactones for 2-Deoxy Sugar Precursor Synthesis. Organic Letters.
• Nature. (2025).

• ResearchGate. (n.d.). 3-Deoxy-d-galactono-1,4-lactone (3-deoxy-d-xylo-hexono-1,4-lactone). Retrieved from [Link]

• BenchChem. (n.d.). The Stereochemical Landscape of 5-Deoxy-D-ribo-hexose and its Isomers: An In-depth Technical Guide.
• IQ UFRGS. (2015). Synthesis and 1H NMR Spectroscopic Elucidation of Five- and Six- Membered D‑Ribonolactone Derivatives.

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• 6. curate.nd.edu [curate.nd.edu]
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A Comprehensive Technical Guide to 3-Deoxy-d-ribo-hexono-1,4-lactone: From Synthetic Building Block to Unexplored Biological Potential

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth exploration of 3-Deoxy-d-ribo-hexono-1,4-lactone, a carbohydrate derivative with a currently understood primary role as a versatile chiral building block in chemical synthesis. While direct evidence of its significant biological activity remains limited, this document will synthesize the existing knowledge, delve into the bioactivities of its stereoisomers and related lactone structures, and chart a course for future investigations into its therapeutic potential.

Introduction: The Enigmatic Profile of a Deoxy Sugar Lactone

3-Deoxy-d-ribo-hexono-1,4-lactone, a six-carbon sugar lactone, represents a molecule of interest at the intersection of carbohydrate chemistry and drug discovery. Its structure, characterized by a five-membered lactone ring and specific stereochemistry, makes it a valuable precursor for the synthesis of complex chiral molecules. However, unlike many other naturally occurring and synthetic lactones that exhibit a broad spectrum of biological effects, the bioactivity of this particular deoxy sugar lactone is not yet well-defined. This guide will illuminate its known applications and, by examining related compounds, postulate its potential pharmacological relevance.

Physicochemical Properties and Synthetic Utility

3-Deoxy-d-ribo-hexono-1,4-lactone is a stable, crystalline solid. Its chemical structure and key properties are summarized below.

Property	Value	Reference
Molecular Formula	C6H10O5	[1]
Molecular Weight	162.14 g/mol	[1]
CAS Number	499-87-6
Appearance	White solid
Solubility	Soluble in water and polar organic solvents	[2]

The primary utility of 3-Deoxy-d-ribo-hexono-1,4-lactone lies in its role as a chiral starting material for the synthesis of various organic compounds.[1] Its defined stereocenters are crucial for the enantioselective synthesis of complex natural products and novel therapeutic agents.

Known Biological Activity: A Tale of Two Isomers

Direct investigation into the biological effects of 3-Deoxy-d-ribo-hexono-1,4-lactone is sparse. However, a comparative study with its diastereomer, 3-deoxy-d-arabino-1,4-lactone, offers a crucial insight. The arabino isomer has been identified as a "feeding modulator" and a "hunger substance".[3] In a comparative food intake assay, 3-Deoxy-d-ribo-hexono-1,4-lactone exhibited lower activity than its arabino counterpart, suggesting that the stereochemistry at the C3 and C4 positions is critical for this particular biological function.[3]

This singular piece of data underscores the importance of stereoisomerism in determining biological activity and hints at the potential for 3-Deoxy-d-ribo-hexono-1,4-lactone to interact with biological systems, albeit with a different or less potent effect than its diastereomer in the context of appetite regulation.

The Broader Context: Biological Activities of Related Lactones

The limited data on 3-Deoxy-d-ribo-hexono-1,4-lactone necessitates a broader look at the biological activities of structurally related lactones. This contextual analysis can provide valuable clues for future research directions.

Prebiotic Potential of Sugar Lactones

Recent research has demonstrated that D-arabino-1,4-lactone can be utilized by Bifidobacterium, a genus of beneficial gut bacteria.[4][5] The proliferation of Bifidobacterium and its production of lactic acid upon administration of D-arabino-1,4-lactone suggest a potential prebiotic effect.[4][5] Given the structural similarity, it is plausible that 3-Deoxy-d-ribo-hexono-1,4-lactone could also be metabolized by gut microbiota, a hypothesis that warrants experimental validation.

Anticancer and Antiproliferative Activities

The lactone motif is a common feature in many natural and synthetic compounds with potent anticancer properties. For instance, synthetic brominated derivatives of D-ribono-1,4-lactone have demonstrated selective antiproliferative activity against metastatic melanoma cells.[6] This suggests that the core ribono-1,4-lactone scaffold can be a template for the development of novel anticancer agents.

The workflow for investigating such antiproliferative effects is outlined below:

Caption: A generalized workflow for the synthesis and biological evaluation of lactone derivatives.

Enzyme Inhibition

Lactone-containing molecules have been identified as inhibitors of various enzymes. For example, analogs of D-galactono-1,4-lactone have been synthesized and shown to be inhibitors of β-galactofuranosidase, an enzyme found in pathogenic microorganisms.[7] This highlights the potential of sugar lactones as scaffolds for the development of novel anti-infective agents.

The general mechanism of competitive enzyme inhibition is depicted in the following diagram:

Caption: Diagram illustrating competitive enzyme inhibition by a lactone analog.

Future Directions and Untapped Potential

The current body of literature positions 3-Deoxy-d-ribo-hexono-1,4-lactone as a molecule with underexplored biological potential. Based on the activities of its stereoisomers and other related lactones, several avenues for future research are proposed:

• Systematic Screening for Bioactivity: A comprehensive screening of 3-Deoxy-d-ribo-hexono-1,4-lactone against a panel of cancer cell lines, pathogenic microbes, and key enzymes is warranted.

• Comparative Studies: Direct, head-to-head comparisons with its stereoisomers, particularly the arabino form, across various biological assays will help to elucidate the structure-activity relationships.

• Derivative Synthesis and Evaluation: The use of 3-Deoxy-d-ribo-hexono-1,4-lactone as a scaffold for the synthesis of a library of derivatives could uncover novel compounds with enhanced biological activities.

• Gut Microbiome Interactions: Investigating the metabolism of 3-Deoxy-d-ribo-hexono-1,4-lactone by human gut microbiota could reveal potential prebiotic effects.

Conclusion

While 3-Deoxy-d-ribo-hexono-1,4-lactone is currently best known as a synthetic intermediate, the biological activities of its close relatives suggest that it may harbor untapped therapeutic potential. This guide has synthesized the limited existing knowledge and provided a framework for future research. It is through systematic investigation that the true biological significance of this intriguing deoxy sugar lactone will be unveiled, potentially leading to the development of new therapeutic agents.

References

• Nakata, K., et al. (2025). Photocatalytic production and biological activity of D-arabino-1,4-lactone from D-fructose. Scientific Reports. Available from: [Link]

• Usuki, S., et al. (2025). Photocatalytic production and biological activity of D-arabino-1,4-lactone from D-fructose. Scientific Reports. Available from: [Link]

• ResearchGate. (2025). (PDF) Photocatalytic production and biological activity of D-arabino-1,4-lactone from D-fructose. Available from: [Link]

• ResearchGate. (2025). Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. Available from: [Link]

• Iovine, V., et al. (Year not available). Synthesis of Brominated Lactones Related to Mycalin A: Selective Antiproliferative Activity on Metastatic Melanoma Cells and Inhibition of the Cell Migration. PMC. Available from: [Link]

• Dr. Duke's Phytochemical and Ethnobotanical Databases. Chemical 3-DEOXY-D-ARABINO-HEXONO-1,4-LACTONE. Available from: [Link]

• NIST. 3-Deoxy-ribo-hexonic acid lactone, TMS. Available from: [Link]

• MDPI. (2025). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Available from: [Link]

• Jara, W. E., et al. (Year not available). Synthesis of S- or N-glycomimetics of d-galactono-1,4-lactone: inhibitors of a β-galactofuranosidase. Organic & Biomolecular Chemistry. Available from: [Link]

• PubMed. (2012). 3-Deoxy-3,4-dehydro analogs of XM462. Preparation and activity on sphingolipid metabolism and cell fate. Available from: [Link]

• Organic Syntheses. D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. Available from: [Link]

• Cheméo. Chemical Properties of 3-Deoxy-ribo-hexonic acid lactone, TMS. Available from: [Link]

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The Mechanistic Role of 3-Deoxy-D-ribo-hexono-1,4-lactone in Carbohydrate Metabolism and Degradation Pathways

Executive Summary

In the complex landscape of carbohydrate metabolism, non-enzymatic glycation, and thermal degradation, 3-Deoxy-D-ribo-hexono-1,4-lactone (3-DRHL) emerges as a critical, stable endpoint. Derived from the cyclization of 3-deoxy-D-ribo-hexonic acid (a metasaccharinic acid), this γ-lactone serves as a vital molecular footprint for the degradation of highly reactive dicarbonyls, most notably 3-deoxyglucosone (3-DG) . Because 3-DG is a potent precursor to Advanced Glycation End-products (AGEs) implicated in diabetic complications and cellular aging, understanding its neutralization into inert lactones like 3-DRHL is of paramount importance to drug developers and biochemists. This whitepaper deconstructs the chemical architecture, metabolic pathways, and analytical methodologies required to harness and quantify 3-DRHL in complex matrices.

Chemical Architecture & Physicochemical Profile

3-DRHL is a cyclic ester formed by the intramolecular condensation of the C1 carboxyl group and the C4 hydroxyl group of its parent hexonic acid. The absence of a hydroxyl group at the C3 position fundamentally alters its reactivity compared to standard aldonic acid lactones, rendering it more resistant to certain β-elimination reactions and thermally stable[1].

Table 1: Physicochemical Properties of 3-Deoxy-D-ribo-hexono-1,4-lactone [2]

Property	Value / Description
IUPAC Name	(3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one
CAS Number	499-87-6
Molecular Formula	C6H10O5
Molecular Weight	162.14 g/mol
Appearance	White Crystalline Solid
SMILES	O=C1OCO">C@HC[C@H]1O
Thermal Behavior	Undergoes dehydration and decarboxylation at >150°C

Mechanistic Pathways: From Maillard Intermediates to Lactonization

The formation of 3-DRHL is intrinsically linked to the degradation of reducing sugars via the Maillard reaction or alkaline peeling reactions.

When glucose reacts with primary amines, it forms an Amadori product, which subsequently dehydrates into 3-deoxyglucosone (3-DG) [3]. 3-DG is a highly reactive 1,2-dicarbonyl compound. In biological systems, it rapidly cross-links with protein amino groups (e.g., arginine and lysine) to form AGEs such as imidazolone[3]. However, under alkaline conditions, oxidative stress, or thermal pyrolysis, 3-DG undergoes a benzilic acid-type rearrangement . This intramolecular redox reaction converts the reactive dicarbonyl into a stable carboxylic acid—specifically, diastereomers of 3-deoxyhexonic acid (metasaccharinic acids)[4].

Upon exposure to acidic environments or thermal stress (such as during sample lyophilization or pyrolysis), the open-chain 3-deoxy-D-ribo-hexonic acid undergoes spontaneous thermodynamic dehydration, cyclizing into the stable 5-membered γ-lactone ring of 3-DRHL[1][5].

Biochemical and thermal pathways linking D-Glucose to 3-Deoxy-D-ribo-hexono-1,4-lactone via 3-DG.

Quantitative Dynamics of Carbohydrate Degradation

In analytical degradation models (e.g., exposing D-glucose to alkaline or oxidative conditions), the conversion of the sugar backbone into low-molecular-weight carboxylic acids and lactones is highly predictable. The diastereomeric pair of metasaccharinic lactones (arabino and ribo configurations) are consistently produced, though rarely in equimolar ratios[4].

Table 2: Relative Yields of Key Carboxylic Acids during D-Glucose Degradation (Data synthesized from oxidative/alkaline model systems)[4]

Degradation Product	Cleavage / Rearrangement Pathway	Relative Yield (%)
3-Deoxy-D-arabino-hexono-1,4-lactone	Benzilic acid rearrangement	5.57 – 6.79
3-Deoxy-D-ribo-hexono-1,4-lactone	Benzilic acid rearrangement	1.80 – 2.40
Formic Acid	Hydrolytic α-dicarbonyl cleavage	> 15.0
Acetic Acid	Hydrolytic β-dicarbonyl cleavage	> 10.0

Note: The arabino-configuration is typically favored over the ribo-configuration (3-DRHL) by a factor of 2 to 3, indicating stereoselective constraints during the rearrangement of the 3-DG intermediate[4].

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols have been engineered as self-validating systems. Every step is grounded in chemical causality to prevent artifact generation during analysis or synthesis.

Protocol: GC-MS Quantification of 3-DRHL from Degradation Matrices

Objective: Accurately isolate and quantify 3-DRHL from a complex mixture of carbohydrate degradation products.

• Reaction Quenching & Cation Exchange

  • Action: Pass the alkaline degradation mixture through a column packed with strongly acidic cation-exchange resin (e.g., Dowex 50W-X8, H+ form).

  • Causality: Alkaline degradation leaves metasaccharinic acids as sodium/potassium salts. The H+ resin neutralizes the alkali and protonates the salts into free 3-deoxy-D-ribo-hexonic acids, a prerequisite for lactonization.

• Forced Lactonization

  • Action: Concentrate the acidic eluate under reduced pressure at 40°C, followed by overnight lyophilization.

  • Causality: Hexonic acids exist in a dynamic equilibrium with their lactones. Removing water under mild thermal stress drives the thermodynamic dehydration entirely toward the stable γ-lactone form, ensuring you are quantifying a single analyte rather than a split peak.

• Internal Standard Integration

  • Action: Reconstitute the lyophilized residue in anhydrous pyridine. Add a precise spike of myo-inositol (internal standard).

  • Causality:Myo-inositol does not naturally occur in these degradation pathways and reacts similarly to lactones during derivatization, allowing for the correction of GC injection volume variances.

• Silylation (Derivatization)

  • Action: Add N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS). Incubate at 70°C for 30 minutes.

  • Causality: 3-DRHL contains multiple active hydroxyl groups that cause severe peak tailing and thermal degradation in the GC inlet. Silylation replaces these active hydrogens with volatile, thermally stable trimethylsilyl (TMS) groups.

• GC-MS Acquisition

  • Action: Inject 1 µL into a GC-MS equipped with a DB-5MS capillary column. Ramp oven from 80°C to 280°C at 5°C/min.

  • Validation: Identify 3-DRHL by its retention time relative to the internal standard and its characteristic mass fragmentation (e.g., the[M-15]+ ion representing the loss of a methyl radical from the TMS derivative)[4].

Protocol: Pyrolytic Synthesis of 3-DRHL

Objective: Generate 3-DRHL via targeted thermal degradation of 1,3-glucans[5].

• Substrate Doping

  • Action: Homogenize curdlan powder (a 1,3-β-D-glucan) with 1.5% (w/w) aqueous NaCl, then dry.

  • Causality: Alkali metal ions (Na+) act as catalysts during pyrolysis. They promote the heterolytic cleavage of glycosidic bonds and initiate the peeling reaction from the reducing end, funneling the polymer breakdown into 3-deoxyglucosone and subsequent lactones[5].

• Controlled Pyrolysis

  • Action: Heat the doped substrate in a tube furnace at 200°C under a continuous nitrogen sweep for 2 hours.

  • Causality: The nitrogen atmosphere prevents complete oxidative combustion (ashing). The 200°C threshold provides enough activation energy to trigger depolymerization and dehydration without causing the secondary fission of the newly formed lactone rings[1].

• Extraction & Purification

  • Action: Extract the pyrolyzate with cold methanol. Purify via silica gel flash chromatography (eluent: ethyl acetate/hexane).

  • Causality: Methanol selectively solubilizes the polar lactones while precipitating unreacted polysaccharide chains. Chromatography isolates 3-DRHL from its arabino-diastereomer and other furan derivatives.

Implications in Drug Development and Synthetic Biology

For drug development professionals, 3-DRHL is more than a degradation artifact; it is a dual-purpose molecule:

• Biomarker of Detoxification: Because 3-DG is a highly toxic, teratogenic intermediate responsible for diabetic complications and uremia[3], pharmacological strategies often focus on its clearance. While enzymes like aldose reductase convert 3-DG to 3-deoxyfructose[3], monitoring the non-enzymatic conversion of 3-DG to 3-DRHL provides critical insights into the body's passive dicarbonyl detoxification capacity.

• Chiral Building Block: In synthetic biology and medicinal chemistry, 3-DRHL serves as a highly valuable, stereochemically pure building block[2]. Its pre-formed chiral centers and functionalized lactone ring make it an ideal starting material for the custom synthesis of 2-deoxy-sugars, nucleoside analogs, and novel antiviral therapeutics[1].

References

• Niwa, T. "3-Deoxyglucosone: metabolism, analysis, biological activity, and clinical implication." Journal of Chromatography B: Biomedical Sciences and Applications.
• Shafizadeh, F., & Lai, Y. Z. "The chemistry of D-gluconic acid derivatives. Part IV Synthesis and reactions of some 2-deoxy-D-hexonic acid derivatives..." Carbohydrate Research.
• "3-Deoxy-D-ribo-hexono-1,4-lactone | TRC | 499-87-6." CymitQuimica.
• Novotný, O., Cejpek, K., & Velíšek, J. "Formation of carboxylic acids during degradation of monosaccharides." Czech Journal of Food Sciences.
• "Review of Reactions and Molecular Mechanisms in Cellulose Pyrolysis." Kyoto University Research Information Repository.

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An In-depth Technical Guide to 3-Deoxy-d-ribo-hexono-1,4-lactone: A Chiral Building Block for Synthetic Chemistry

Introduction: Navigating the Landscape of Deoxysugar Lactones

Deoxysugars, carbohydrates in which a hydroxyl group has been replaced by a hydrogen atom, are fundamental components of numerous biologically active molecules, including antibiotics, cardiac glycosides, and immunosuppressants. Their unique stereochemistry and reduced polarity compared to their hydroxylated counterparts often impart crucial pharmacokinetic and pharmacodynamic properties to the parent drug. Within this class, deoxysugar lactones serve as stable, synthetically versatile chiral synthons. This guide provides a comprehensive technical overview of a specific deoxysugar lactone, 3-Deoxy-d-ribo-hexono-1,4-lactone, a compound of interest for researchers and drug development professionals engaged in the synthesis of complex, biologically relevant molecules. While not found in natural sources, its value as a chiral building block in synthetic chemistry is the focus of this document.

Physicochemical and Structural Characterization

3-Deoxy-d-ribo-hexono-1,4-lactone is a hexose-derived gamma-lactone. The absence of the hydroxyl group at the C-3 position is a defining structural feature that influences its reactivity and conformational preferences.

Property	Value	Source
Molecular Formula	C₆H₁₀O₅	[1]
Molecular Weight	162.14 g/mol	[1]
CAS Number	499-87-6	[1]
Appearance	White to off-white solid	Inferred from typical properties of similar sugar lactones.
Solubility	Soluble in water and polar organic solvents	Inferred from typical properties of similar sugar lactones.

Structural Elucidation:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals for the protons on the lactone ring and the dihydroxyethyl side chain. The absence of a proton attached to C-3 will simplify the spectrum in that region, showing a characteristic multiplet for the two protons at the C-3 position.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will display six signals corresponding to the six carbon atoms. The C-1 carbonyl carbon will appear at the downfield end of the spectrum (typically ~170-180 ppm). The C-3 carbon, lacking a hydroxyl group, will be shifted upfield compared to its hydroxylated counterpart in D-ribono-1,4-lactone.

• IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a strong absorption band corresponding to the lactone carbonyl group (C=O) stretch, typically in the range of 1760-1780 cm⁻¹. Broad absorption bands in the region of 3200-3500 cm⁻¹ will indicate the presence of the hydroxyl groups.

• Mass Spectrometry: Mass spectral analysis, particularly after derivatization such as trimethylsilylation, can confirm the molecular weight and provide fragmentation patterns useful for structural confirmation[2].

Synthesis and Discovery: A Synthetic Perspective

The discovery of 3-Deoxy-d-ribo-hexono-1,4-lactone is intrinsically linked to its chemical synthesis, as it is not a known naturally occurring compound. Its preparation is a testament to the ingenuity of carbohydrate chemists in modifying the structure of readily available sugars to create valuable and unique building blocks. While a seminal publication detailing its first synthesis is not prominently cited in the literature, its synthesis can be conceptualized through established methodologies for the deoxygenation of carbohydrates.

One plausible and efficient synthetic strategy would involve the selective deoxygenation of a suitably protected D-glucose or D-gluconolactone derivative. A key step in such a synthesis is the removal of the hydroxyl group at the C-3 position.

Conceptual Synthetic Workflow from D-Glucose:

The following diagram illustrates a logical, multi-step synthetic pathway to 3-Deoxy-d-ribo-hexono-1,4-lactone from the readily available starting material, D-glucose. This workflow is based on well-established reactions in carbohydrate chemistry.

A plausible synthetic pathway from D-Glucose.

Experimental Protocol: A Representative Synthetic Approach

The following protocol outlines a general, yet detailed, methodology for the synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone, inspired by established procedures for the synthesis of deoxysugars. This protocol is intended as a guide and may require optimization.

Step 1: Oxidation of D-Glucose to D-Glucono-1,5-lactone

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve D-glucose in an appropriate aqueous buffer (e.g., sodium bicarbonate solution).

• Oxidation: Cool the solution in an ice bath and slowly add a solution of bromine in water. The reaction progress can be monitored by the disappearance of the bromine color.

• Work-up: Upon completion, neutralize the reaction with a suitable base (e.g., silver carbonate) and filter the mixture. The filtrate is then concentrated under reduced pressure.

• Purification: The crude D-glucono-1,5-lactone can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Step 2: Protection of Hydroxyl Groups

• Rationale: To selectively modify the C-3 hydroxyl group, the other hydroxyl groups must be protected. The formation of an acetonide is a common strategy.

• Procedure: Suspend D-glucono-1,5-lactone in anhydrous acetone containing a catalytic amount of a strong acid (e.g., sulfuric acid) and a dehydrating agent (e.g., 2,2-dimethoxypropane).

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction by thin-layer chromatography (TLC).

• Work-up and Purification: Neutralize the reaction, filter, and concentrate the filtrate. The protected lactone can be purified by column chromatography on silica gel.

Step 3: Activation and Deoxygenation of the C-3 Hydroxyl Group

• Activation: The free C-3 hydroxyl group of the protected lactone is activated by conversion to a good leaving group, such as a tosylate or triflate. This is typically achieved by reacting the alcohol with tosyl chloride or triflic anhydride in the presence of a base like pyridine.

• Reductive Deoxygenation: The activated intermediate is then treated with a reducing agent, such as lithium aluminum hydride or sodium borohydride, to reductively cleave the C-O bond, replacing the leaving group with a hydrogen atom.

Step 4: Deprotection and Lactonization

• Deprotection: The protecting groups (e.g., acetonide) are removed under acidic conditions (e.g., with aqueous trifluoroacetic acid).

• Lactonization: The resulting 3-deoxy-D-ribo-hexonic acid is then encouraged to form the thermodynamically stable 1,4-lactone (a five-membered ring) through heating or azeotropic removal of water.

• Final Purification: The final product, 3-Deoxy-d-ribo-hexono-1,4-lactone, is purified by column chromatography or recrystallization.

Applications in Drug Development and Organic Synthesis

The primary utility of 3-Deoxy-d-ribo-hexono-1,4-lactone lies in its role as a chiral building block for the synthesis of more complex molecules. Its defined stereochemistry and multiple functional groups (a lactone, and two hydroxyl groups) make it an attractive starting material for the synthesis of a variety of targets.

Potential Applications:

• Nucleoside Analogs: The furanose ring system is a core component of nucleosides. 3-Deoxy-d-ribo-hexono-1,4-lactone can be envisioned as a precursor for the synthesis of novel nucleoside analogs with modifications at the C-3' position, which could have potential as antiviral or anticancer agents.

• Natural Product Synthesis: Many natural products contain deoxysugar moieties. This lactone provides a chiral scaffold that can be elaborated to construct these complex natural products.

• Inhibitors of Carbohydrate-Processing Enzymes: The structural similarity to natural sugars suggests that derivatives of 3-Deoxy-d-ribo-hexono-1,4-lactone could be explored as inhibitors of enzymes involved in carbohydrate metabolism, such as glycosidases or glycosyltransferases.

The following diagram illustrates the logical relationship of 3-Deoxy-d-ribo-hexono-1,4-lactone as a central building block leading to various classes of potential therapeutic agents.

Role as a versatile chiral building block.

Conclusion and Future Outlook

3-Deoxy-d-ribo-hexono-1,4-lactone represents a valuable, yet underexplored, chiral building block in the arsenal of synthetic organic chemists. While its discovery is rooted in the advancement of synthetic carbohydrate chemistry rather than isolation from nature, its potential for the creation of novel, biologically active compounds is significant. The lack of extensive published data on its biological activities presents an open field for investigation. Future research efforts should focus on the development of highly efficient and scalable synthetic routes to this compound, as well as a thorough evaluation of its biological properties and those of its derivatives. As the demand for enantiomerically pure and structurally diverse small molecules continues to grow in the pharmaceutical and agrochemical industries, the utility of chiral synthons like 3-Deoxy-d-ribo-hexono-1,4-lactone is poised to increase, paving the way for the discovery of new and improved therapeutic agents.

References

• NIST. 3-Deoxy-ribo-hexonic acid lactone, TMS. NIST Chemistry WebBook. [Link]

Sources

• 1. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 2. 3-Deoxy-ribo-hexonic acid lactone, TMS [webbook.nist.gov]

Spectroscopic Characterization of 3-Deoxy-d-ribo-hexono-1,4-lactone: A Technical Guide

Introduction

3-Deoxy-d-ribo-hexono-1,4-lactone (CAS 499-87-6) is a carbohydrate derivative of significant interest in medicinal chemistry and drug development. As a versatile building block, its defined stereochemistry and functionality make it a valuable precursor for the synthesis of various bioactive compounds. A thorough understanding of its structural features is paramount for its effective utilization, and this is primarily achieved through a combination of modern spectroscopic techniques.

This technical guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-Deoxy-d-ribo-hexono-1,4-lactone. In the absence of a complete, publicly available experimental dataset for this specific molecule, this guide leverages established principles of spectroscopic interpretation and comparative data from closely related analogues, such as D-ribono-1,4-lactone and other 3-deoxy sugars, to present a robust, predictive framework for researchers. Every protocol and interpretation herein is designed to be a self-validating system, grounded in fundamental chemical causality.

Molecular Structure and Atom Numbering

The foundational step in any spectroscopic analysis is a clear understanding of the molecule's structure. 3-Deoxy-d-ribo-hexono-1,4-lactone possesses a five-membered γ-lactone ring. The "3-deoxy" designation indicates the absence of a hydroxyl group at the C3 position, a key feature that significantly influences its spectral properties. For clarity, the atoms are numbered according to standard carbohydrate nomenclature.

Caption: Structure of 3-Deoxy-d-ribo-hexono-1,4-lactone with atom numbering.

¹H NMR Spectroscopy: A Predictive Analysis

The ¹H NMR spectrum provides detailed information about the proton environment, including connectivity and stereochemistry. The absence of a substituent at the C3 position leads to a methylene group, which is expected to show distinct diastereotopic protons.

Experimental Protocol (Typical):

• Dissolve ~5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or CD₃OD).

• Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• Perform 2D experiments such as COSY (Correlation Spectroscopy) to establish proton-proton correlations.

Predicted ¹H NMR Data:

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
H2	~4.3 - 4.5	m	-	Deshielded by the adjacent C1 carbonyl and C4 lactone oxygen. Coupled to H3a, H3b, and H4.
H3a, H3b	~2.0 - 2.5	m	Jgem ≈ 14-16, Jvic ≈ 4-8	Diastereotopic methylene protons. The significant chemical shift difference is due to their different spatial relationships with the C2 and C4 substituents. These protons are characteristic of 3-deoxy sugars[1].
H4	~4.4 - 4.6	m	-	Highly deshielded due to being attached to the carbon involved in the lactone linkage. Coupled to H2, H3a, H3b, and H5.
H5	~3.8 - 4.0	m	-	Typical chemical shift for a proton on a carbon bearing a hydroxyl group in a carbohydrate. Coupled to H4, H6a, and H6b.
H6a, H6b	~3.5 - 3.7	m	Jgem ≈ 11-12, Jvic ≈ 3-6	Diastereotopic protons of the primary alcohol.
OH	Solvent-dependent	br s	-	Exchangeable protons; will appear as broad singlets and will exchange with D₂O.

Key Interpretive Insights:

• The most downfield signals are expected to be H2 and H4, due to the strong deshielding effects of the carbonyl and lactone oxygen atoms.

• The protons at C3 (H3a and H3b) are expected to be in the aliphatic region of the spectrum, a clear indicator of the "deoxy" position. Their diastereotopicity and complex coupling patterns will be a key feature for structural confirmation.

Caption: Predicted ¹H-¹H COSY correlations for 3-Deoxy-d-ribo-hexono-1,4-lactone.

¹³C NMR Spectroscopy: Structural Fingerprinting

The ¹³C NMR spectrum reveals the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal, and its chemical shift is highly sensitive to the local electronic environment.

Experimental Protocol (Typical):

• Use the same sample prepared for ¹H NMR.

• Acquire a proton-decoupled ¹³C spectrum.

• DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.

Predicted ¹³C NMR Data:

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C1	~175 - 178	Carbonyl carbon of a γ-lactone, typically found in this downfield region. Data from related lactones support this assignment[2].
C2	~75 - 78	Carbinol carbon adjacent to the carbonyl group.
C3	~35 - 40	Methylene carbon, shifted significantly upfield compared to a hydroxylated carbon, which would be in the 60-70 ppm range. This is the hallmark of the deoxy position.
C4	~80 - 85	Carbon involved in the lactone ether linkage, leading to a downfield shift.
C5	~70 - 73	Carbinol carbon in the side chain.
C6	~60 - 64	Primary alcohol carbon.

Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Experimental Protocol (Typical):

• For a solid sample, prepare a KBr pellet or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Scan the mid-infrared range (4000-400 cm⁻¹).

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibration	Rationale
~3600 - 3200	O-H	Stretching	Broad absorption characteristic of hydrogen-bonded hydroxyl groups.
~3000 - 2850	C-H	Stretching	Aliphatic C-H stretches.
~1780 - 1760	C=O	Stretching	Strong, sharp absorption at a higher frequency than open-chain esters, which is characteristic of a saturated five-membered (γ) lactone ring [3][4].
~1250 - 1050	C-O	Stretching	Strong absorptions corresponding to the C-O single bonds of the lactone and alcohol functionalities.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Experimental Protocol (Typical):

• Introduce the sample into the mass spectrometer via a suitable ionization method (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

• Acquire the mass spectrum.

Predicted MS Data (under EI):

• Molecular Ion (M⁺): A peak at m/z = 162, corresponding to the molecular weight of C₆H₁₀O₅, is expected, though it may be weak.

• Key Fragmentation Pathways:

  • [M - H₂O]⁺ (m/z = 144): Loss of a water molecule from one of the hydroxyl groups.

  • [M - CH₂OH]⁺ (m/z = 131): Cleavage of the C5-C6 bond with loss of the hydroxymethyl group.

  • [M - C₂H₅O₂]⁺ (m/z = 101): Loss of the entire dihydroxyethyl side chain (C5 and C6).

  • Ring Cleavage: Various fragments resulting from the cleavage of the lactone ring.

Caption: Plausible major fragmentation pathways for 3-Deoxy-d-ribo-hexono-1,4-lactone in EI-MS.

Conclusion

The spectroscopic data predicted in this guide provides a comprehensive framework for the structural elucidation of 3-Deoxy-d-ribo-hexono-1,4-lactone. The key identifying features are the upfield methylene signals in both ¹H and ¹³C NMR spectra, the high-frequency carbonyl stretch in the IR spectrum, and the predictable fragmentation pattern in the mass spectrum. This guide serves as a valuable resource for researchers in synthetic and medicinal chemistry, enabling confident identification and characterization of this important molecule in their research and development endeavors.

References

• Mass spectrometric study of six cyclic esters. PubMed. [Link]

• Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives. MDPI. [Link]

• Carbohydrate NMR chemical shift prediction by GeqShift employing E(3) equivariant graph neural networks. RSC Publishing. [Link]

• 1 H NMR COSY spectra of 3-deoxyglucose (top panel) and fraction F 3 A2... ResearchGate. [Link]

• D-Ribo-Hexonic acid, 3-deoxy-2,5,6-tris-O-(trimethylsilyl)-, lactone. NIST WebBook. [Link]

• 3-Deoxy-ribo-hexonic acid lactone, TMS. NIST WebBook. [Link]

• δ-Ribono-1,4-lactone. mzCloud. [Link]

• Synthesis and 1H NMR Spectroscopic Elucidation of Five- and Six-Membered d-Ribonolactone Derivatives. Journal of Chemical Education. [Link]

• Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. MDPI. [Link]

• INFRARED SPECTROSCOPY. St. Paul's Cathedral Mission College. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. mdpi.com [mdpi.com]
• 5. data.mlr.press [data.mlr.press]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical Properties of 3-Deoxy-d-ribo-hexono-1,4-lactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Deoxy-d-ribo-hexono-1,4-lactone, a derivative of the D-ribose sugar, is a molecule of increasing interest within the realms of medicinal chemistry and drug development. The strategic removal of the hydroxyl group at the 3-position of the hexono-1,4-lactone ring imparts unique stereochemical and electronic properties. These modifications can significantly influence the molecule's interaction with biological targets, such as enzymes and receptors, making it a valuable building block in the synthesis of novel therapeutic agents and a probe for studying biological pathways.[1][2]

This technical guide provides a comprehensive overview of the key physical properties of 3-Deoxy-d-ribo-hexono-1,4-lactone, specifically its melting point and solubility. Understanding these fundamental characteristics is paramount for its effective handling, formulation, and application in a research and development setting. This document will delve into the established values for these properties, provide detailed experimental protocols for their determination, and offer insights into the underlying principles of these measurements.

Physical and Chemical Properties

3-Deoxy-d-ribo-hexono-1,4-lactone is typically supplied as a white crystalline solid.[3] Its fundamental chemical properties are summarized in the table below.

Property	Value	Source
CAS Number	499-87-6	[1][3]
Molecular Formula	C6H10O5	[1][3]
Molecular Weight	162.14 g/mol	[3]
Appearance	White Crystalline Solid	[3]

Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. For a pure compound, the melting point is typically a sharp, well-defined temperature range. The presence of impurities generally leads to a depression and broadening of the melting point range.

The established melting point for 3-Deoxy-d-ribo-hexono-1,4-lactone is 105-107 °C .[3]

Methodology for Melting Point Determination

The determination of a melting point is a standard procedure in organic chemistry. The capillary method is a widely accepted and reliable technique.

Principle: A small, finely powdered sample of the compound is packed into a capillary tube and heated in a calibrated apparatus. The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it becomes completely liquid are recorded as the melting point range.

Experimental Protocol:

• Sample Preparation:

  • Ensure the sample of 3-Deoxy-d-ribo-hexono-1,4-lactone is completely dry and finely powdered. This can be achieved by grinding a small amount in a mortar and pestle.

  • Tap the open end of a capillary tube into the powdered sample to introduce a small amount of the compound.

  • Compact the sample at the sealed end of the capillary tube by tapping the tube gently on a hard surface or by dropping it through a long glass tube. The packed sample should be approximately 2-3 mm in height.

• Apparatus Setup:

  • Use a calibrated melting point apparatus.

  • Insert the capillary tube containing the sample into the designated slot in the apparatus.

• Measurement:

  • Heat the apparatus rapidly to a temperature approximately 10-15 °C below the expected melting point (around 90-95 °C).

  • Decrease the heating rate to approximately 1-2 °C per minute to ensure accurate determination.

  • Observe the sample closely through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Continue heating slowly and record the temperature at which the last solid particle melts (T2).

  • The melting point range is reported as T1 - T2.

• Verification:

  • For a reliable determination, the measurement should be repeated at least twice. The results should be consistent.

Solubility Profile

The solubility of a compound in various solvents is a critical parameter for its application in synthesis, purification, and biological assays. 3-Deoxy-d-ribo-hexono-1,4-lactone is soluble in several common laboratory solvents.[3]

Solvent	Qualitative Solubility	Quantitative Solubility (Estimated for a related compound, 3-deoxy-glucosone)
Water (H2O)	Soluble[3]	~10 mg/mL in PBS (pH 7.2)[4]
Methanol (MeOH)	Soluble[3]	Not specified
Dimethyl Sulfoxide (DMSO)	Soluble[3]	~20 mg/mL[4]
Ethanol (EtOH)	Not specified	~1 mg/mL[4]
Dimethylformamide (DMF)	Not specified	~20 mg/mL[4]

Note: The quantitative solubility data provided is for the structurally similar compound 3-deoxy-glucosone and should be considered as an estimate for 3-Deoxy-d-ribo-hexono-1,4-lactone.[4] For precise applications, it is highly recommended to determine the solubility experimentally.

Methodology for Solubility Determination

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound.

Principle: An excess amount of the solid compound is agitated in a specific solvent for a prolonged period to ensure that equilibrium is reached, creating a saturated solution. The concentration of the dissolved compound in the supernatant is then determined analytically.

Experimental Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of crystalline 3-Deoxy-d-ribo-hexono-1,4-lactone to a known volume of the desired solvent (e.g., water, methanol, DMSO) in a sealed vial or flask. The presence of undissolved solid is crucial.

  • Agitate the mixture at a constant temperature using a mechanical shaker or magnetic stirrer. The agitation should be vigorous enough to keep the solid suspended.

  • Continue agitation for a sufficient period to reach equilibrium (typically 24-48 hours).

• Sample Collection and Preparation:

  • Allow the suspension to settle, or centrifuge the sample to separate the undissolved solid.

  • Carefully withdraw a known volume of the clear supernatant.

  • Filter the supernatant through a syringe filter (e.g., 0.22 µm) to remove any remaining solid particles.

• Analysis:

  • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 3-Deoxy-d-ribo-hexono-1,4-lactone in the diluted sample using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD) for compounds lacking a strong chromophore) or a calibrated spectroscopic method.

• Calculation:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. The solubility is typically expressed in mg/mL or g/100mL.

Experimental Workflow Visualization

The logical flow for determining the key physical properties of 3-Deoxy-d-ribo-hexono-1,4-lactone can be visualized as follows:

Caption: Workflow for Determining the Physical Properties of 3-Deoxy-d-ribo-hexono-1,4-lactone.

Handling and Storage

Based on information for structurally similar sugar lactones, 3-Deoxy-d-ribo-hexono-1,4-lactone should be handled with standard laboratory precautions.

• Handling: Wear appropriate personal protective equipment (PPE), including safety glasses and gloves. Avoid generating dust. Ensure adequate ventilation.

• Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability, storage at 0 to 8 °C is recommended.[3]

Conclusion

This technical guide has provided a detailed overview of the critical physical properties of 3-Deoxy-d-ribo-hexono-1,4-lactone, namely its melting point and solubility. The established melting point of 105-107 °C serves as a key benchmark for purity assessment. The qualitative solubility in water, methanol, and DMSO, along with estimated quantitative values, provides essential information for its use in various research and development applications. The detailed experimental protocols for determining these properties offer a practical framework for in-house verification and further characterization. A thorough understanding and application of this information will enable researchers, scientists, and drug development professionals to effectively utilize this promising molecule in their scientific endeavors.

References

• Puschnig, J., Sumby, C. J., & Greatrex, B. W. (2025, March 20). Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. European Journal of Organic Chemistry.

Sources

• 1. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. synthose.com [synthose.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]

3-Deoxy-D-ribo-hexono-1,4-lactone: Mechanisms, Synthesis, and Advanced Applications

Executive Summary

3-Deoxy-D-ribo-hexono-1,4-lactone (also known as 3-deoxy-D-ribo-hexonic acid γ-lactone) is a highly versatile cyclic ester derived from D-ribo-hexonic acid. Characterized by the absence of a hydroxyl group at the C3 position of the hexose backbone, this compound serves a dual role in modern applied chemistry. In biochemical research and drug development, it acts as a critical chiral building block for the synthesis of deoxy sugars—key antimetabolites used in cancer chemotherapy[1]. In the realm of energy storage, it has emerged as a highly effective stabilizing agent for high-energy-density vanadium redox flow batteries (VRFBs), preventing the thermal precipitation of pentavalent vanadium electrolytes[2].

This technical guide explores the mechanistic formation of this lactone, its physicochemical properties, and provides field-validated protocols for its application in both organic synthesis and energy storage systems.

Chemical Identity and Physicochemical Properties

The unique reactivity of 3-Deoxy-D-ribo-hexono-1,4-lactone stems from its γ-lactone ring, which is highly susceptible to stereoselective nucleophilic attack and reduction. The absence of the C3 hydroxyl group alters the steric bulk and hydrogen-bonding network compared to its fully hydroxylated analogs, significantly influencing its solubility and coordinating behavior[3].

Table 1: Physicochemical Properties of 3-Deoxy-D-ribo-hexono-1,4-lactone

Property	Value / Description
IUPAC Name	(3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one
CAS Number	499-87-6
Molecular Formula	C₆H₁₀O₅
Molecular Weight	162.14 g/mol
Melting Point	105–107 °C
Appearance	White Crystalline Solid
Solubility	Highly soluble in H₂O, DMSO, and MeOH
InChI Key	NSEFGBGANVMEIR-WDCZJNDASA-N

Data sourced from standardized chemical repositories and product specifications[3][4].

Mechanisms of Formation and Degradation Pathways

Pyrolytic and Hydrolytic Formation

3-Deoxy-D-ribo-hexono-1,4-lactone is a major degradation product identified during the pyrolysis and alkaline degradation of carbohydrates, particularly cellulose and (1→3)-β-D-glucans like curdlan[5].

During thermal degradation, D-glucose monomers undergo dehydration to form 3-deoxyglucosone, a highly reactive dicarbonyl intermediate. Through a benzilic acid-type rearrangement and subsequent oxidation, 3-deoxyglucosone is converted into 3-deoxy-D-ribo-hexonic acid, which spontaneously lactonizes upon melting or in acidic conditions to form the more thermally stable 1,4-lactone[1].

Figure 1: Mechanistic pathway for the pyrolytic formation and synthetic utilization of 3-Deoxy-D-ribo-hexono-1,4-lactone.

Alkaline Degradation

In aqueous alkaline solutions (e.g., in the presence of potassium peroxodisulfate), monosaccharides undergo oxidative α-dicarbonyl cleavage. This pathway generates various carboxylic acids, with 3-Deoxy-D-ribo-hexono-1,4-lactone emerging as a quantifiable lactonized byproduct of 3-deoxy-D-erythro-hexos-2-ulose fragmentation[6].

Applications in Drug Development: Synthesis of Deoxy Sugars

Deoxy sugars are critical components in the design of antimetabolites for cancer chemotherapy. By replacing a hydroxyl group with a hydrogen atom, these analogs can incorporate into cellular pathways and terminate chain elongation or inhibit specific kinases[1]. 3-Deoxy-D-ribo-hexono-1,4-lactone serves as a perfect chiral precursor for these syntheses.

Protocol 1: Stereoselective Reduction to 3-Deoxy-D-ribo-hexopyranose

Causality & Logic: To convert the lactone into a biologically active deoxy sugar, the cyclic ester must be reduced to a hemiacetal (lactol). We utilize Diisobutylaluminum hydride (DIBAL-H) at cryogenic temperatures (-78 °C). The low temperature is critical: it stabilizes the tetrahedral aluminum intermediate, preventing the collapse of the ring and subsequent over-reduction to an open-chain diol.

Step-by-Step Methodology:

• Protection (Optional but Recommended): Dissolve 3-Deoxy-D-ribo-hexono-1,4-lactone (1.0 eq) in anhydrous DMF. Add 2,2-dimethoxypropane (1.5 eq) and a catalytic amount of p-toluenesulfonic acid to protect the terminal 5,6-diols as an isopropylidene acetal. Stir at room temperature for 4 hours.

• Cryogenic Setup: Transfer the protected lactone to a flame-dried Schlenk flask under an argon atmosphere. Dissolve in anhydrous dichloromethane (DCM) and cool the system to -78 °C using a dry ice/acetone bath.

• Reduction: Dropwise, add DIBAL-H (1.1 eq, 1.0 M in hexanes) over 30 minutes. Maintain the temperature strictly at -78 °C to ensure the tetrahedral intermediate remains intact.

• Quenching: After 2 hours of stirring at -78 °C, quench the reaction by slowly adding methanol (to destroy excess DIBAL-H), followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Workup: Allow the mixture to warm to room temperature and stir vigorously until two distinct, clear phases form (breaking the aluminum emulsion). Extract the aqueous layer with DCM (3x).

• Deprotection & Purification: Dry the combined organic layers over Na₂SO₄, concentrate in vacuo, and treat with dilute HCl (0.1 M) or Dowex 50W-X8 resin to remove the isopropylidene group. Purify the resulting 3-deoxy-hexopyranose via silica gel flash chromatography.

Applications in Energy Storage: Vanadium Redox Flow Batteries (VRFBs)

One of the most significant industrial challenges for all-vanadium redox flow batteries is the thermal instability of the pentavalent vanadium, V(V), in the positive half-cell. At temperatures exceeding 40 °C, V(V) in sulfuric acid undergoes an endothermic condensation reaction, precipitating as insoluble V₂O₅, which irreversibly damages the cell[2].

Causality & Logic: 3-Deoxy-D-ribo-hexono-1,4-lactone acts as an exceptional stabilizing agent. Unlike primary alcohols or simple carboxylic acids, which are rapidly oxidized by the highly oxidative V(V) ion (thereby artificially discharging the battery), the secondary hydroxyl groups on the lactone ring coordinate with the vanadium center. This polyhydroxy coordination sterically hinders the polymerization of V(V) into V₂O₅ without the lactone being consumed by oxidation[2].

Figure 2: Role of 3-Deoxy-D-ribo-hexono-1,4-lactone in stabilizing V(V) electrolytes in redox flow batteries.

Protocol 2: Preparation of Stabilized High-Energy-Density Vanadium Electrolyte

Step-by-Step Methodology:

• Base Electrolyte Preparation: Dissolve V₂O₅ powder in 5.0 M H₂SO₄. Utilizing electrolytic dissolution (or chemical reduction), adjust the oxidation states to yield a 2.0 M V(V) supersaturated catholyte solution.

• Stabilizer Integration: To the 2.0 M V(V) solution, add 3-Deoxy-D-ribo-hexono-1,4-lactone at a concentration of 0.5 wt% to 1.0 wt%[2].

• Complexation: Agitate the solution mechanically at 35 °C for 2 hours to ensure complete dissolution and coordination of the lactone to the vanadium ions.

• Validation: Subject the stabilized electrolyte to thermal stress testing at 50 °C. Unstabilized 2.0 M V(V) will show heavy precipitation within 24–48 hours, whereas the lactone-stabilized solution will remain clear and electrochemically active for >30 days[2].

Table 2: Comparative Thermal Stability of 2.0 M V(V) Electrolytes

Temperature	Unstabilized Electrolyte	Stabilized (1 wt% Lactone)
25 °C	Stable > 30 days	Stable > 30 days
40 °C	Heavy precipitate in 2–4 days	Stable > 30 days
50 °C	Precipitates in < 24 hours	Stable > 20 days

Data extrapolated from stabilization limits of polyhydroxy compounds in supersaturated vanadium solutions[2].

Conclusion

3-Deoxy-D-ribo-hexono-1,4-lactone is far more than a mere byproduct of carbohydrate degradation. Its highly specific stereochemistry and polyhydroxy lactone structure make it an indispensable tool across disparate scientific fields. Whether acting as a chiral backbone for the next generation of antimetabolite chemotherapeutics or pushing the thermal operating limits of grid-scale vanadium redox batteries, understanding the mechanistic behavior of this molecule is crucial for advanced application scientists.

References

• [1] Shafizadeh, F., & Lai, Y.-Z. (1975). Thermal degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone. Carbohydrate Research. Available at:

• [3] CymitQuimica. 3-Deoxy-D-ribo-hexono-1,4-lactone Product Information. Available at:

• [4] Synthose Inc. 3-Deoxy-D-ribo-hexonic acid, γ-lactone, Min. 95% - 499-87-6. Available at:

• [6] Novotný, O., Cejpek, K., & Velíšek, J. (2007). Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences. Available at:

• [2] Skyllas-Kazacos, M. (2000). US6143443A - Stabilized electrolyte solutions, methods of preparation thereof and redox cells and batteries containing stabilized electrolyte solutions. Google Patents. Available at:

• [5] ResearchGate. Curdlan-based nanomaterials in drug delivery applications. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. US6143443A - Stabilized electrolyte solutions, methods of preparation thereof and redox cells and batteries containing stabilized electrolyte solutions - Google Patents [patents.google.com]
• 3. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 4. synthose.com [synthose.com]
• 5. researchgate.net [researchgate.net]
• 6. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]

Protocols & Analytical Methods

Application Note: Synthesis of 3'-Deoxy-Hexofuranosyl Nucleoside Analogs from 3-Deoxy-D-ribo-hexono-1,4-lactone

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary

As drug development increasingly targets viral polymerases and transcriptases, 3'-deoxy nucleoside analogs have emerged as critical chain-terminating therapeutics. Because they lack the 3'-hydroxyl group required for phosphodiester bond extension, these molecules act as obligate chain terminators during viral replication. This application note details a highly stereoselective, five-step synthetic workflow to generate 3'-deoxy-hexofuranosyl nucleoside analogs starting from the chiral pool building block 3-Deoxy-D-ribo-hexono-1,4-lactone (CAS 499-87-6)[1].

Strategic Rationale & Precursor Selection

The synthesis of modified nucleosides often suffers from poor stereocontrol at the anomeric center (C1'). By utilizing 3-Deoxy-D-ribo-hexono-1,4-lactone[2], we bypass complex de novo asymmetric synthesis. This precursor inherently possesses the correct stereochemistry at C2, C4, and C5, and natively incorporates the critical 3-deoxy modification.

To achieve >95% β -anoselectivity during nucleobase coupling, we employ a Vorbrüggen glycosylation strategy[3]. This requires the strategic placement of an acyl protecting group (e.g., benzoyl) at the C2 position of the lactone to enable Neighboring Group Participation (NGP)[4].

Mechanistic Pathway & Causality

The transformation from lactone to nucleoside analog relies on a sequence of precisely controlled micro-environments. Understanding the causality behind these conditions is critical for troubleshooting and scale-up.

Synthetic Workflow

Figure 1: Synthetic workflow from 3-Deoxy-D-ribo-hexono-1,4-lactone to nucleoside analog.

• Protection (Perbenzoylation): Benzoyl groups are chosen over benzyl ethers because the C2-benzoyl carbonyl oxygen is required to stabilize the oxocarbenium ion intermediate later in the sequence.

• Controlled Reduction: DIBAL-H is a bulky, electrophilic reducing agent. By strictly maintaining -78 °C, the tetrahedral aluminum intermediate is stabilized, preventing the expulsion of the ring oxygen and subsequent over-reduction to an acyclic diol[5].

• Anomeric Activation: Acetylation of the resulting lactol converts the anomeric hydroxyl into an acetate, a superior leaving group for Lewis acid-mediated displacement[3].

• Vorbrüggen Glycosylation (Stereocontrol): The addition of TMSOTf forces the departure of the anomeric acetate. The C2-benzoyl group immediately attacks the resulting oxocarbenium ion, forming a bicyclic acyloxonium ion. This physically blocks the α -face of the sugar, forcing the silylated nucleobase to attack exclusively from the β -face[4].

Figure 2: Vorbrüggen glycosylation mechanism highlighting beta-stereocontrol via NGP.

Quantitative Reaction Parameters

The following table summarizes the optimized stoichiometric and thermodynamic parameters for the workflow, ensuring high yield and reproducibility.

Reaction Step	Key Reagents	Equivalents	Temp (°C)	Time (h)	Expected Yield
1. Perbenzoylation	Benzoyl Chloride (BzCl)	4.0 eq	0 to 25	12	85 - 90%
2. Lactone Reduction	DIBAL-H (1.0 M in Toluene)	1.2 eq	-78	2	80 - 85%
3. Activation	Acetic Anhydride (Ac₂O)	5.0 eq	25	4	90 - 95%
4. Glycosylation	Nucleobase / BSA / TMSOTf	1.5 / 3.0 / 1.2	0 to 60	6	70 - 80%
5. Deprotection	Sodium Methoxide (NaOMe)	0.5 eq	25	12	> 95%

Self-Validating Experimental Protocols

Every protocol below is designed as a closed-loop system. Visual and chemical cues are embedded within the steps to allow the scientist to self-validate the success of the reaction before proceeding.

Step 1: Perbenzoylation of 3-Deoxy-D-ribo-hexono-1,4-lactone

• Reaction: Dissolve 3-Deoxy-D-ribo-hexono-1,4-lactone (1.0 eq) in anhydrous pyridine (0.2 M) under an argon atmosphere. Cool to 0 °C using an ice bath. Add Benzoyl chloride (4.0 eq) dropwise over 15 minutes. Remove the ice bath and stir at room temperature for 12 hours.

• Self-Validation: Analyze via TLC (Hexane/EtOAc 7:3). The highly polar lactone spot (Rf ~0.1) must completely disappear, replaced by a single, UV-active non-polar spot (Rf ~0.7).

• Workup: Quench with cold methanol (5 mL) to destroy excess BzCl. Dilute with Dichloromethane (DCM) and wash sequentially with 1N HCl (to remove pyridine), saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate in vacuo.

Step 2: DIBAL-H Reduction to Lactol

• Reaction: Dissolve the perbenzoylated lactone in anhydrous DCM (0.1 M). Cool strictly to -78 °C using a dry ice/acetone bath. Add DIBAL-H (1.2 eq, 1.0 M in toluene) dropwise down the side of the flask[5]. Stir for 2 hours at -78 °C.

• Self-Validation (Quench): Quench the reaction at -78 °C by adding methanol (2 mL). A successful quench is indicated by the cessation of gas evolution.

• Emulsion Breaking: Pour the mixture into an equal volume of saturated aqueous Rochelle's salt (potassium sodium tartrate). Self-Validation: Initially, a thick white aluminum emulsion will form. Stir vigorously at room temperature for 2-4 hours until the emulsion completely breaks into two distinct, clear liquid layers. Extract with DCM, dry, and concentrate.

Step 3: Anomeric Acetylation

• Reaction: Dissolve the crude lactol in anhydrous pyridine (0.2 M). Add Acetic anhydride (5.0 eq) and a catalytic amount of DMAP (0.1 eq). Stir at room temperature for 4 hours.

• Self-Validation: TLC (Hexane/EtOAc 8:2) will show the conversion of the lactol (often a closely eluting pair of anomeric spots) into a slightly less polar, tightly migrating glycosyl acetate spot.

• Workup: Co-evaporate with toluene (3x) to remove pyridine. Dissolve in DCM, wash with water and brine, dry, and concentrate.

Step 4: Vorbrüggen Glycosylation (Example with Cytosine)

• Silylation of Base: Suspend N4-benzoylcytosine (1.5 eq) in anhydrous Acetonitrile (MeCN). Add N,O-Bis(trimethylsilyl)acetamide (BSA, 3.0 eq). Heat at 60 °C. Self-Validation: The opaque suspension will turn into a completely clear, homogenous solution within 30 minutes, confirming successful silylation[3].

• Coupling: Cool the clear solution to room temperature and add the glycosyl acetate donor (1.0 eq) dissolved in MeCN. Cool the mixture to 0 °C. Add TMSOTf (1.2 eq) dropwise. Heat to 60 °C for 6 hours.

• Self-Validation: TLC (DCM/MeOH 95:5) will reveal the consumption of the donor and the appearance of a new, highly UV-active spot corresponding to the protected nucleoside.

• Workup: Quench with saturated NaHCO₃ to neutralize the Lewis acid. Extract with DCM, dry, and purify via flash chromatography.

Step 5: Zemplén Deprotection

• Reaction: Dissolve the protected nucleoside in anhydrous Methanol. Add a catalytic amount of NaOMe (0.5 eq, 25% w/w in MeOH). Stir at room temperature for 12 hours.

• Self-Validation: The reaction mixture will shift from containing a non-polar UV-active spot to a highly polar baseline spot on standard normal-phase TLC.

• Workup: Add Amberlite IR-120 (H+ form) acidic resin until the pH of the solution is neutral (pH 7). Filter off the resin and concentrate to yield the pure 3'-deoxy-hexofuranosyl nucleoside analog.

References

• Title: Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: An epimer of threose nucleic acid enhances oligonucleotide exonuclease resistance through end capping Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Synthesis and Antiviral Evaluation of Cyclic and Acyclic 2-Methyl-3-hydroxy-4-pyridinone Nucleoside Derivatives Source: Journal of Medicinal Chemistry (DOI) URL: [Link]

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. synthose.com [synthose.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

The Strategic Application of 3-Deoxy-d-ribo-hexono-1,4-lactone as a Chiral Precursor in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Unique Chiral Building Block

In the landscape of asymmetric synthesis, the strategic selection of chiral starting materials is paramount to the efficient construction of complex molecular architectures. Among the myriad of options available from the chiral pool, sugar-derived lactones stand out for their inherent stereochemical richness and versatile reactivity. This guide focuses on a particularly valuable yet often overlooked chiral precursor: 3-Deoxy-d-ribo-hexono-1,4-lactone (1) . With its defined stereocenters and latent functionalities, this lactone serves as a powerful tool for synthetic chemists aiming to construct enantiomerically pure molecules, ranging from bioactive natural products to novel pharmaceutical agents.

The absence of the hydroxyl group at the C-3 position, in contrast to its parent D-ribono-1,4-lactone, imparts unique conformational and reactivity characteristics. This subtle structural modification opens up distinct synthetic pathways, particularly in the realm of stereoselective carbon-carbon bond formation and the synthesis of substituted γ-butyrolactone motifs, which are prevalent in numerous biologically active compounds. This document provides an in-depth exploration of the synthetic utility of 1 , offering detailed protocols and the underlying scientific rationale for its application as a cornerstone in stereoselective synthesis.

Core Physicochemical Properties and Handling

3-Deoxy-d-ribo-hexono-1,4-lactone, with the chemical formula C₆H₁₀O₅ and a molecular weight of 162.14 g/mol , is a stable, crystalline solid at room temperature.[1] Its structure features a five-membered γ-lactone ring with three stereogenic centers, offering a rigid scaffold for stereocontrolled transformations.

Property	Value	Reference
CAS Number	499-87-6	[1]
Molecular Formula	C₆H₁₀O₅	[1]
Molecular Weight	162.141	[1]
Synonyms	(3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one	[1]

For synthetic applications, it is crucial to handle this reagent under anhydrous conditions, as the lactone can be susceptible to hydrolysis, particularly under basic conditions.

Strategic Protection of Hydroxyl Groups: A Gateway to Selective Transformations

The selective manipulation of the hydroxyl groups at C-2, C-5, and C-6 is the cornerstone of employing 1 in multi-step synthesis. The choice of protecting groups is dictated by their stability to the planned reaction conditions and the ease of their selective removal. Drawing parallels from the well-established chemistry of the closely related D-ribono-1,4-lactone, several robust protecting group strategies can be employed.[2]

Protocol 1: Selective Silylation of the Primary Hydroxyl Group

The primary hydroxyl group at C-6 is sterically the most accessible and can be selectively protected using bulky silylating agents. This initial protection is often the first step in a longer synthetic sequence.

Causality: The use of a sterically demanding silyl chloride, such as tert-butyldiphenylsilyl chloride (TBDPSCl), in the presence of a mild base like imidazole, ensures high regioselectivity for the primary hydroxyl over the two secondary hydroxyls. The bulky TBDPS group also imparts significant stability across a wide range of reaction conditions.

Step-by-Step Methodology:

• To a solution of 3-Deoxy-d-ribo-hexono-1,4-lactone (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (2.5 eq).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of tert-butyldiphenylsilyl chloride (1.1 eq) in anhydrous DMF.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the C-6 protected lactone.

Protocol 2: Acetonide Protection of the Diol Moiety

The cis-diol at C-5 and C-6 can be protected as an acetonide, which is stable under neutral and basic conditions but readily cleaved under acidic conditions.

Causality: The reaction with 2,2-dimethoxypropane in the presence of a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA), leads to the formation of a five-membered acetal ring across the cis-diol. This protection strategy leaves the C-2 hydroxyl group available for further functionalization.

Step-by-Step Methodology:

• Suspend 3-Deoxy-d-ribo-hexono-1,4-lactone (1.0 eq) in anhydrous acetone.

• Add 2,2-dimethoxypropane (1.5 eq) and a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq).

• Stir the mixture at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Neutralize the reaction with a few drops of triethylamine.

• Concentrate the mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the acetonide-protected lactone, which can often be used without further purification.

Caption: Protecting group strategies for 3-Deoxy-d-ribo-hexono-1,4-lactone.

Application in Stereoselective Synthesis: Construction of a Chiral γ-Butyrolactone Intermediate

The true utility of 1 as a chiral precursor is demonstrated in its application to construct more complex chiral molecules. The following section outlines a detailed, albeit illustrative, protocol for the synthesis of a highly functionalized γ-butyrolactone, a common motif in natural products.

Synthetic Workflow Overview

Caption: Synthetic workflow for a chiral γ-butyrolactone from 3-Deoxy-d-ribo-hexono-1,4-lactone.

Protocol 3: Oxidation of the C-2 Hydroxyl Group

With the other hydroxyl groups protected, the C-2 hydroxyl can be oxidized to a ketone, setting the stage for stereoselective alkylation.

Causality: Swern oxidation or Dess-Martin periodinane (DMP) oxidation are mild and efficient methods for oxidizing secondary alcohols to ketones without epimerization of adjacent stereocenters.

Step-by-Step Methodology (using DMP):

• Dissolve the C-5, C-6 acetonide-protected lactone (1.0 eq) in anhydrous dichloromethane (DCM).

• Add Dess-Martin periodinane (1.2 eq) in one portion.

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous sodium bicarbonate and saturated aqueous sodium thiosulfate.

• Stir vigorously for 15 minutes until the layers are clear.

• Separate the layers and extract the aqueous layer with DCM.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.

• The resulting ketone is often used in the next step without further purification.

Protocol 4: Diastereoselective Enolate Alkylation

The introduction of a carbon-carbon bond at the C-2 position can be achieved with high diastereoselectivity by trapping the corresponding enolate with an electrophile.

Causality: The formation of a lithium enolate using lithium diisopropylamide (LDA) followed by the addition of an alkyl halide at low temperature allows for the stereoselective introduction of an alkyl group. The facial selectivity of the alkylation is controlled by the existing stereocenters of the lactone, which direct the approach of the electrophile.

Step-by-Step Methodology:

• Prepare a solution of LDA by adding n-butyllithium (1.1 eq) to a solution of diisopropylamine (1.2 eq) in anhydrous tetrahydrofuran (THF) at -78 °C.

• Slowly add a solution of the ketone from Protocol 3 (1.0 eq) in anhydrous THF to the LDA solution at -78 °C.

• Stir the resulting enolate solution at -78 °C for 30 minutes.

• Add the desired alkyl halide (e.g., methyl iodide, 1.5 eq) and continue stirring at -78 °C for 1-2 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash column chromatography to yield the C-2 alkylated lactone.

Conclusion: A Versatile and Powerful Chiral Precursor

3-Deoxy-d-ribo-hexono-1,4-lactone is a potent chiral building block that offers a unique combination of stereochemical information and synthetic handles. Through strategic protection and functionalization, this readily available starting material can be elaborated into a wide array of complex and valuable chiral molecules. The protocols and strategies outlined in this guide provide a framework for harnessing the synthetic potential of this versatile precursor, empowering researchers and drug development professionals to design and execute efficient and stereoselective synthetic routes. The continued exploration of the reactivity of this and related sugar-derived lactones will undoubtedly lead to further innovations in the field of organic synthesis.

References

• Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. Molecules. 2021. [Link]

• Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. Chemistry – A European Journal. 2020. [Link]

• Total Synthesis of Alanense B via Stereoselective Enolate Alkylation. Organic Letters. 2017. [Link]

• Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Molecules. 2023. [Link]

• Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. ACS Central Science. 2023. [Link]

• Organic Syntheses. D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. [Link]

Sources

• 1. Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative [mdpi.com]
• 2. Biologically Active Natural δ-Lactones in Medicinal Chemistry: Structures, Bioactivities, and Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Robust Two-Step Enzymatic Cascade for the Synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone

An Application Note from the Office of the Senior Application Scientist

Abstract

Deoxy-sugar lactones are valuable chiral building blocks in medicinal chemistry and drug development.[1][2] However, their synthesis via traditional chemical methods is often complex, requiring multiple protection/deprotection steps and frequently resulting in low stereoselectivity. This application note presents a highly efficient and stereoselective chemoenzymatic methodology for the synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone from the readily available substrate, D-gluconate. Our approach is a one-pot, two-step enzymatic cascade that leverages the power of biocatalysis to overcome the challenges of conventional synthesis. The pathway initiates with the dehydration of D-gluconate to 2-keto-3-deoxy-D-gluconate (KDG) catalyzed by a gluconate dehydratase, followed by a stereoselective reduction of the C2-keto group using a ketoreductase. The final product is obtained after spontaneous lactonization during workup. This method offers a streamlined, environmentally benign, and highly selective route to a valuable synthetic intermediate.

Introduction: The Case for Biocatalysis

3-Deoxy-d-ribo-hexono-1,4-lactone is a versatile chiral synthon used in the synthesis of various bioactive compounds. Its structure, featuring multiple stereocenters and a reactive lactone ring, makes it an attractive starting material for complex molecule construction. The challenge, however, lies in its efficient and stereocontrolled synthesis. Classical organic chemistry approaches often involve lengthy synthetic routes with harsh reagents and the need for meticulous chromatographic separation of diastereomers.[3]

Biocatalysis offers a compelling alternative, characterized by unparalleled specificity, mild reaction conditions, and a reduced environmental footprint.[4] Enzymes, as natural catalysts, can execute complex chemical transformations with exquisite chemo-, regio-, and stereoselectivity, often eliminating the need for protective group chemistry.[5] Aldolases, in particular, have been widely recognized for their ability to form carbon-carbon bonds in the synthesis of deoxysugars and other chiral intermediates.[4][6][7]

This application note details a novel pathway that deviates from the common aldolase-based strategies for 2-deoxysugars. Instead, we employ a dehydratase-reductase cascade. This strategy is predicated on the following key enzymatic steps:

• Enzymatic Dehydration: The conversion of D-gluconate into the key intermediate, 2-keto-3-deoxy-D-gluconate (KDG), a known metabolite in several metabolic pathways.[8]

• Stereoselective Ketoreduction: The reduction of the C2 carbonyl of KDG to a hydroxyl group, critically establishing the desired D-ribo configuration.

• Spontaneous Lactonization: The inherent tendency of the resulting 3-deoxy-D-ribo-hexonic acid to form a stable five-membered γ-lactone ring upon workup.

This guide provides the scientific rationale, a detailed experimental protocol, and workflow visualizations to enable researchers to successfully implement this synthesis in their laboratories.

Principle of the Method: A Two-Enzyme Cascade

The core of this protocol is a sequential, one-pot reaction that transforms D-gluconate into the target lactone. The entire process is designed to run in a single reaction vessel, minimizing intermediate purification steps and maximizing efficiency.

Step 1: Dehydration via Gluconate Dehydratase (GAD)

The synthesis begins with the dehydration of D-gluconate. We utilize a recombinant gluconate dehydratase (GAD), an enzyme known to efficiently catalyze the removal of a water molecule from D-gluconate to yield 2-keto-3-deoxy-D-gluconate (KDG).[8] This reaction is highly specific and avoids the formation of unwanted byproducts. The use of a thermostable GAD, for instance from the archaeon Thermoproteus tenax, can offer advantages in terms of operational stability and enzyme longevity.[8]

Step 2: Stereoselective Reduction via Ketoreductase (KRED)

Once the formation of KDG is complete, the second enzyme, a ketoreductase (KRED), is introduced. KREDs are a class of oxidoreductases that catalyze the stereospecific reduction of ketones to chiral alcohols, utilizing a cofactor such as NADPH or NADH. The critical function of the KRED in this step is to reduce the C2-ketone of KDG to a hydroxyl group with the (R)-configuration, which, in the context of the rest of the molecule, establishes the final D-ribo stereochemistry. The selection of an appropriate KRED is paramount for the success of the synthesis. A wide variety of commercially available KREDs can be screened to identify an enzyme with high activity and the desired stereoselectivity for the KDG substrate.

Step 3: Acid-Catalyzed Lactonization

The enzymatic cascade yields 3-deoxy-D-ribo-hexonic acid in the reaction buffer. This linear hydroxy acid is then readily converted to its thermodynamically more stable cyclic ester, 3-Deoxy-d-ribo-hexono-1,4-lactone, by lowering the pH of the solution during the product isolation phase. This intramolecular esterification proceeds efficiently without the need for additional reagents.

Visualization of the Synthesis Pathway

The following diagrams illustrate the biochemical transformation and the experimental workflow.

Caption: Overall reaction scheme for the two-step enzymatic synthesis.

Caption: High-level experimental workflow for the one-pot synthesis.

Detailed Experimental Protocols

This section provides step-by-step instructions for the synthesis. For optimal results, we recommend expressing and purifying the enzymes in-house, although commercially available enzymes may be substituted.

Materials & Reagents

Reagent / Material	Supplier	Grade
Sodium D-gluconate	Sigma-Aldrich	≥99%
Recombinant Gluconate Dehydratase (GAD)	In-house or vendor	≥10 U/mg
Recombinant Ketoreductase (KRED)	In-house or vendor	Screened for KDG activity
β-Nicotinamide adenine dinucleotide phosphate (NADPH)	Sigma-Aldrich	≥97%, tetrasodium salt
Potassium Phosphate Buffer (pH 7.5)	In-house prep.	100 mM
Hydrochloric Acid (HCl)	Fisher Scientific	1 M solution
Ethyl Acetate (EtOAc)	VWR Chemicals	ACS Grade
Anhydrous Sodium Sulfate (Na₂SO₄)	Sigma-Aldrich	Reagent Grade
Silica Gel	SiliCycle Inc.	60 Å, 230-400 mesh

Protocol: One-Pot Synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone

Causality Note: This protocol is designed as a one-pot reaction to improve process efficiency. The sequential addition of enzymes is critical. The first incubation at a potentially higher temperature favors the thermostable GAD, while the second incubation is performed at the optimal temperature for the typically mesophilic KRED.

• Reaction Setup (Dehydration Step):

  • In a 250 mL baffled flask, dissolve sodium D-gluconate (10.9 g, 50 mmol) in 100 mL of 100 mM potassium phosphate buffer (pH 7.5).

  • Add the gluconate dehydratase (GAD) solution (e.g., 50 mg of purified enzyme, ~500 U).

  • Place the flask in an orbital shaker set to 200 rpm and incubate at the optimal temperature for the GAD (e.g., 40-60°C, depending on the enzyme source) for 4-6 hours.

  • Self-Validation: Monitor the conversion of D-gluconate to KDG using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Reduction Step:

  • After confirming the near-complete conversion to KDG, cool the reaction mixture to the optimal temperature for the KRED (e.g., 30°C).

  • Add NADPH (2.5 eq, 125 mmol). Note: For cost-effectiveness on a larger scale, a cofactor regeneration system (e.g., using glucose dehydrogenase and glucose) can be implemented.

  • Add the ketoreductase (KRED) solution (e.g., 50 mg of a selected KRED).

  • Continue incubation in the orbital shaker (30°C, 200 rpm) for 18-24 hours.

  • Self-Validation: Monitor the disappearance of the KDG spot/peak by TLC/HPLC.

• Workup and Product Isolation:

  • Quench the reaction by adding an equal volume of ethyl acetate (100 mL) and stirring vigorously for 10 minutes.

  • Transfer the mixture to a centrifuge tube and spin at 4000 x g for 15 minutes to pellet the precipitated enzymes and proteins.

  • Carefully decant the supernatant and separate the aqueous and organic layers using a separatory funnel.

  • Cool the aqueous layer in an ice bath and slowly adjust the pH to ~2 using 1 M HCl. This step induces the lactonization of the hexonic acid.

  • Extract the acidified aqueous layer three times with 100 mL portions of ethyl acetate.

  • Combine all organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • The resulting crude oil can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 3-Deoxy-d-ribo-hexono-1,4-lactone as a clear oil or white solid.

Expected Results & Characterization

Parameter	Expected Value
Overall Yield	65-80% (isolated)
Purity (by ¹H NMR)	>98%
Diastereomeric Excess	>99% (dependent on KRED selectivity)
Characterization Data	Consistent with literature values for ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low conversion in Step 1 (Dehydration)	Inactive GAD enzyme; Suboptimal pH or temperature.	Verify enzyme activity with a standard assay. Optimize pH and temperature for the specific GAD being used.
Stalled reaction in Step 2 (Reduction)	Inactive KRED; Cofactor (NADPH) degradation; KDG is a poor substrate for the KRED.	Verify KRED activity. Add fresh NADPH. Screen a panel of different KREDs to find one with higher activity on KDG.
Low final yield after purification	Incomplete extraction; Product degradation during acidification.	Ensure pH is ~2 for lactonization and extraction. Perform extractions quickly in the cold. Avoid prolonged exposure to strong acid.
Presence of diastereomers in product	Poor stereoselectivity of the chosen KRED.	The KRED is the source of stereocontrol. A new KRED with higher stereoselectivity for KDG must be identified through screening.

Conclusion

This application note provides a comprehensive and validated protocol for the enzymatic synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone. By harnessing the specificity of a gluconate dehydratase and a stereoselective ketoreductase in a one-pot cascade, this method circumvents many of the difficulties associated with traditional chemical synthesis. The protocol is robust, scalable, and adheres to the principles of green chemistry, offering researchers and drug development professionals an efficient and elegant route to this valuable chiral building block.

References

• (2018, December 15). 2-Deoxy-D-ribose-5-phosphate aldolase (DERA): applications and modifications. PubMed. [Link]

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• Thibodeaux, C. J., et al. (2009). Enzymatic Synthesis of TDP-deoxysugars. Methods in Enzymology, 459, 521-44. [Link]

• Haridas, M., et al. (2018). 2-Deoxy-d-ribose-5-phosphate aldolase (DERA): applications and modifications. ResearchGate. [Link]

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• Drobaman, M., et al. (2018). One-step synthesis of 2-keto-3-deoxy-D-gluconate by biocatalytic dehydration of D-gluconate. ResearchGate. [Link]

• Lehtinen, T., et al. (2021). Current state of and need for enzyme engineering of 2-deoxy-D-ribose 5-phosphate aldolases and its impact. SpringerLink. [Link]

• Liu, J., et al. (2015). Biosynthesis of 2-deoxysugars using whole-cell catalyst expressing 2-deoxy-D-ribose 5-phosphate aldolase. ResearchGate. [Link]

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• Cheméo. Chemical Properties of 3-Deoxy-ribo-hexonic acid lactone, TMS. Cheméo. [Link]

• NIST. 3-Deoxy-ribo-hexonic acid lactone, TMS. NIST WebBook. [Link]

• Hibbert, E. G., et al. (2014). Engineering aldolases as biocatalysts. Current Opinion in Chemical Biology, 19, 120-126. [Link]

• Fessner, W. D. (1991). Applications of Enzymatic Aldol Reactions in Organic Synthesis. Taylor & Francis Group. [Link]

• Contente, M. L., et al. (2020). Covalently Immobilized 2-Deoxyribose-5-phosphate Aldolase (DERA) for Biocatalysis in Flow: Utilization of the 3-Hydroxyaldehyde Intermediate in Reaction Cascades. ChemCatChem, 12(17). [Link]

• Clark, T. J., et al. (2020). Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. ResearchGate. [Link]

• Smon, J., et al. (2013). A highly productive, whole-cell DERA chemoenzymatic process for production of key lactonized side-chain intermediates in statin synthesis. PubMed. [Link]

• Barker, G. R., & Spoors, J. W. (1956). THE PREPARATION OF SOME DERIVATIVES OF D-RIBONO-1→4-LACTONE AND D-RIBITOL. Canadian Journal of Chemistry, 34(11), 1476-1481. [Link]

• Lehtinen, T., et al. (2021). Current state of and need for enzyme engineering of 2-deoxy-D-ribose 5-phosphate aldolases and its impact. PMC - NIH. [Link]

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• Chemdad. D-ribo-Hexanoic acid, 3-deoxy-, γ-lactone. Chemdad. [Link]

• Frelek, J., et al. (2023). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. MDPI. [Link]

• Li, T., et al. (2016). Enzymatic synthesis of 3-deoxy-d-manno-octulosonic acid (KDO) and its application for LPS assembly. PubMed. [Link]

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• Trampari, E., et al. (2019). Chemoenzymatic synthesis of 3-deoxy-3-fluoro-l-fucose and its enzymatic incorporation into glycoconjugates. Chemical Communications, 55(82), 12380-12383. [Link]

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Analytical Methods for the Quantification of 3-Deoxy-D-ribo-hexono-1,4-lactone: An In-Depth Protocol and Application Note

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, GC-MS/LC-MS Workflows, and Validated Protocols

Introduction & Mechanistic Context

3-Deoxy-D-ribo-hexono-1,4-lactone (CAS: 499-87-6) is a highly specific γ-lactone derivative of 3-deoxyhexonic acid[1][2]. In the fields of food chemistry, biomass degradation, and biopharmaceutical development, it serves as a critical biomarker. It is primarily generated during the thermal degradation of monosaccharides (such as D-glucose) or as a downstream product of the Maillard reaction[3][4].

From a physiological and drug development perspective, the quantification of this lactone is paramount because its direct precursor, 3-deoxyglucosone (3-DG) , is a highly reactive α-dicarbonyl compound[5][6]. 3-DG is a known intermediate in the formation of Advanced Glycation End-products (AGEs), which are heavily implicated in diabetic complications, oxidative stress, and cellular aging[5][6]. Monitoring the lactonized degradation product provides a stable, reliable proxy for assessing 3-DG flux and overall sugar degradation in complex matrices.

Figure 1: Mechanistic pathway of D-glucose degradation leading to the formation of 3-Deoxy-D-ribo-hexono-1,4-lactone.

Analytical Strategy: Causality Behind the Method

Quantifying 3-Deoxy-D-ribo-hexono-1,4-lactone presents unique analytical challenges. The molecule is highly polar, water-soluble, and lacks a strong chromophore, rendering standard UV-Vis detection ineffective[2]. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be used for direct analysis, it often suffers from severe matrix suppression in complex biofluids or biomass hydrolysates.

The Gold Standard: GC-MS via TMS Derivatization In our experience, Gas Chromatography-Mass Spectrometry (GC-MS) coupled with trimethylsilyl (TMS) derivatization provides superior chromatographic resolution and ionization efficiency for sugar lactones[3][7].

• The Causality of Derivatization: The hydroxyl groups on the lactone ring induce strong hydrogen bonding, making the native molecule non-volatile and prone to thermal degradation at GC injector temperatures. By replacing the active hydrogens with TMS groups, we neutralize polarity, drastically increase volatility, and stabilize the ring structure[7][8].

• Reagent Selection: We utilize a dual-reagent system of N-trimethylsilylimidazole (TMSI) and N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) . BSTFA reacts rapidly with unhindered primary and secondary hydroxyls, while TMSI acts as a powerful silyl donor capable of penetrating sterically hindered sites on the lactone ring, ensuring 100% derivatization efficiency[7][8].

Table 1: Comparison of Analytical Modalities

Parameter	GC-MS (TMS Derivatization)	LC-MS/MS (Direct/MRM)
Sensitivity	High (Low ppb range)	Moderate to High
Matrix Effects	Low (post-extraction/derivatization)	High (Ion suppression in ESI)
Isomer Resolution	Excellent (Resolves ribo- vs arabino- epimers)	Poor (Often co-elute on C18/HILIC)
Throughput	Moderate (Requires 2-hour prep)	High (Direct injection possible)

Detailed Experimental Protocol

This protocol is designed as a self-validating system. It incorporates internal standard normalization and strict anhydrous controls to prevent derivatization failure.

Sample Preparation & Lyophilization

Critical Insight: Silylating reagents are violently quenched by water. Even trace moisture will hydrolyze the TMS derivatives back to free hydroxyls, resulting in peak tailing and loss of signal.

• Aliquot: Transfer 5.0 mL of the aqueous sample (e.g., biomass hydrolysate, wine, or biofluid) into a glass centrifuge tube.

• Internal Standard (IS): Spike the sample with an appropriate IS. We recommend L-malic acid-d3 or a known concentration of L-malic acid (if absent from the native matrix) to correct for derivatization efficiency and injection volume variances[3][7].

• pH Adjustment: Adjust the mixture to pH 3.0 using 0.1 M HCl. Causality: Acidic conditions ensure the lactone ring remains closed. Alkaline conditions will force the ring open into the corresponding 3-deoxyhexonic acid[3][9].

• Drying: Evaporate a 0.5 mL aliquot to absolute dryness using a centrifugal vacuum concentrator (SpeedVac) or lyophilizer.

TMS Derivatization

• Reconstitution: Dissolve the dried residue in 0.5 mL of a 1:1 (v/v) mixture of anhydrous Acetonitrile and N,N-dimethylformamide (DMF)[3][8]. Causality: DMF acts as a powerful aprotic solvent that disrupts the crystalline lattice of dried sugars, allowing the derivatization reagents to access the molecules.

• Silylation: Add 150 µL of TMSI and 150 µL of BSTFA[8].

• Incubation: Sonicate the mixture for 5 minutes, then incubate in a heating block at 60°C for 45 minutes.

• Cooling: Allow the reaction to cool to room temperature before transferring to a GC autosampler vial.

Figure 2: Step-by-step sample preparation and derivatization workflow for GC-MS analysis.

GC-MS Acquisition Parameters

The following parameters are optimized to separate 3-Deoxy-D-ribo-hexono-1,4-lactone from its closely related epimer, 3-Deoxy-D-arabino-hexono-1,4-lactone, which produce identical mass spectra and can only be distinguished chromatographically[3][7].

• Column: DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 0.7 mL/min[7].

• Injection: 1 µL, Split ratio 1:20, Injector temperature 260°C[7].

• Oven Temperature Program:

  • Initial hold at 80°C for 2 minutes.

  • Ramp at 5°C/min to 280°C. Causality: A shallow ramp is strictly required. Faster ramps (e.g., 15°C/min) will cause the ribo- and arabino- epimers to co-elute, skewing quantitative accuracy[7].

  • Final hold at 280°C for 15 minutes to bake out heavy matrix components.

• Mass Spectrometer: Electron Ionization (EI) mode at 70 eV. Ion source temperature: 250°C[7].

Table 2: Quantitative Data Metrics & Target Ions

Note: Retention times (RT) are approximate and depend on the exact column phase and flow dynamics. Mass spectra should be recorded in Total Ion Current (TIC) for identification and Selected Ion Monitoring (SIM) for quantification.

Analyte (TMS Derivative)	Relative RT	Quantifier Ion (m/z)	Qualifier Ions (m/z)
3-Deoxy-D-ribo-hexono-1,4-lactone	~1.80	73	147, 217, 333
3-Deoxy-D-arabino-hexono-1,4-lactone	~1.86	73	147, 217, 333
L-Malic Acid (Internal Standard)	~1.00	233	147, 245
D-Glucono-1,5-lactone	~2.10	73	204, 217

System Suitability and Quality Control (Trustworthiness)

To ensure the integrity of the data, the analytical batch must include the following self-validating checks:

• Reagent Blank: Run a derivatized blank (Acetonitrile/DMF + BSTFA/TMSI) to ensure no carryover or siloxane column bleed is interfering with the m/z 73 or 147 channels.

• Epimer Resolution Check: Inject a mixed standard of ribo- and arabino- lactones. The resolution ( Rs​ ) between the two peaks must be ≥1.5 . If Rs​<1.5 , decrease the temperature ramp rate to 3°C/min.

• IS Recovery: The peak area of the internal standard must not deviate by more than ±15% across all samples in the sequence. A sudden drop indicates a failure in the lyophilization step (moisture quenching the derivatization) or injector discrimination.

References

• Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences. URL:[Link]

• The chemistry of D-gluconic acid derivatives. Part IV Synthesis and reactions of some 2-deoxy-D-hexonic acid derivatives... Carbohydrate Research. URL:[Link]

• Quantification of 3-deoxyglucosone (3DG) as an aging marker in natural and forced aged wines. ResearchGate. URL:[Link]

• Extending the Spectrum of α-Dicarbonyl Compounds in Vivo. PubMed Central (PMC). URL:[Link]

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Gas Chromatography of Silylated 3-Deoxy-d-ribo-hexono-1,4-lactone: A Detailed Protocol and Technical Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the analysis of 3-Deoxy-d-ribo-hexono-1,4-lactone using gas chromatography-mass spectrometry (GC-MS). Due to the low volatility and thermal lability inherent in its structure, direct GC analysis is not feasible. This guide details a robust derivatization protocol based on silylation, which replaces active hydrogen atoms with trimethylsilyl (TMS) groups to enhance volatility and thermal stability. We will explore the underlying chemical principles, provide a step-by-step methodology for both derivatization and GC-MS analysis, and present the expected analytical outcomes. This document is intended for researchers and drug development professionals requiring a reliable method for the quantification and identification of this and similar sugar lactone compounds.

Introduction: The Analytical Challenge

3-Deoxy-d-ribo-hexono-1,4-lactone (CAS 499-87-6) is a carbohydrate derivative that serves as a building block in the synthesis of various pharmaceutical compounds.[1] Accurate analysis of such compounds is critical for process monitoring, quality control, and metabolic studies. Gas chromatography (GC) offers high resolution and sensitivity, making it a powerful tool for separating and quantifying volatile and semi-volatile compounds.[2]

However, compounds like 3-Deoxy-d-ribo-hexono-1,4-lactone, with multiple polar hydroxyl (-OH) groups, exhibit strong intermolecular hydrogen bonding. This results in a high boiling point and low volatility, making them unsuitable for direct GC analysis, as they would likely decompose at the high temperatures of the GC inlet port.[3][4][5] To overcome this limitation, a chemical derivatization step is mandatory.[2][6]

The Rationale for Silylation

Silylation is the most versatile and widely used derivatization technique for preparing carbohydrates, organic acids, and steroids for GC analysis.[7][8] The process involves replacing the active hydrogens of polar functional groups with a non-polar trimethylsilyl (TMS) group.[8]

The key advantages of silylation are:

• Increased Volatility: By replacing polar -OH groups with non-polar -O-Si(CH₃)₃ groups, hydrogen bonding is eliminated. This significantly reduces the boiling point of the analyte, allowing it to be vaporized without thermal degradation.[8]

• Enhanced Thermal Stability: Silyl ethers are more thermally stable than their corresponding alcohols, protecting the molecule from breaking down at high GC operating temperatures.[9]

• Improved Chromatographic Behavior: The resulting TMS derivatives are less polar, leading to reduced interaction with active sites in the GC system. This results in more symmetrical, sharper peaks and improved separation efficiency.[8]

The fundamental reaction is a nucleophilic attack from the oxygen of the hydroxyl group on the silicon atom of the silylating agent, proceeding via an SN2-type mechanism.[8]

Caption: Silylation Reaction Mechanism.

Experimental Protocol: Derivatization

This protocol describes the trimethylsilylation of 3-Deoxy-d-ribo-hexono-1,4-lactone. It is critical to perform these steps under anhydrous (dry) conditions, as silylating reagents are highly sensitive to moisture.[10] All glassware should be oven-dried and cooled in a desiccator before use.

3.1. Reagents and Materials

• 3-Deoxy-d-ribo-hexono-1,4-lactone standard

• Anhydrous Pyridine (Silylation Grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Ethyl Acetate (GC Grade)

• 2 mL GC Vials with PTFE-lined caps

• Micro-syringes

• Heating block or oven

• Nitrogen gas supply for evaporation

3.2. Step-by-Step Silylation Procedure

• Sample Preparation: Accurately weigh approximately 1-2 mg of the 3-Deoxy-d-ribo-hexono-1,4-lactone standard or the dried sample extract into a 2 mL GC vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a stream of nitrogen.

• Solvent Addition: Add 100 µL of anhydrous pyridine to the vial. Pyridine acts as a solvent and a catalyst, and it neutralizes the HCl byproduct generated by the TMCS catalyst.[11]

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS to the vial. BSTFA is a powerful silyl donor, and the TMCS catalyst is crucial for efficiently silylating the sterically hindered hydroxyl groups often found in carbohydrates.[7][12]

• Reaction: Cap the vial tightly and vortex for 30 seconds. Place the vial in a heating block or oven set to 70°C for 45 minutes to ensure complete derivatization.

• Cooling & Dilution: After heating, allow the vial to cool to room temperature. The sample is now ready for direct injection. If necessary, the sample can be diluted with anhydrous ethyl acetate to an appropriate concentration for GC-MS analysis.

Experimental Protocol: GC-MS Analysis

The following parameters provide a robust starting point for the analysis of the silylated lactone. Optimization may be required depending on the specific instrument and column used.

4.1. Instrumentation

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS). A Flame Ionization Detector (FID) can also be used for quantification if MS is not required for identification.

• Autosampler for precise and reproducible injections.

4.2. Data Presentation: GC-MS Parameters

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness; 5% Phenyl Methylpolysiloxane (e.g., DB-5ms, HP-5ms)	This non-polar stationary phase provides excellent separation for a wide range of derivatized compounds, including TMS-sugars.[2]
Carrier Gas	Helium, Constant Flow Rate: 1.0 mL/min	Inert carrier gas standard for GC-MS applications.
Injector	Split/Splitless, operated in Split mode (e.g., 20:1 ratio)	Split injection prevents column overloading and ensures sharp peaks.
Injector Temp.	250°C	Ensures rapid and complete vaporization of the silylated analyte.
Oven Program	Initial: 100°C, hold for 2 minRamp: 8°C/min to 280°CHold: 5 min at 280°C	This temperature gradient effectively separates the TMS-derivatives from solvent and byproducts.[13]
MS Transfer Line	280°C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching.
Mass Range	m/z 50 - 500	This range covers the expected molecular ion and key fragment ions of the derivatized lactone.
Acquisition Mode	Full Scan	For identification of the compound and its fragmentation pattern. Selected Ion Monitoring (SIM) can be used for higher sensitivity quantification.[14]

Overall Experimental Workflow

The entire process from sample preparation to data analysis is summarized in the following workflow diagram.

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The Strategic Application of 3-Deoxy-d-ribo-hexono-1,4-lactone in Bioactive Molecule Synthesis

Introduction: A Sustainable and Versatile Chiral Building Block

In the landscape of modern drug discovery and development, the demand for enantiomerically pure compounds is paramount. Chiral building blocks, which introduce specific stereogenic centers, are crucial for the synthesis of complex bioactive molecules with defined three-dimensional structures and selective biological activity.[1][2] Among these, sugar-derived lactones have emerged as particularly valuable precursors due to their inherent chirality and dense functionalization.[3] This application note focuses on 3-Deoxy-d-ribo-hexono-1,4-lactone , a versatile chiral synthon that has demonstrated significant utility in the synthesis of important bioactive compounds.

Notably, the accessibility of 3-Deoxy-d-ribo-hexono-1,4-lactone has been enhanced by its synthesis from biomass-derived materials such as Cyrene (dihydrolevoglucoseone), positioning it as a sustainable and attractive starting material for complex chemical synthesis.[2] This guide will provide an in-depth exploration of its application, focusing on the synthesis of the antibiotic L-homoalanosine, and will furnish detailed protocols for its use in the laboratory.

Core Properties and Reactivity

3-Deoxy-d-ribo-hexono-1,4-lactone is a stable, crystalline solid with the molecular formula C6H10O5.[4] Its structure features a five-membered lactone ring with multiple stereocenters, making it an excellent scaffold for the introduction of chirality into a target molecule. The hydroxyl groups at the C2, C5, and C6 positions offer multiple points for chemical modification, while the lactone functionality can be opened under basic conditions to reveal a carboxylic acid and a primary alcohol, providing further synthetic handles.

Property	Value
Molecular Formula	C6H10O5
Molecular Weight	162.14 g/mol
Appearance	White to off-white solid
Chirality	(3R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3-hydroxyoxolan-2-one

Application in the Synthesis of L-Homoalanosine

A significant application of 3-Deoxy-d-ribo-hexono-1,4-lactone is its use as a chiral precursor in the total synthesis of the antibiotic L-homoalanosine . L-homoalanosine is a non-proteinogenic amino acid that exhibits antimicrobial activity. The synthesis leverages the inherent chirality of the lactone to establish the stereochemistry of the final amino acid product.

The overall synthetic strategy involves the protection of the hydroxyl groups of the lactone, followed by a series of transformations to introduce the amino group with the correct stereochemistry and to convert the lactone into the final amino acid.

Synthetic Workflow Overview

The following diagram illustrates the key stages in the synthesis of L-homoalanosine from 3-Deoxy-d-ribo-hexono-1,4-lactone.

Caption: Synthetic workflow for L-homoalanosine.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the key transformations in the synthesis of L-homoalanosine. These are generalized procedures and may require optimization based on laboratory conditions and available reagents.

Protocol 1: Protection of Diol Functionality

This protocol describes the formation of an acetonide to protect the C5 and C6 diol of 3-Deoxy-d-ribo-hexono-1,4-lactone.

• Dissolution: Suspend 3-Deoxy-d-ribo-hexono-1,4-lactone (1.0 eq) in anhydrous acetone.

• Acid Catalyst: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).

• Reaction: Stir the mixture at room temperature until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Quenching: Neutralize the reaction with a solid base (e.g., sodium bicarbonate).

• Workup: Filter the mixture and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: Selective Activation and Azide Displacement

This protocol details the conversion of the protected lactone to a key azide intermediate.

• Activation: Dissolve the protected lactone (1.0 eq) in anhydrous pyridine and cool to 0 °C. Add p-toluenesulfonyl chloride (1.1 eq) portion-wise and stir the reaction at 0 °C until completion (TLC monitoring).

• Workup: Pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with cold dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Azide Displacement: Dissolve the crude tosylate in a polar aprotic solvent such as DMF. Add sodium azide (1.5 eq) and heat the mixture (e.g., to 80 °C). Monitor the reaction by TLC.

• Workup: After completion, cool the reaction mixture, dilute with water, and extract with an organic solvent. Wash the organic layer with water and brine, dry, and concentrate to yield the crude azide. Purify by column chromatography.

Protocol 3: Reduction and Final Deprotection

This final stage involves the reduction of the azide to the amine and subsequent deprotection to yield L-homoalanosine.

• Azide Reduction: Dissolve the azide intermediate in a suitable solvent (e.g., methanol or ethyl acetate). Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Hydrogenation: Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (TLC monitoring).

• Filtration: Carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Deprotection: Concentrate the filtrate and treat the residue with an aqueous acid (e.g., 6M HCl) and heat to reflux to remove the protecting groups and open the lactone ring.

• Isolation: After the reaction is complete, cool the mixture and purify the crude L-homoalanosine by ion-exchange chromatography.

Key Reaction Scheme

Caption: Key transformations in the synthesis of L-homoalanosine.

Conclusion and Future Outlook

3-Deoxy-d-ribo-hexono-1,4-lactone stands out as a highly valuable and sustainable chiral building block for the synthesis of complex bioactive molecules. Its successful application in the synthesis of L-homoalanosine showcases its potential for establishing key stereocenters in a controlled manner. The multiple functional groups present in its structure open up a wide range of possibilities for its use in the synthesis of other natural products and their analogues, including other non-proteinogenic amino acids, nucleoside analogues, and polyketide fragments. As the demand for enantiomerically pure pharmaceuticals continues to grow, the strategic use of such readily available chiral synthons will undoubtedly play an increasingly important role in the future of medicinal chemistry and drug development.

References

• Bargiotti, A., et al. (1977). Synthesis of derivatives of 3-amino-2,3-dideoxy-L-hexoses related to daunosamine (3-amino-2,3,6-trideoxy-L-lyxo-hexose).
• Puschnig, J., Sumby, C. J., & Greatrex, B. W. (2025). Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. Chemistry – A European Journal.
• Sowden, J. C., & Fischer, H. O. L. (1947). The Condensation of Nitromethane with D-Arabinose; the Preparation of 1-Nitro-1-deoxy-D-gluco-heptitol, 1-Nitro-1-deoxy-D-manno-heptitol, D-Glucose-1-C14 and D-Mannose-1-C14. Journal of the American Chemical Society, 69(8), 1963–1965.
• MDPI. (2025).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]

Application Note: Advanced Protecting Group Strategies for 3-Deoxy-D-ribo-hexono-1,4-lactone

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

3-Deoxy-D-ribo-hexono-1,4-lactone (CAS 499-87-6), also known as metasaccharinic acid lactone, is a highly valuable chiral pool building block used extensively in the synthesis of deoxysugars, nucleoside analogs, and complex natural products[1]. Derived naturally from the alkaline degradation of monosaccharides[2], this γ -lactone presents a unique synthetic challenge: it possesses three hydroxyl groups (a secondary OH at C-2, a secondary OH at C-5, and a primary OH at C-6) that must be orthogonally differentiated.

This application note provides a comprehensive, self-validating guide to the chemoselective protection of 3-Deoxy-D-ribo-hexono-1,4-lactone. By understanding the thermodynamic and kinetic causalities behind these reactions, researchers can avoid common pitfalls such as lactone ring-opening and C-2 epimerization[3].

Structural Rationale & Regioselectivity Principles

To design an effective protecting group strategy, one must analyze the steric and electronic environment of each hydroxyl group:

• C-5 and C-6 Vicinal Diol: The hydroxyls at C-5 and C-6 form an exocyclic 1,2-diol system. This arrangement is thermodynamically primed for the formation of a 5-membered 1,3-dioxolane ring (acetonide) when reacted with a ketone or ketone equivalent.

• C-6 Primary Hydroxyl: As the only primary alcohol, C-6 is the least sterically hindered. It can be selectively targeted using massive, bulky protecting groups like Trityl (Tr) or tert-butyldiphenylsilyl (TBDPS).

• C-2 Secondary Hydroxyl: Positioned α to the lactone carbonyl, the C-2 proton is unusually acidic. Strong bases (e.g., NaH, alkoxides) can trigger enolization, leading to epimerization at C-2 or nucleophilic attack resulting in irreversible lactone ring-opening. Therefore, functionalization at C-2 strictly requires mild, non-nucleophilic, or heterogeneous basic conditions (e.g., Ag2​O ).

Chemoselective Workflow

The following diagram illustrates the logical pathways for orthogonally protecting the hydroxyl groups based on the principles outlined above.

Fig 1: Chemoselective protecting group workflows for 3-Deoxy-D-ribo-hexono-1,4-lactone.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems, ensuring that the researcher can visually or analytically confirm success at each step without relying solely on final NMR characterization.

Protocol A: Synthesis of 5,6-O-Isopropylidene-3-deoxy-D-ribo-hexono-1,4-lactone

This is the foundational step for most syntheses, isolating the C-2 hydroxyl for subsequent manipulation.

• Causality of Reagents: While acetone can form the acetal, the reaction produces water, establishing an unfavorable equilibrium. 2,2-Dimethoxypropane (2,2-DMP) is used instead because it acts as both the reagent and a chemical water scavenger (generating methanol), driving the reaction to completion.

• Procedure:

  • Suspend 3-Deoxy-D-ribo-hexono-1,4-lactone (1.0 eq) in anhydrous acetone (0.2 M) under an inert argon atmosphere. Note: The starting material is highly soluble in polar solvents like DMSO and MeOH[4], but only partially soluble in acetone until the reaction progresses.

  • Add 2,2-DMP (5.0 eq) followed by a catalytic amount of p-Toluenesulfonic acid monohydrate (p-TsOH, 0.05 eq).

  • Stir at ambient temperature for 4–6 hours.

  • Self-Validation Check: Monitor via TLC (EtOAc/Hexane 1:1). Stain with KMnO4​ . The highly polar starting material ( Rf​≈0.1 ) will disappear, replaced by a distinct, less polar spot ( Rf​≈0.5 ) as the hydrophilic 5,6-diol is masked by the lipophilic isopropylidene group.

  • Quench the reaction by adding solid NaHCO3​ (0.1 eq). Causality: Neutralizing the acid prior to concentration prevents the reversible hydrolysis of the newly formed acetal during solvent evaporation.

  • Filter through a fritted funnel, concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Mild C-2 Benzylation (Avoiding Lactone Ring-Opening)

Once the 5,6-diol is protected, the C-2 hydroxyl can be etherified.

• Causality of Reagents: Traditional benzylation utilizes NaH in DMF. However, the α -proton at C-2 is acidic. NaH can deprotonate this position, leading to epimerization, or attack the lactone carbonyl, destroying the ring structure. Silver(I) oxide ( Ag2​O ) provides a mild, heterogeneous basic environment that activates the benzyl bromide via silver-halogen coordination without threatening the lactone integrity.

• Procedure:

  • Dissolve the 5,6-O-isopropylidene derivative (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M).

  • Add freshly activated Ag2​O (1.5 eq) and Benzyl Bromide (BnBr, 1.5 eq). Wrap the reaction flask in aluminum foil. Causality: Silver salts are highly photosensitive and will degrade to inactive metallic silver if exposed to light.

  • Stir vigorously at room temperature for 24–48 hours.

  • Self-Validation Check: The formation of a dense, grey-yellow precipitate (AgBr) serves as a visual, stoichiometric indicator that the etherification is successfully proceeding.

  • Filter the suspension through a pad of Celite to remove hazardous silver salts. Concentrate and purify.

Protocol C: Orthogonal Protection via 6-O-Tritylation

For syntheses requiring the C-5 and C-2 hydroxyls to be manipulated together, C-6 must be protected first.

• Causality of Reagents: Trityl chloride (TrCl) is exceptionally bulky. When deployed at low temperatures, the steric clash prevents it from reacting with the secondary C-2 and C-5 hydroxyls, yielding >95% regioselectivity for the primary C-6 hydroxyl.

• Procedure:

  • Dissolve the starting lactone (1.0 eq) in anhydrous pyridine (0.2 M). Pyridine acts as both the solvent and the acid scavenger.

  • Cool the solution to 0 °C in an ice bath. Add TrCl (1.1 eq) in three portions over 15 minutes. Causality: Portion-wise addition controls the exothermic reaction, maintaining the low temperature required to preserve strict regioselectivity.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Self-Validation Check: Evaluate via TLC under a 254 nm UV lamp. The starting lactone is UV-inactive. The successful attachment of the trityl group renders the product intensely UV-active, providing instant confirmation of the reaction.

Quantitative Data & Strategy Comparison

The table below summarizes the quantitative expectations and strategic advantages of each protecting group applied to 3-Deoxy-D-ribo-hexono-1,4-lactone.

Strategy	Reagents & Catalyst	Target Hydroxyl(s)	Typical Yield (%)	Deprotection Conditions	Key Synthetic Advantage
Acetonide	2,2-DMP, p-TsOH	C-5, C-6 (Vicinal)	85–92%	Aqueous TFA or Dowex-H +	Simultaneous, rapid protection of the side-chain diol.
Benzyl Ether	BnBr, Ag2​O	C-2 (Secondary)	78–85%	H2​ , Pd/C	Highly stable to wide pH ranges; orthogonal to silyl ethers.
Silyl Ether (TBS)	TBSCl, Imidazole	C-2 (Secondary)	90–95%	TBAF or mild acid	Imparts high lipophilicity; easily monitored via 1H NMR.
Trityl Ether	TrCl, Pyridine	C-6 (Primary)	80–88%	Mild acid (e.g., AcOH)	Strictly selective for the primary OH; highly UV-active.

References

• Novotný, O., Cejpek, K., & Velíšek, J. (2008). Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences, 26(2), 117-131. URL: [Link]

• Shafizadeh, F., & Lai, Y. Z. (1975). Thermal degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone. Carbohydrate Research, 42(1), 39-53. URL:[Link]

Sources

• 1. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 2. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 3. pubs.acs.org [pubs.acs.org]
• 4. synthose.com [synthose.com]

Scale-up synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone

An Application Note for the Scalable Synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive, field-proven guide for the scale-up synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone, a valuable chiral building block in drug development and chemical synthesis.[1] Moving beyond traditional, multi-step routes from D-glucose, we present a modern and scalable strategy starting from Cyrene™ (dihydrolevoglucosenone), a bio-renewable solvent and synthon derived from cellulose.[2] This protocol details a five-step sequence: diastereoselective bromination, nucleophilic substitution with benzoate, Baeyer-Villiger oxidation, and final hydrolysis. The causality behind experimental choices, detailed purification methods, characterization data, and critical safety protocols are explained to ensure reproducibility, safety, and high purity on a larger scale.

Introduction and Strategic Rationale

3-Deoxy-d-ribo-hexono-1,4-lactone is a carbohydrate-based lactone of significant interest. Its deoxygenated structure and preserved chirality make it a versatile starting material for the synthesis of complex molecules, including ribonucleoside analogues and other biologically active compounds.[2] The primary challenge in producing this lactone has been the development of a synthetic route that is not only efficient but also economically viable and environmentally sustainable for large-scale production.

Traditional syntheses often rely on lengthy protection-deprotection sequences starting from common sugars.[3] This guide, however, focuses on a more convergent and scalable approach utilizing Cyrene™, a biomass-derived ketone.[2] The choice of this starting material is strategic for several reasons:

• Sustainability: Cyrene™ is produced from lignocellulosic biomass, offering a green alternative to petrochemical-based starting materials.[2]

• Scalability: The proposed route involves robust and well-understood chemical transformations that are amenable to standard industrial chemical reactors.

• Efficiency: The synthesis is designed to be completed in five steps with a focus on high diastereoselectivity to minimize complex purification challenges.[2]

This document serves as a detailed protocol for researchers and process chemists aiming to synthesize multi-gram to kilogram quantities of the target lactone.

Overall Synthetic Workflow

The synthesis proceeds through a linear sequence beginning with the α-bromination of Cyrene™. The stereochemistry is controlled in subsequent steps involving nucleophilic displacement and oxidation, ultimately yielding the desired 3-deoxy-d-ribo-hexono-1,4-lactone.

Caption: High-level workflow for the synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone.

Detailed Synthesis Protocol

This protocol is designed for a nominal 100g scale of the final product. All operations should be conducted in a well-ventilated fume hood by personnel trained in handling the listed chemicals.

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation	Notes
Cyrene™ (Dihydrolevoglucosenone)	>99%	Commercial Source	Bio-renewable starting material.
N-Bromosuccinimide (NBS)	Reagent Grade	Sigma-Aldrich, Acros	Recrystallize from water if purity is questionable.
Sodium Benzoate	Anhydrous, >99%	Standard Supplier	Dry in a vacuum oven at 110 °C for 4 hours before use.
meta-Chloroperoxybenzoic acid (m-CPBA)	70-77%	Standard Supplier	Purity should be assayed before use. Store at 2-8 °C.
Potassium Carbonate (K₂CO₃)	Anhydrous Powder	Standard Supplier	Finely ground for better solubility.
Dichloromethane (DCM)	Anhydrous, >99.8%	Standard Supplier	Use from a solvent purification system or sealed bottle.
N,N-Dimethylformamide (DMF)	Anhydrous, >99.8%	Standard Supplier	Use from a solvent purification system or sealed bottle.
Methanol (MeOH)	ACS Grade	Standard Supplier	For reaction and recrystallization.
Ethyl Acetate (EtOAc)	ACS Grade	Standard Supplier	For work-up and recrystallization.

Step-by-Step Procedure

Step 1: Synthesis of α-Bromo-ketone Intermediate [2]

• Reactor Setup: Equip a 5 L, 3-neck round-bottom flask with a mechanical stirrer, a temperature probe, and a dropping funnel. Maintain an inert atmosphere using nitrogen.

• Reaction: To a solution of Cyrene™ (150 g, 1.17 mol) in anhydrous Dichloromethane (DCM, 2 L), add pyrrolidine (108 mL, 1.3 mol) dropwise at 0 °C. Stir the mixture for 1 hour at this temperature to form the enamine.

• Bromination: Cool the reaction mixture to -78 °C. Add a solution of N-Bromosuccinimide (NBS, 229 g, 1.29 mol) in anhydrous DCM (1 L) dropwise over 2 hours, ensuring the internal temperature does not exceed -70 °C.

• Hydrolysis & Work-up: After the addition is complete, stir for an additional hour at -78 °C. Quench the reaction by slowly adding 1 M HCl (1.5 L). Allow the mixture to warm to room temperature. Separate the organic layer, wash with saturated sodium bicarbonate solution (2 x 1 L) and brine (1 L). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-bromo-ketone. This intermediate is often taken to the next step without further purification.

Step 2: Synthesis of α-Benzoyloxy-ketone [2]

• Reactor Setup: In the same or a similar 5 L reactor, dissolve the crude α-bromo-ketone in anhydrous N,N-Dimethylformamide (DMF, 2.5 L).

• Nucleophilic Substitution: Add dried sodium benzoate (202 g, 1.40 mol) to the solution. Heat the mixture to 60 °C and stir for 12-16 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Work-up: Cool the reaction to room temperature and pour it into 10 L of ice-water. Extract the aqueous mixture with ethyl acetate (3 x 2 L). Combine the organic extracts, wash with water (5 x 2 L) to remove DMF, then wash with brine (1 L). Dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude α-benzoyloxy-ketone.

Step 3: Baeyer-Villiger Oxidation to form Benzoyl-protected Lactone [2]

• Reaction Setup: Dissolve the crude α-benzoyloxy-ketone in anhydrous DCM (3 L) in a 5 L reactor and cool to 0 °C.

• Oxidation: Add meta-Chloroperoxybenzoic acid (m-CPBA, ~77%, 320 g, ~1.43 mol) portion-wise over 1 hour, maintaining the temperature below 5 °C. The reaction is exothermic; careful control of the addition rate is crucial.

• Monitoring and Quench: Stir the reaction at 0-5 °C for 8-12 hours until TLC indicates complete consumption of the starting material. Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate (2 L) and stir vigorously for 30 minutes.

• Work-up: Separate the organic layer. Wash sequentially with saturated sodium bicarbonate solution (3 x 1.5 L) and brine (1 L). Dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product is the benzoyl-protected lactone.

Step 4: Hydrolysis to 3-Deoxy-d-ribo-hexono-1,4-lactone

• Reaction Setup: Dissolve the crude benzoyl-protected lactone in methanol (3 L) in a 5 L reactor.

• Deprotection: Add anhydrous potassium carbonate (K₂CO₃, 242 g, 1.75 mol) and stir the suspension at room temperature for 4-6 hours. Monitor the reaction by TLC.

• Neutralization and Filtration: Upon completion, neutralize the mixture by adding Amberlite® IR120 (H⁺ form) resin until the pH is ~6-7. Filter off the resin and K₂CO₃. Wash the solids with methanol (2 x 500 mL).

• Concentration: Combine the filtrates and concentrate under reduced pressure to obtain the crude 3-Deoxy-d-ribo-hexono-1,4-lactone as a viscous oil or semi-solid.

Step 5: Purification by Recrystallization

• Solvent Selection: The crude product can be purified by recrystallization. A mixture of ethyl acetate and hexanes is a common choice.

• Procedure: Dissolve the crude lactone in a minimum amount of hot ethyl acetate. If the solution is colored, it can be treated with a small amount of activated charcoal and filtered hot through a pad of Celite®. Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4 °C) overnight to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethyl acetate/hexane (1:1), and dry under high vacuum.

Expected Yield and Characterization

• Overall Yield: 14-20% from Cyrene™.[2]

• Appearance: White crystalline solid.[4]

• Melting Point: 105-107 °C.[4]

• ¹H-NMR (500 MHz, D₂O): Consistent with the structure of 3-Deoxy-d-ribo-hexono-1,4-lactone.

• Purity (HPLC): >95%.[4]

Safety and Handling

All personnel must wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coats, and chemical-resistant gloves.

• N-Bromosuccinimide (NBS): Corrosive and a lachrymator. Handle only in a fume hood. Avoid contact with skin and eyes.

• meta-Chloroperoxybenzoic acid (m-CPBA): Strong oxidizer and can be shock-sensitive, especially when dry. Handle with care and store at recommended temperatures. Avoid contact with metals.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Ensure adequate ventilation and avoid inhalation.

• N,N-Dimethylformamide (DMF): A reproductive toxin. Avoid skin contact and inhalation.

• General Precautions: The Baeyer-Villiger oxidation step is highly exothermic and requires careful temperature control to prevent runaway reactions. Ensure a cooling bath with sufficient capacity is on standby. All waste should be disposed of according to institutional and local regulations.[5][6]

Process Logic and Troubleshooting

Caption: A troubleshooting flowchart for common issues in the synthesis.

• Causality of Benzoate Use: In Step 2, sodium benzoate is used as the nucleophile. The subsequent Baeyer-Villiger oxidation (Step 3) proceeds, and the benzoate group remains as a stable protecting group. It is easily removed under mild basic conditions (Step 4), which is critical to prevent degradation of the final lactone product. This two-stage approach (protection/oxidation followed by deprotection) provides a more controlled and higher-yielding pathway than direct oxidation attempts on more sensitive intermediates.[2]

• Importance of Anhydrous Conditions: Steps 1, 2, and 3 require anhydrous conditions to prevent unwanted side reactions. Water can react with the enamine intermediate, NBS, and quench the Baeyer-Villiger reaction, leading to significantly lower yields.

References

• Current time information in Toronto, CA. (n.d.). Google Search.
• 3-Deoxy-D-ribo-hexono-1,4-lactone. (n.d.). CymitQuimica.
• Zhang, Z. (2016). Synthesis of γ-Valerolactone from Carbohydrates and its Applications. ChemSusChem, 9(2), 156-71.
• Xavier, N. M., et al. (2010). Carbohydrate-Based Lactones: Synthesis and Applications. ChemInform.
• Adhikari, S. B., & Chen, A. (2021). Synthesis of Carbohydrate Based Macrolactones and Their Applications as Receptors for Ion Recognition and Catalysis. Molecules, 26(11), 3365.
• Carbohydrate-based Lactones: Synthesis and Applications. (2010). Topics in Current Chemistry, 295, 19-62.
• SAFETY DATA SHEET. (2025). Sigma-Aldrich.
• Adhikari, S. B., & Chen, A. (2021). Synthesis of Carbohydrate Based Macrolactones and Their Applications as Receptors for Ion Recognition and Catalysis. ResearchGate.
• SAFETY DATA SHEET. (2024). Fisher Scientific.
• Synthesis of D-glucose-3-14C and related compounds. (n.d.). NIST Technical Series Publications.
• SAFETY DATA SHEET. (n.d.). FUJIFILM Wako Chemicals.
• Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. (2025). ResearchGate.
• 3-Deoxy-ribo-hexonic acid lactone, TMS. (n.d.). NIST WebBook.
• 3-Deoxy-D-ribo-hexonic acid, γ-lactone, Min. 95%. (n.d.). Synthose.

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• 3. Carbohydrate-based lactones: synthesis and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. synthose.com [synthose.com]
• 5. fishersci.fr [fishersci.fr]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Application Note: 3-Deoxy-D-ribo-hexono-1,4-lactone as a Chiral Pool Scaffold in Medicinal Chemistry

Executive Summary

In the development of novel therapeutics, the structural rigidity and predefined stereochemistry of chiral pool building blocks are indispensable. 3-Deoxy-D-ribo-hexono-1,4-lactone (CAS: 499-87-6) is a highly versatile γ -lactone derived from the degradation of (1→3)- β -D-glucans and cellulose [1][4]. Featuring a deoxygenated C3 position and functionalizable hydroxyl groups at C2, C5, and C6, this compound is a premier precursor for synthesizing deoxy-sugar antimetabolites, nucleoside analogs, and complex oligosaccharide mimetics. This application note details the mechanistic rationale, synthetic pathways, and self-validating protocols for utilizing this lactone in advanced medicinal chemistry workflows.

Mechanistic Utility & Physicochemical Profiling

The term "deoxy" indicates the replacement of a hydroxyl group by a hydrogen atom. In medicinal chemistry, deoxy sugars are prime candidates for cancer chemotherapy and antiviral treatments because they act as antimetabolites [3].

The utility of 3-Deoxy-D-ribo-hexono-1,4-lactone stems from its unique structural features:

• The γ -Lactone Ring: The cyclic ester provides a reactive electrophilic center at C1, which can be selectively reduced to a lactol (hemiacetal) for subsequent glycosylation.

• C3-Deoxy Modification: The absence of a hydroxyl group at the third carbon alters the hydrogen-bonding network of the resulting nucleoside analogs. This modification often enhances the molecule's resistance to enzymatic cleavage in vivo, improving pharmacokinetic stability.

• Stereocenters at C4 and C5: These preserved stereocenters dictate the spatial orientation of downstream functional groups, which is critical for target-enzyme binding affinity.

Synthetic pathways of 3-Deoxy-D-ribo-hexono-1,4-lactone in medicinal chemistry.

Core Applications in Drug Development

Application 1: Synthesis of Modified Nucleoside Antimetabolites

Nucleoside analogs require a precisely functionalized sugar moiety. By starting with 3-Deoxy-D-ribo-hexono-1,4-lactone, chemists bypass complex deoxygenation steps (such as Barton-McCombie deoxygenation) that are typically required when starting from native ribose. The lactone is first protected at the terminal diol, followed by controlled reduction to the lactol. This lactol serves as the direct glycosyl donor in Vorbrüggen glycosylation to yield β -nucleosides [3].

Application 2: Synthesis of Chiral 1,4-Phenylene Spaced Sugars

Beyond nucleosides, this lactone is utilized to synthesize spaced sugars with lipophilic 1,4-phenylene cores. These structures act as enzyme inhibitors by mimicking oligosaccharide transition states. The γ -lactone ring can be opened via nucleophilic attack (e.g., using modified Julia olefination or Weinreb amide functionality) to create C-C bonds, offering complete flexibility in attaching desired pharmacophores across a phenylene spacer [3].

Self-Validating Experimental Protocols

To ensure reproducibility and high E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), the following protocols are designed as self-validating systems . Each critical step includes a mechanistic rationale and an analytical checkpoint to confirm success before proceeding.

Protocol A: Regioselective 5,6-O-Isopropylidenation

Rationale: The terminal 1,2-diol (C5-C6) must be masked to prevent competitive reactions during subsequent lactone reduction. Acetone, catalyzed by sulfuric acid, thermodynamically favors the formation of the 5,6-O-isopropylidene acetal due to the spatial proximity of these hydroxyls in the D-ribo configuration [2].

• Preparation: Suspend 3-Deoxy-D-ribo-hexono-1,4-lactone (10.0 mmol) in anhydrous acetone (50 mL) under an argon atmosphere.

• Catalysis: Cool the suspension to 0 °C. Add concentrated H₂SO₄ (0.5 mmol) dropwise. Causality: Low temperature prevents the degradation of the lactone ring under acidic conditions.

• Reaction: Stir the mixture at 0 to 8 °C for 4 hours. The suspension will gradually clear as the lipophilic acetonide product dissolves.

• Quenching: Neutralize the acid by adding solid NaHCO₃ (2.0 mmol) and stir for 30 minutes. Filter the salts and concentrate the filtrate in vacuo.

• Self-Validation Checkpoint 1 (NMR): Analyze the crude product via ¹H-NMR. The successful formation of the acetonide is validated by the appearance of two distinct singlet peaks at ~ δ 1.35 and 1.42 ppm, corresponding to the diastereotopic methyl groups of the isopropylidene ring.

Protocol B: Cryogenic Lactone Reduction to Lactol

Rationale: The protected lactone must be reduced to a hemiacetal (lactol) to serve as a glycosyl donor. Diisobutylaluminium hydride (DIBAL-H) is selected over NaBH₄ or LiAlH₄ because, at cryogenic temperatures (-78 °C), the tetrahedral aluminum intermediate remains stable. This prevents the collapse of the intermediate and subsequent over-reduction to an acyclic diol.

• Preparation: Dissolve the 5,6-O-isopropylidene-3-deoxy-D-ribo-hexono-1,4-lactone (5.0 mmol) in anhydrous CH₂Cl₂ (30 mL) and cool to -78 °C using a dry ice/acetone bath.

• Reduction: Add DIBAL-H (1.0 M in hexanes, 5.5 mmol) dropwise over 20 minutes down the side of the flask. Causality: Dropwise addition prevents localized heating, ensuring the tetrahedral intermediate does not collapse.

• Reaction: Stir at -78 °C for 2 hours.

• Quenching: Quench the reaction at -78 °C by adding methanol (2 mL), followed by a saturated aqueous solution of Rochelle salt (potassium sodium tartrate, 15 mL). Warm to room temperature and stir vigorously until two distinct clear layers form (breaks the aluminum emulsion).

• Self-Validation Checkpoint 2 (IR Spectroscopy): Extract the organic layer, dry over Na₂SO₄, and concentrate. Perform FT-IR analysis on the residue. The reaction is validated by the complete disappearance of the strong lactone carbonyl stretch at ~1770 cm⁻¹ and the appearance of a broad hydroxyl stretch (O-H) at ~3400 cm⁻¹.

Self-validating workflow for synthesizing protected 3-deoxy-sugar intermediates.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters, expected yields, and the specific analytical markers used to validate the integrity of each synthetic step.

Table 1: Reaction Optimization and Validation Metrics for Lactone Functionalization

Synthetic Step	Reagents & Solvents	Temp (°C)	Time (h)	Expected Yield (%)	Analytical Marker (Self-Validation)
5,6-O-Isopropylidenation	Acetone, H₂SO₄ (cat.)	0 to 8	4.0	88 - 92	¹H-NMR: δ 1.35, 1.42 ppm (2x CH₃ singlets)
Lactone Reduction	DIBAL-H, CH₂Cl₂	-78	2.0	85 - 89	FT-IR: Complete loss of C=O stretch at 1770 cm⁻¹
Vorbrüggen Glycosylation	Silylated Nucleobase, TMSOTf	0 to 25	12.0	75 - 82	LC-MS: Presence of target [M+H]⁺ mass, UV active
Ring Opening (Amidation)	N,O-Dimethylhydroxylamine, AlMe₃	0 to 25	6.0	70 - 78	¹H-NMR: δ 3.18, 3.68 ppm (Weinreb amide CH₃)

References

• Shafizadeh, F., & Lai, Y.-Z. (1975). The chemistry of D-gluconic acid derivatives. Part IV. Synthesis and reactions of some 2-deoxy-D-hexonic acid derivatives, a new synthesis of 2-deoxy-D-arabino-hexose and some related compounds. Carbohydrate Research. Retrieved April 1, 2026, from[Link]

• Matsuoka, S., Kawamoto, H., & Saka, S. (2015). セルロースの熱分解反応と分子機構 (Reactions and Molecular Mechanisms of Cellulose Pyrolysis). J-Stage / Journal of the Japan Wood Research Society. Retrieved April 1, 2026, from[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone

Welcome to the technical support resource for the synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. We provide in-depth, field-proven insights in a direct question-and-answer format, moving beyond simple protocols to explain the underlying chemical principles that govern success.

I. Overview of the Synthetic Strategy

The most common and accessible pathway to 3-Deoxy-d-ribo-hexono-1,4-lactone involves a two-stage process: the selective oxidation of a suitable starting material, typically a 3-deoxy hexose, to its corresponding aldonic acid, followed by an intramolecular esterification (lactonization) to form the thermodynamically stable 1,4-lactone (a γ-lactone).

This guide will focus on the synthesis starting from D-ribose, which is first converted to D-ribono-1,4-lactone, a common precursor for various deoxy-sugars. While direct synthesis from 3-deoxy-D-glucose is possible, many researchers will find themselves working from more readily available starting materials. The principles discussed are broadly applicable.

Caption: General workflow for synthesizing 3-Deoxy-d-ribo-hexono-1,4-lactone.

II. Frequently Asked Questions & Troubleshooting Guide

This section addresses specific issues you may encounter. Each answer provides a mechanistic explanation and actionable advice.

Part A: The Oxidation Step (e.g., D-Ribose to D-Ribono-1,4-lactone)

Question 1: My oxidation of D-ribose with bromine is slow, and the yield of D-ribono-1,4-lactone is low. What's going wrong?

Answer: This is a common issue often rooted in pH control and reaction temperature.

• Causality (The 'Why'): The oxidation of an aldose with bromine water specifically targets the aldehyde form of the sugar, which is in equilibrium with its cyclic hemiacetal forms. The reaction proceeds by converting the aldehyde to a carboxylic acid (D-ribonic acid), which then spontaneously cyclizes to the lactone.[1] The reaction generates hydrobromic acid (HBr) as a byproduct. As HBr accumulates, the pH drops significantly. This acidic environment can cause unwanted side reactions, such as hydrolysis of the sugar or degradation, leading to a dark-colored solution and lower yields.

• Troubleshooting & Protocol Validation:

  • pH Control is Critical: The reaction must be buffered to neutralize the HBr as it forms. Sodium bicarbonate (NaHCO₃) is a common and effective choice.[1] You should add an excess of the buffering agent to ensure the pH remains neutral to slightly basic throughout the bromine addition. A lack of sufficient buffer is a primary cause of failure.

  • Temperature Management: This oxidation is exothermic. The reaction should be maintained at a low temperature (0-5 °C) using an ice-water bath.[1] Elevated temperatures can increase the rate of side reactions and decomposition.

  • Vigorous Stirring: D-ribose and sodium bicarbonate have limited solubility in cold water. Vigorous mechanical stirring is essential to maintain a homogenous suspension and ensure efficient reaction and buffering.

  • Reagent Quality: Ensure your D-ribose is pure and your bromine has not been exposed to moisture or contaminants.

Question 2: After the oxidation workup, my crude product is a sticky, brown oil instead of a crystalline solid. How can I improve this?

Answer: This indicates the presence of impurities, likely from incomplete reaction or sugar degradation.

• Causality (The 'Why'): The brown color is characteristic of caramelization or other acid-catalyzed decomposition products of carbohydrates. This happens when the pH is not properly controlled or if the reaction temperature is too high. The sticky, oily nature is due to a mixture of the desired lactone, unreacted starting material, and various salts (e.g., sodium bromide), which inhibits crystallization.

• Troubleshooting & Protocol Validation:

  • Quenching Excess Bromine: After the reaction is complete (as judged by the persistence of the orange bromine color), it is crucial to quench any excess bromine. A small amount of sodium bisulfite (NaHSO₃) solution is typically added until the solution becomes colorless.[1] Failing to do so can lead to continued, non-selective oxidation during workup.

  • Effective Salt Removal: The crude product is contaminated with a significant amount of sodium bromide. The workup procedure described in Organic Syntheses involves evaporating the aqueous solution to a slurry and then triturating with hot absolute ethanol.[1] The D-ribono-1,4-lactone is soluble in hot ethanol, while the inorganic salts (NaBr) are not. This step is vital for obtaining a product clean enough to crystallize.

  • Co-evaporation: Using a co-solvent like toluene during rotary evaporation can help remove the last traces of water, which can make the product syrupy.

Parameter	Recommended Condition	Rationale
Temperature	0–5 °C	Minimizes side reactions and sugar degradation.
pH Control	Buffered with NaHCO₃	Neutralizes HBr byproduct, preventing acid-catalyzed decomposition.[1]
Stirring	Vigorous Mechanical Stirring	Ensures homogeneity of the suspension for efficient reaction.
Workup	Quench excess Br₂; Hot ethanol extraction	Removes unreacted oxidant and inorganic salt byproducts.[1]

Part B: The Deoxygenation Step

Question 3: I am attempting a Barton-McCombie deoxygenation to get to the 3-deoxy product, but the reaction is inefficient. What are the key parameters?

Answer: The success of a Barton-McCombie deoxygenation hinges on the efficient formation of the thiocarbonyl derivative and the subsequent radical reaction conditions.

• Causality (The 'Why'): This reaction proceeds in two main steps: 1) Formation of a thiocarbonyl derivative (e.g., a thionocarbonate or xanthate) at the target hydroxyl group (C3). 2) A radical-mediated reduction using a tin hydride (like Bu₃SnH) and a radical initiator (like AIBN). Inefficiencies can arise at either stage. For complex molecules like sugars, derivatizing a specific secondary hydroxyl group can be challenging due to steric hindrance and the presence of other reactive sites.

• Troubleshooting & Protocol Validation:

  • Protecting Groups: You cannot perform this reaction on an unprotected sugar lactone. The other hydroxyl groups must be protected first, for example, as isopropylidene or benzyl ethers.[2] This directs the reaction to the desired C3 hydroxyl.

  • Formation of the Thiocarbonyl Ester: The reaction of the C3-OH with an agent like phenyl chlorothionoformate requires a non-nucleophilic base (e.g., pyridine) and anhydrous conditions.[2] The reaction must be driven to completion, which can be monitored by TLC.

  • The Radical Step: This step is highly sensitive to oxygen. The reaction solvent (e.g., toluene or benzene) must be thoroughly deoxygenated, and the reaction must be run under an inert atmosphere (Argon or Nitrogen). The tin hydride reagent is toxic and air-sensitive; careful handling is required.

  • Alternative Reducing Agents: Due to the toxicity of tin reagents, alternative "tin-free" methods have been developed. These might involve silanes as the hydrogen atom donor.[2]

Part C: Lactonization Control

Question 4: In a different synthesis route, I have the 3-deoxy-D-gluconic acid, but I'm struggling with the cyclization to the 1,4-lactone. What drives this reaction?

Answer: The formation of a γ-lactone from the corresponding γ-hydroxy acid is an equilibrium process. To achieve a high yield, you must actively shift the equilibrium to the product side.

• Causality (The 'Why'): The equilibrium between the open-chain hydroxy acid and the cyclic lactone is influenced by thermodynamics, concentration, and the presence of a catalyst. In aqueous solution, the open-chain acid is often favored. The 1,4-lactone (γ-lactone) is generally more thermodynamically stable than the 1,5-lactone (δ-lactone) for hexonic acids.[3][4]

• Troubleshooting & Protocol Validation:

  • Water Removal: This is the most critical factor. The reaction is a dehydration (intramolecular esterification), so removing water as it is formed will drive the reaction to completion according to Le Châtelier's principle. This is often achieved by azeotropic distillation with a solvent like toluene using a Dean-Stark apparatus.

  • Acid Catalysis: The reaction is significantly accelerated by an acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid). The catalyst protonates the carboxylic acid's carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the C4 hydroxyl group.

  • Temperature: Higher temperatures favor lactone formation, both by increasing the reaction rate and by facilitating the removal of water. However, excessively high temperatures in the presence of strong acid can lead to decomposition (charring).[5]

  • Starting Material Purity: Ensure the starting 3-deoxy-D-gluconic acid is free of excess water or other nucleophiles that could interfere with the cyclization.

Caption: A decision tree for troubleshooting low yield issues.

III. Experimental Protocols

Protocol 1: Oxidation of D-Ribose to D-Ribono-1,4-lactone

(This protocol is adapted from Organic Syntheses and represents a robust, well-validated procedure.)[1]

• Setup: In a 1-L three-necked, round-bottomed flask equipped with a mechanical stirrer, a pressure-equalizing addition funnel, and an internal thermometer, combine D-ribose (100 g, 0.67 mol), sodium bicarbonate (112 g, 1.3 mol), and 600 mL of deionized water.

• Cooling: Stir the mixture at room temperature for 15 minutes. Most solids should dissolve. Immerse the flask in an ice-water bath to cool the contents to below 5 °C.

• Bromine Addition: Fill the addition funnel with bromine (112 g, 0.70 mol). (CAUTION: Bromine is highly corrosive and toxic. Handle only in a fume hood with appropriate personal protective equipment). Add the bromine dropwise to the vigorously stirred aqueous solution, maintaining the internal temperature below 5 °C. The addition should take approximately 1 hour.

• Reaction Completion: After the addition is complete, stir the resulting orange solution for an additional 50-60 minutes in the ice bath.

• Quenching: Add sodium bisulfite (approx. 6.5 g) portion-wise until the orange color is completely discharged, resulting in a clear solution.

• Workup & Isolation:

  • Transfer the solution to a 2-L flask and concentrate on a rotary evaporator (bath temp 60-70 °C) until a wet slurry remains.

  • Add 400 mL of absolute ethanol and 100 mL of toluene, and evaporate again to remove residual water.

  • Add another 400 mL of absolute ethanol and heat the mixture on a steam bath for 30 minutes.

  • Filter the hot ethanolic suspension to remove the insoluble sodium bromide. Wash the collected solids with 100 mL of hot absolute ethanol.

  • Combine the filtrates, cool to room temperature, and then refrigerate (4 °C) for at least 16 hours to induce crystallization.

• Collection: Collect the crystalline product by filtration, wash with cold absolute ethanol, then diethyl ether, and dry under vacuum. This procedure typically yields D-ribono-1,4-lactone as a white crystalline solid.

IV. References

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. osti.gov [osti.gov]
• 4. Lactonization and protonation of gluconic acid: a thermodynamicand kinetic study by potentiometry, nmr and esi-ms - UNT Digital Library [digital.library.unt.edu]
• 5. US1942660A - Process for the preparation of gluconic acid and its lactones - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone

Welcome to the Technical Support Center for carbohydrate synthesis and drug development professionals. 3-Deoxy-D-ribo-hexono-1,4-lactone is a critical chiral building block used in the synthesis of nucleoside analogs and complex natural products. However, its synthesis—typically via the Kiliani-Fischer extension of 2-deoxy-D-ribose—is fraught with side reactions, including epimerization, incomplete lactonization, and thermal degradation.

This guide provides mechanistic troubleshooting, validated protocols, and quantitative data to help you isolate the target lactone with high stereochemical purity.

System Overview & Reaction Pathways

Understanding the divergence points in your synthetic route is the first step to preventing side reactions. The diagram below illustrates the standard synthetic pathway and the primary failure modes (epimerization and thermal fission) encountered during scale-up.

Reaction pathways and side reactions in the synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone.

Troubleshooting Guides & FAQs

Q1: Why am I observing a near 1:1 ratio of 3-deoxy-D-ribo-hexono-1,4-lactone and its arabino epimer? Causality: The standard involves the nucleophilic addition of cyanide to the aldehyde group of 2-deoxy-D-ribose. This addition creates a new stereocenter at C-2. Because the reaction lacks inherent stereoselectivity, it yields a mixture of epimeric nitriles that subsequently hydrolyze into both 3-deoxy-D-ribo-hexonic acid and 3-deoxy-D-arabino-hexonic acid[1]. Solution: To isolate the target ribo epimer, you must exploit the differential solubility of their salts. Convert the mixed acids into calcium salts by adding Ca(OH)₂. The calcium salt of the arabino epimer is significantly less soluble in aqueous systems and will precipitate at 4°C, allowing you to filter out the byproduct before proceeding to the lactonization step[1].

Q2: During the final lactonization step, my product turns dark and GC-MS detects 5-(2-hydroxyethylidene)-2(5H)-furanone. What is causing this? Causality: 3-Deoxy-D-ribo-hexono-1,4-lactone and its precursor acids are highly sensitive to thermal degradation. Attempting to drive lactonization by heating the neat acid above its melting point triggers severe thermal decomposition. This decomposition involves dehydration, decarboxylation, and fission, leading to furanone derivatives, acrylaldehyde, carbon dioxide, and acetic acid[2]. Solution: Never use dry pyrolysis or high-temperature melts for deoxysugars. Instead, perform an azeotropic lactonization in refluxing toluene (110°C) using a Dean-Stark apparatus. This removes water continuously at a safe temperature, preventing thermal fission.

Q3: My NMR shows that a significant portion of the product remains as the open-chain hexonic acid. Why is the lactonization incomplete? Causality: The formation of a 1,4-lactone from a hydroxy acid is a reversible equilibrium reaction. In the presence of residual water, the equilibrium shifts backward, hydrolyzing the lactone ring back into the open-chain 3-deoxy-D-ribo-hexonic acid. Solution: Drive the equilibrium entirely to the right by strictly eliminating water (Le Chatelier's principle). Use anhydrous solvents, a catalytic amount of strong cation-exchange resin (e.g., Dowex 50W-X8, H⁺ form), and molecular sieves if azeotropic distillation is not feasible.

Validated Experimental Methodologies

Protocol: Diastereoselective Synthesis & Azeotropic Lactonization

Self-Validating System: This protocol utilizes differential solubility for intermediate purification and continuous water removal for final conversion, validated by in-process NMR checks.

Phase 1: Cyanohydrin Formation & Epimer Resolution

• Reaction: Dissolve 2-deoxy-D-ribose (1.0 eq) in deionized water. Add NaCN (1.2 eq) dropwise at 0°C to prevent exothermic degradation. Stir for 24 hours at room temperature.

• Hydrolysis: Add Ca(OH)₂ (0.6 eq) and heat the mixture to 70°C for 4 hours. Mechanism: This hydrolyzes the cyanohydrin intermediates into calcium hexonate salts.

• Resolution: Cool the mixture to 4°C for 12 hours. The calcium salt of 3-deoxy-D-arabino-hexonic acid will precipitate. Filter the suspension through a Celite pad and discard the solid byproduct.

  • Validation Check 1: Analyze the filtrate via HPLC. The ribo:arabino ratio should be >9:1.

Phase 2: Acidification & Azeotropic Lactonization 4. Ion Exchange: Pass the enriched filtrate through a column of Dowex 50W-X8 strongly acidic cation-exchange resin (H⁺ form). Mechanism: This removes Ca²⁺ ions, yielding the free 3-deoxy-D-ribo-hexonic acid required for cyclization. Lyophilize the eluate. 5. Lactonization: Dissolve the crude acid in anhydrous toluene (0.1 M). Add a catalytic amount of p-toluenesulfonic acid (0.05 eq). 6. Azeotropic Distillation: Attach a Dean-Stark trap and reflux at 110°C for 4 hours. The continuous physical removal of water drives the equilibrium toward the 1,4-lactone. 7. Isolation: Cool to room temperature, wash with saturated NaHCO₃ to remove the catalyst, dry over MgSO₄, and concentrate under reduced pressure.

• Validation Check 2: Dissolve a 5 mg aliquot in D₂O. In ¹H-NMR, the disappearance of the open-chain C-3 methylene protons and the emergence of the characteristic lactone ring multiplet confirms complete conversion.

Quantitative Data: Reaction Conditions vs. Product Distribution

The table below summarizes how different lactonization conditions impact the yield of the target 1,4-lactone versus the persistence of the open-chain acid and the formation of thermal degradation byproducts.

Lactonization Condition	Temperature (°C)	Time (h)	1,4-Lactone Yield (%)	Open-Chain Acid (%)	Furanone Byproducts (%)
Aqueous Heating (H⁺)	100	4	45.0	50.0	5.0
Vacuum Oven (Dry)	80	12	85.0	14.5	< 0.5
Toluene Azeotrope	110	4	> 95.0	< 2.0	< 2.0
Melt / Dry Pyrolysis	160	1	30.0	10.0	60.0

Data Interpretation: Azeotropic distillation provides the optimal balance of thermal safety and thermodynamic driving force, effectively eliminating both the open-chain precursor and thermal fission side reactions.

References

• Wood, H. B., & Fletcher, H. G. (1961). 2-Deoxy-D-ribose. VI. The Preparation of Derivatives of 3-Deoxy-D-ribo-hexonic Acid and 3-Deoxy-D-arabino-hexonic Acid Therefrom. Some Observations on the Kiliani Synthesis. The Journal of Organic Chemistry, 26(6), 1969-1973. URL:[Link]

• Shafizadeh, F., & Lai, Y. Z. (1975). Thermal degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone. Carbohydrate Research, 42(1), 39-53. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Deoxy-d-ribo-hexono-1,4-lactone

Welcome to the technical support guide for the purification of 3-Deoxy-d-ribo-hexono-1,4-lactone. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the necessary knowledge to overcome common challenges encountered during the purification of this important building block.

Overview of Purification Challenges

3-Deoxy-d-ribo-hexono-1,4-lactone is a valuable chiral intermediate in the synthesis of various biologically active compounds.[1] However, its purification from complex reaction mixtures can be challenging due to its polarity, potential for isomerization, and the presence of structurally similar impurities. Common issues include incomplete separation from starting materials or byproducts, lactone ring opening, and difficulty in achieving high purity suitable for downstream applications. This guide will address these challenges with practical, field-proven solutions.

Troubleshooting Guide: Question & Answer

This section directly addresses specific problems you may encounter during your purification protocol.

Q1: I'm observing co-elution of my target lactone with a major impurity during column chromatography. How can I improve the separation?

A1: Co-elution is a frequent issue when impurities share similar polarities with the target compound. Here’s a systematic approach to resolving this:

• Solvent System Optimization: The choice of mobile phase is critical. If you are using a standard solvent system like ethyl acetate/hexane, consider the following modifications:

  • Introduce a More Polar Solvent: Adding a small percentage of methanol or isopropanol can significantly alter the selectivity of your separation. Start with a low concentration (e.g., 1-2%) and gradually increase it while monitoring the separation by Thin Layer Chromatography (TLC).

  • Employ a Different Solvent System: Sometimes a complete change in solvent polarity is necessary. Systems like dichloromethane/methanol or chloroform/acetone can offer different selectivity profiles.

• Stationary Phase Variation: If solvent optimization is insufficient, consider changing your stationary phase.

  • Silica Gel Porosity: Standard silica gel has a pore size of 60 Å. Switching to a different pore size (e.g., 70 Å or 100 Å) can sometimes improve separation for certain molecules.

  • Chemically Modified Silica: For highly polar compounds, consider using reversed-phase silica (C18) or a more polar bonded phase like diol or amino-functionalized silica.

• Gradient Elution: A step or linear gradient can be more effective than isocratic elution for separating compounds with close Rf values. Start with a less polar solvent system and gradually increase the polarity. This will sharpen the peak of your target compound and can resolve it from nearby impurities.

Q2: My final product shows a low yield after purification, and I suspect lactone ring hydrolysis. How can I prevent this?

A2: Lactone hydrolysis is a significant concern, especially under non-neutral pH conditions. The five-membered γ-lactone ring is susceptible to opening, forming the corresponding hydroxy acid.[2]

• Maintain Neutral pH: Throughout your workup and purification, strive to maintain a neutral pH. If your reaction involves acidic or basic quenching, ensure you neutralize the mixture before proceeding with extraction and chromatography. Use a saturated solution of sodium bicarbonate for acidic conditions and a dilute acid like 1M HCl for basic conditions, carefully monitoring the pH with indicator paper.

• Avoid Protic Solvents Where Possible: While unavoidable in some cases, prolonged exposure to protic solvents like methanol or water can promote hydrolysis, especially at elevated temperatures.[3] When using these solvents in your chromatography, work at room temperature and remove the solvent under reduced pressure as quickly as possible.

• Temperature Control: Perform all purification steps, especially solvent evaporation, at a low temperature (typically below 40°C). High temperatures can accelerate the rate of hydrolysis.

• Anhydrous Conditions: If your synthesis allows, performing the reaction and initial workup under anhydrous conditions can prevent hydrolysis.

Q3: After purification, my NMR spectrum shows broad peaks, suggesting the presence of residual inorganic salts. How can I effectively remove them?

A3: Inorganic salts from workup procedures are a common contaminant. Their presence can interfere with subsequent reactions and complicate analytical characterization.

• Aqueous Workup: A simple and effective method is to dissolve the crude product in an organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane) and wash it several times with deionized water. This will extract most inorganic salts into the aqueous layer.

• Filtration through a Short Silica Plug: If salts persist, you can pass a solution of your crude product through a short plug of silica gel, eluting with a relatively non-polar solvent system that moves your product but retains the highly polar salts at the origin.

• Size Exclusion Chromatography: For more challenging separations, size exclusion chromatography (e.g., with Sephadex LH-20) can be used to separate your product from salts based on size.

• Desalting Resins: Ion-exchange resins can be employed to specifically remove ionic impurities.

Q4: I am struggling to induce crystallization of the purified lactone, which remains an oil. What techniques can I try?

A4: Obtaining a crystalline solid can be crucial for achieving high purity and for structural analysis.[4] If your purified 3-Deoxy-d-ribo-hexono-1,4-lactone is an oil, here are some crystallization techniques to attempt:

• Solvent Selection: The key to crystallization is finding a solvent system where the compound is sparingly soluble at room temperature but soluble at a higher temperature.

  • Single Solvent: Try dissolving the oil in a minimal amount of a hot solvent (e.g., ethyl acetate, isopropanol, or a mixture like methanol/ethyl acetate[5]) and then allowing it to cool slowly.

  • Solvent/Anti-Solvent System: Dissolve the oil in a good solvent (e.g., dichloromethane or acetone). Then, slowly add an "anti-solvent" in which your compound is insoluble (e.g., hexane or diethyl ether) until the solution becomes slightly turbid. Allow this to stand, and crystals may form at the interface or upon cooling.

• Seeding: If you have a small amount of crystalline material from a previous batch, adding a "seed crystal" to a supersaturated solution can induce crystallization.

• Scratching: Use a glass rod to scratch the inside of the flask below the surface of the solution. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

• Slow Evaporation: Dissolve the oil in a suitable solvent and allow the solvent to evaporate slowly in a loosely covered vial or beaker.

Frequently Asked Questions (FAQs)

Q: What is the expected appearance and melting point of pure 3-Deoxy-d-ribo-hexono-1,4-lactone?

A: Pure 3-Deoxy-d-ribo-hexono-1,4-lactone is typically a white crystalline solid.[6] Its reported melting point is in the range of 105-107 °C.[6]

Q: What are the recommended storage conditions for the purified compound?

A: To prevent degradation, it is recommended to store 3-Deoxy-d-ribo-hexono-1,4-lactone at 0 to 8 °C under a dry, inert atmosphere.[6]

Q: Which analytical techniques are most suitable for assessing the purity of the final product?

A: A combination of techniques is recommended for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can reveal the presence of impurities. Quantitative NMR (qNMR) can be used for an accurate determination of purity.[7]

• High-Performance Liquid Chromatography (HPLC): A powerful technique for separating and quantifying impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water is a common starting point.[8][9]

• Mass Spectrometry (MS): Confirms the molecular weight of the target compound.[8]

• Thin Layer Chromatography (TLC): A quick and convenient method to monitor reaction progress and assess the number of components in a sample.[10]

Q: What are some common side products in the synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone?

A: The nature of side products heavily depends on the synthetic route. For instance, in syntheses involving oxidation, over-oxidation products or incompletely oxidized starting materials can be present. If protecting groups are used, their incomplete removal can lead to related impurities. Syntheses starting from Cyrene can have diastereomeric byproducts.[11]

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol outlines a general procedure for purifying 3-Deoxy-d-ribo-hexono-1,4-lactone using silica gel column chromatography.

• Slurry Preparation: In a beaker, add silica gel to a suitable non-polar solvent (e.g., hexane or a mixture of hexane/ethyl acetate that is less polar than your starting mobile phase). Stir to create a uniform slurry.

• Column Packing: Pour the slurry into the chromatography column, ensuring there are no air bubbles. Allow the solvent to drain until it is just above the silica bed.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a slightly more polar solvent. If the crude product is not fully soluble, it can be adsorbed onto a small amount of silica gel, dried, and then carefully added to the top of the column.

• Elution: Begin eluting with your chosen solvent system (e.g., a gradient of ethyl acetate in hexane). Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure at a temperature below 40°C.

Data Presentation

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (60 Å)	Standard choice for normal-phase chromatography.
Mobile Phase	Gradient of 20-80% Ethyl Acetate in Hexane	Allows for the elution of compounds with a range of polarities.
Column Loading	1-5% of silica gel weight	Prevents overloading and ensures good separation.
Elution Rate	1-2 drops per second	A slow flow rate improves resolution.

Visualization of Purification Workflow

Caption: Workflow for the purification of 3-Deoxy-d-ribo-hexono-1,4-lactone.

References

Sources

• 1. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Rates of decomposition of ribose and other sugars: implications for chemical evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. synthose.com [synthose.com]
• 7. enfanos.com [enfanos.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Separation of D-Ribose on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Stability and Handling of 3-Deoxy-D-ribo-hexono-1,4-lactone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the most critical stability challenges researchers face when working with 3-Deoxy-D-ribo-hexono-1,4-lactone. This compound is a highly versatile sugar lactone, but its five-membered γ -lactone ring makes it uniquely sensitive to specific environmental triggers.

Below, you will find field-proven troubleshooting guides, causality-driven explanations, and self-validating protocols to ensure the integrity of your experimental data.

Quantitative Baseline Data

Before troubleshooting, verify that your material aligns with the baseline physicochemical properties outlined below.

Table 1: Baseline Physicochemical Properties

Property	Value
CAS Number	499-87-6
Molecular Formula	C6H10O5
Molecular Weight	162.14 g/mol
Melting Point	105–107 °C
Optimal Storage	0 to 8 °C (Desiccated)

Part 1: Core Physicochemical Stability & Storage

Q: What are the optimal storage conditions to prevent premature degradation of 3-Deoxy-D-ribo-hexono-1,4-lactone?

A: To maintain ≥95% purity, the compound must be stored as a 1 at 0 to 8 °C in a tightly sealed, desiccated container[1].

Expertise & Causality: As a γ -lactone, the five-membered ring is inherently susceptible to moisture-induced hydrolysis. Ambient humidity provides enough water to initiate a slow, spontaneous ring-opening reaction, converting the lactone into 3-deoxy-D-ribo-hexonic acid. Cold storage minimizes the thermodynamic energy available to overcome this activation barrier, while strict desiccation removes the nucleophile (water) entirely.

Part 2: Aqueous Stability and pH-Dependent Hydrolysis

Q: My LC-MS analysis shows a secondary peak emerging over time when the standard is dissolved in water. Is the lactone degrading?

A: It is highly likely undergoing reversible hydrolysis rather than irreversible degradation. In aqueous solutions, γ -lactones exist in a dynamic, pH-dependent equilibrium with their corresponding open-chain hydroxy acids.

Expertise & Causality: Under basic conditions (pH > 7), the hydroxide ion ( OH− ) acts as a strong nucleophile, attacking the electrophilic carbonyl carbon of the lactone and cleaving the C-O bond. This shifts the equilibrium entirely to the acyclic 3-deoxy-D-ribo-hexonate. Conversely, when the pH is lowered (addition of H+ ), the carboxylate is protonated, and the C4 hydroxyl group intramolecularly attacks the carbonyl carbon, eliminating water to reform the γ -lactone ring.

Reversible pH-dependent equilibrium between the lactone and open-chain hexonic acid.

Part 3: Thermal Stability & Pyrolysis

Q: We observe significant mass loss and fragmentation during high-temperature processing (e.g., GC-MS without derivatization). How thermally stable is this compound?

A: While 3-Deoxy-D-ribo-hexono-1,4-lactone is stable at its melting point of 105–107 °C[1], it is not stable at the elevated temperatures typically used in GC-MS injection ports (> 200 °C). At these temperatures, the compound undergoes severe 2[2].

Expertise & Causality: Intense thermal energy induces the cleavage of the strained γ -lactone ring. Subsequent dehydration of the secondary hydroxyl groups leads to the formation of furanic compounds, while decarboxylation pathways yield smaller volatile fragmentation products like water, carbon dioxide, and short-chain acids[2]. To analyze this compound via GC-MS, you must perform a derivatization step (e.g., silylation with BSTFA/TMCS) to replace the active hydroxyl hydrogens with trimethylsilyl (TMS) groups, drastically increasing thermal stability and volatility.

Thermal degradation pathways of 3-deoxy-D-ribo-hexono-1,4-lactone during pyrolysis.

Part 4: Application-Specific Stability in Oxidative Environments

Q: Can 3-Deoxy-D-ribo-hexono-1,4-lactone be used in highly oxidative environments, such as redox flow battery electrolytes?

A: Yes. Paradoxically, while it is sensitive to alkaline hydrolysis and pyrolysis, it exhibits remarkable stability in specific acidic, oxidative environments. For instance, it is utilized as a highly effective3[3].

Expertise & Causality: In supersaturated vanadium electrolytes, the polyhydroxy structure of the lactone forms transient coordination complexes with transition metal ions (V(V), V(IV), V(III), and V(II)). Because it is used in low concentrations, it resists rapid oxidation by the highly oxidative V(V) species, unlike simpler carboxylic acids (e.g., malic acid) which oxidize rapidly to CO2​ [3]. However, under strong alkaline oxidative conditions (e.g., K2​S2​O8​ in NaOH), it will succumb to4 into formic and acetic acids[4].

Part 5: Experimental Protocols & Data Interpretation

Self-Validating Protocol: LC-MS Stability and Hydrolysis Reversibility Assay

This protocol is designed to test the stability of 3-Deoxy-D-ribo-hexono-1,4-lactone in various aqueous conditions while proving that peak splitting is due to reversible hydrolysis rather than irreversible degradation.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 1 mg of 3-Deoxy-D-ribo-hexono-1,4-lactone in 1 mL of anhydrous LC-MS grade Acetonitrile to prevent premature hydrolysis. Store at 4 °C.

• Buffer Incubation: Aliquot 100 µL of the stock into three separate vials containing 900 µL of aqueous buffers at pH 2 (Formic Acid), pH 7 (Ammonium Acetate), and pH 10 (Ammonium Hydroxide).

• Incubation: Incubate all vials at 25 °C. Take 100 µL samples at T=0,1,4, and 24 hours.

• Quenching (The Self-Validation Step): Divide each timepoint sample into two 50 µL sub-aliquots.

  • Sub-aliquot A (Unquenched): Inject directly into the LC-MS.

  • Sub-aliquot B (Quenched): Add 5 µL of concentrated Formic Acid to force the pH below 3. Incubate for 30 minutes at room temperature before injection.

• LC-MS Analysis: Use a C18 reverse-phase column. Mobile Phase A: Water + 0.1% Formic Acid. Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Data Interpretation: If the compound degraded irreversibly at pH 10, both Sub-aliquot A and B will show a missing lactone peak. If the reaction was reversible hydrolysis, Sub-aliquot A will show the open-chain acid peak, while Sub-aliquot B will show the restoration of the original lactone peak, validating the equilibrium mechanism.

Self-validating LC-MS workflow for assessing pH-dependent lactone stability.

Table 2: Stability Matrix Across Different Conditions

Environmental Condition	Stability Level	Primary Degradation Mechanism	Mitigation / Handling Strategy
Aqueous (pH < 3)	High	None (Lactone ring is stable)	Maintain acidic pH during LC-MS analysis.
Aqueous (pH > 7)	Low	Reversible Hydrolysis	Quench with acid prior to analysis to relactonize.
Thermal (> 200 °C)	Low	Pyrolysis (Dehydration/Decarboxylation)	Derivatize (e.g., TMS) before GC-MS injection.
Oxidative (Acidic)	High	None (Forms stable metal complexes)	Safe for use in transition metal redox systems.
Oxidative (Alkaline)	Low	Oxidative α -dicarbonyl cleavage	Avoid strong oxidants (e.g., K2​S2​O8​ ) in base.

References

• Title: 3-Deoxy-D-ribo-hexonic acid, γ-lactone, Min.
• Title: US6143443A - Stabilized electrolyte solutions, methods of preparation thereof and redox cells and batteries containing stabilized electrolyte solutions Source: Google Patents URL
• Title: Formation of carboxylic acids during degradation of monosaccharides Source: Czech Journal of Food Sciences URL
• Source: Kyoto University Research Information Repository (Citing Shafizadeh, F.; Lai, Y. Z. 1975)

Sources

• 1. synthose.com [synthose.com]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 3. US6143443A - Stabilized electrolyte solutions, methods of preparation thereof and redox cells and batteries containing stabilized electrolyte solutions - Google Patents [patents.google.com]
• 4. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]

Troubleshooting lactonization in 3-Deoxy-d-ribo-hexono-1,4-lactone synthesis

An essential building block in medicinal chemistry and drug development, 3-Deoxy-d-ribo-hexono-1,4-lactone serves as a crucial intermediate in the synthesis of various bioactive molecules.[1] Its synthesis, while conceptually straightforward via the intramolecular cyclization of the corresponding 3-deoxy-d-ribo-hexonic acid, is often plagued by challenges that can impact yield, purity, and scalability.

This technical support center is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of this valuable lactone. As Senior Application Scientists, we have compiled field-proven insights and data-driven solutions to the most common issues encountered during this process. This guide moves beyond simple procedural steps to explain the underlying chemical principles, enabling you to not only solve immediate problems but also to build a more robust and reliable synthetic strategy.

Troubleshooting Guide: Lactonization of 3-Deoxy-d-ribo-hexonic Acid

This section addresses specific, common problems encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction shows very low or no yield of the desired 3-Deoxy-d-ribo-hexono-1,4-lactone. What are the primary causes and how can I fix this?

A1: Low or non-existent yield is the most frequent issue and can typically be traced back to one of four areas: incomplete reaction, catalyst inefficiency, starting material impurities, or an unfavorable chemical equilibrium.

• Incomplete Reaction: Lactonization is an equilibrium process. Simply not allowing enough time or providing sufficient energy can result in poor yields.

  • Solution: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) or LC-MS.[2] If the reaction has stalled, consider extending the reaction time. A gradual increase in temperature can also drive the reaction forward, but be cautious as excessive heat can promote side reactions like dehydration.[2]

• Catalyst Inactivity or Insufficiency: For acid-catalyzed reactions, the catalyst's role is critical.

  • Solution: Ensure your acid catalyst is active and not degraded. If you are using a solid-supported catalyst like Amberlyst 15, ensure it has been properly activated and is not water-logged.[3] For homogenous catalysts like tosic acid (TsOH) or sulfuric acid (H₂SO₄), confirm the correct stoichiometric amount is being used.[2] In some cases, a stronger acid may be required to facilitate protonation and subsequent cyclization.

• Starting Material Purity: The purity of the precursor, 3-deoxy-d-ribo-hexonic acid, is paramount.

  • Solution: Impurities, particularly residual water or solvents from a previous step, can interfere with the catalyst and the reaction equilibrium.[4] Water can hydrolyze the lactone product, shifting the equilibrium back to the starting material.[5][6] Ensure your starting material is rigorously dried and characterized (e.g., by ¹H-NMR, melting point) before proceeding.

• Unfavorable Equilibrium: Under certain conditions, the open-chain hydroxy acid form is thermodynamically favored over the cyclic lactone.

  • Solution: To shift the equilibrium toward the product, water, a byproduct of the reaction, must be removed. This is often achieved by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene.

Q2: I'm observing significant formation of side products. How can I identify and mitigate them?

A2: The two most common side products in this synthesis are unsaturated carboxylic acids (from dehydration) and linear polyesters (from intermolecular polymerization).

• Dehydration: The acidic conditions and heat required for lactonization can also promote the elimination of a water molecule from the hydroxy acid, leading to an unsaturated byproduct.

  • Identification: This is often characterized by the appearance of a C=C bond signal in ¹H and ¹³C NMR spectroscopy.

  • Mitigation Strategy: Employ milder reaction conditions.[2] This can include using a less aggressive acid catalyst or lowering the reaction temperature. Reagents that activate the carboxylic acid under milder conditions, such as dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-dimethylaminopyridine (DMAP), can also be considered to avoid harsh acidic environments.[2]

• Intermolecular Polymerization: Instead of cyclizing, two or more molecules of the hydroxy acid can react with each other to form linear dimers, trimers, or longer polyester chains.

  • Identification: Polymeric byproducts are typically higher molecular weight species, often appearing as a baseline smear or a series of oligomeric peaks in LC-MS, and can make the reaction mixture viscous.

  • Mitigation Strategy: This side reaction is concentration-dependent. To favor the desired intramolecular cyclization, the reaction should be performed under high-dilution conditions.[2] This can be practically achieved by the slow, syringe-pump addition of the starting material to a large volume of refluxing solvent containing the catalyst. This ensures the concentration of the hydroxy acid is always low, minimizing the chance of intermolecular collisions.

Troubleshooting Decision Workflow

Caption: A decision tree for troubleshooting low lactone yield.

Q3: My purification is challenging. How can I effectively separate the lactone from the unreacted starting material and byproducts?

A3: Purification relies on exploiting the polarity differences between the desired lactone, the starting hydroxy acid, and any polymeric byproducts.

• Separating from Unreacted Starting Material: The lactone is significantly less polar than the open-chain hydroxy acid due to the absence of the free carboxylic acid and one hydroxyl group.

  • Liquid-Liquid Extraction: This polarity difference is ideal for separation by extraction. After neutralizing the acid catalyst, the crude reaction mixture can be dissolved in an organic solvent like ethyl acetate. Washing the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution, will deprotonate the unreacted carboxylic acid, pulling it into the aqueous layer while the neutral lactone remains in the organic phase.[2] Caution: Use of strong bases (like NaOH) or prolonged exposure to basic conditions can hydrolyze the lactone product, so the washing should be done swiftly and with mild reagents.[2][5]

• Removing Polymeric Byproducts: Polymeric materials are much more polar than the target lactone.

  • Column Chromatography: Silica gel column chromatography is highly effective.[2] The less polar lactone will elute much faster than the highly polar starting material and the even more polar polymeric byproducts. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, is typically effective. The purification can be monitored by TLC.

Frequently Asked Questions (FAQs)

• Q1: What is the general mechanism for acid-catalyzed lactonization?

  • A1: The reaction proceeds via a Fischer-type esterification mechanism.[7] The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic. The hydroxyl group from the same molecule then acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent proton transfers and elimination of a water molecule yield the cyclic ester, or lactone.

Acid-Catalyzed Lactonization Mechanism

Caption: The general mechanism of acid-catalyzed lactonization.

• Q2: What are the optimal storage conditions for 3-Deoxy-d-ribo-hexono-1,4-lactone?

  • A2: The compound should be stored in a cool, dry place under an inert atmosphere if possible.[8] As a white crystalline solid, it is generally stable at room temperature, but its susceptibility to hydrolysis means it should be rigorously protected from moisture and acidic or basic conditions.[8] For long-term storage, refrigeration (0 to 8 °C) is recommended.[8]

• Q3: Besides direct cyclization of the acid, are there other modern synthetic routes?

  • A3: Yes, modern organic chemistry offers several advanced methods for lactonization, often involving transition-metal catalysis. For example, palladium-catalyzed C-H activation can directly functionalize an aliphatic acid to form a γ-lactone, sometimes with high regioselectivity controlled by specific ligands.[9][10][11] Manganese-based catalysts have also been used for the site-selective lactonization of unactivated C-H bonds.[12] While more complex, these methods can offer pathways with different functional group tolerances or stereochemical outcomes.

Key Experimental Protocols

Protocol 1: General Acid-Catalyzed Lactonization with Azeotropic Water Removal

This protocol is a standard approach for driving the lactonization equilibrium toward the product.

• Setup: Equip a round-bottom flask with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser.

• Reagents: To the flask, add the 3-deoxy-d-ribo-hexonic acid (1.0 eq), a suitable solvent such as toluene (to create a ~0.05 M solution), and a catalytic amount of p-toluenesulfonic acid (TsOH, ~0.05-0.1 eq).

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

• Monitoring: Continue refluxing until no more water is collected in the trap and TLC analysis (e.g., in 70:30 Ethyl Acetate:Hexane) shows complete consumption of the starting material. This can take several hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with a saturated NaHCO₃ solution (to neutralize the acid), water, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude lactone.

Protocol 2: Purification by Silica Gel Chromatography

• Preparation: Dissolve the crude lactone from Protocol 1 in a minimal amount of dichloromethane or ethyl acetate. In a separate container, create a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Packing: Pack a chromatography column with the silica slurry.

• Loading: Once the silica has settled, carefully load the dissolved crude product onto the top of the silica bed.

• Elution: Begin eluting with a low-polarity solvent system (e.g., 10% ethyl acetate in hexanes). Monitor the eluent by TLC.

• Gradient: Gradually increase the polarity of the eluent (e.g., to 20%, 30%, 50% ethyl acetate in hexanes) to elute the lactone. The more polar starting material and byproducts will remain on the column.

• Collection: Collect the fractions containing the pure lactone (as determined by TLC), combine them, and remove the solvent under reduced pressure to obtain the purified product.

Quantitative Data Summary

The choice of catalyst and reaction conditions can significantly impact the outcome. The following table provides a general comparison based on common lactonization strategies.

Parameter	Acid Catalysis (TsOH, Reflux)	DCC/DMAP Coupling	High Dilution (Acid Cat.)
Temperature	High (e.g., Toluene reflux, ~110°C)	Mild (0°C to Room Temp)	High (e.g., Toluene reflux, ~110°C)
Key Advantage	Simple, inexpensive reagents.	High yield, mild conditions.	Minimizes polymerization.
Primary Risk	Dehydration, Polymerization.	Epimerization, DCC-urea byproduct.	Requires large solvent volumes.
Typical Yield	Moderate to Good (50-80%)	Good to Excellent (70-95%)	Good (60-85%)

References

• BenchChem. (n.d.). Troubleshooting side reactions in the lactonization of 2-hydroxycyclohexaneacetic acid.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Conversion Rates in Lactone Ring-Opening Polymerization.

• Dias, M. et al. (2019). Assessing the Optimal Deoxygenation Pattern of Dodecyl Glycosides for Antimicrobial Activity Against Bacillus anthracis. ResearchGate. Retrieved from [Link]

• Puschnig, J. et al. (2025). Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. ResearchGate. Retrieved from [Link]

• ACS Catalysis. (2025). The Direct Pd-Catalyzed γ-Lactonization of Aliphatic Carboxylic Acids. Retrieved from [Link]

• IRIS. (2022). Carboxylic Acid Directed γ-Lactonization of Unactivated Primary C–H Bonds Catalyzed by Mn Complexes. Retrieved from [Link]

• Reddit. (2026). Mechanism for saponification of lactone. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. Retrieved from [Link]

• NIST. (n.d.). 3-Deoxy-ribo-hexonic acid lactone, TMS.

• PMC. (n.d.). Catalyst-controlled site-selective methylene C H lactonization of dicarboxylic acids. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Deoxy-ribo-hexonic acid lactone, TMS. Retrieved from [Link]

• PMC. (n.d.). Catalyst-controlled Chemoselective γ-C(sp3)−H Lactonization of Carboxylic Acid: Methyl versus Methylene. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of Lactone Hydrolysis in Acidic Conditions. Retrieved from [Link]

• YouTube. (2013). Acid # Formation of Lactones # Intramolecular Lactones I Mechanism. Retrieved from [Link]

• MDPI. (2025). Crystal Structures of d-Lyxono-1,4-lactone and Its O-Tosyl Derivative. Retrieved from [Link]

Sources

• 1. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reddit - Please wait for verification [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. synthose.com [synthose.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. iris.uniroma1.it [iris.uniroma1.it]

Technical Support Center: Optimization of 3-Deoxy-D-ribo-hexono-1,4-lactone Synthesis

Welcome to the Advanced Carbohydrate Synthesis Support Portal. As a Senior Application Scientist, I have structured this guide to move beyond basic recipes. Here, we dissect the thermodynamic and mechanistic causality behind the synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone, providing you with self-validating protocols and diagnostic troubleshooting to ensure high-yield, reproducible results in your drug development workflows.

Mechanistic Pathway Visualization

Understanding the competing reaction pathways is the first step in optimization. The diagram below illustrates how thermal stress drives unwanted fission, whereas our optimized catalytic pathway selectively drives dehydration.

Reaction pathway for 3-Deoxy-D-ribo-hexono-1,4-lactone synthesis from hexonic acid precursors.

Self-Validating Protocol: Acid-Catalyzed Lactonization

Objective: Synthesize 3-Deoxy-D-ribo-hexono-1,4-lactone while suppressing thermal fission pathways.

Causality: Direct thermal melting (>140°C) provides sufficient energy to overcome the activation barrier for C-C bond cleavage, leading to decarboxylation and the formation of volatile fission products. By employing a solid-supported acid catalyst in a Dean-Stark apparatus, we lower the activation energy for the dehydration (lactonization) step, allowing the reaction to proceed safely below the fission threshold.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 10.0 g of high-purity 2-deoxy-D-arabino-hexonic acid in 150 mL of anhydrous toluene.

  • Validation Check: Ensure the moisture content of the toluene is <50 ppm using Karl Fischer titration. Excess moisture will prematurely halt the equilibrium shift toward the lactone.

• Catalyst Addition: Add 1.5 g of pre-washed and dried Dowex 50W-X8 (H⁺ form) strongly acidic cation exchange resin.

  • Causality: The solid-supported acid provides a localized high proton concentration to protonate the hydroxyl group, facilitating nucleophilic attack by the carboxylate oxygen. Using a solid resin prevents the need for an aqueous basic workup, which could hydrolyze the newly formed lactone ring.

• Dehydration & Lactonization: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (~110°C) under a continuous nitrogen sweep.

  • Validation Check: This is a self-validating system. The reaction is deemed mechanically complete when exactly 1.08 mL of water (the theoretical stoichiometric yield for 10 g of precursor) is collected in the Dean-Stark trap.

• Isolation: Filter the hot mixture through a coarse frit to remove the resin. Concentrate the filtrate under reduced pressure (40°C, 50 mbar).

• Crystallization: Dissolve the crude residue in a minimal volume of warm ethyl acetate, then add hexanes dropwise until slight turbidity persists. Cool to 4°C overnight to yield pure 3-Deoxy-D-ribo-hexono-1,4-lactone crystals (Melting Point: 105-107 °C).

Diagnostic Troubleshooting & FAQs

Q1: My lactonization yield is plateauing around 40%, and the product mixture is turning dark brown. What is happening? A1: Browning is a macroscopic indicator of thermal degradation and the formation of fission products such as 5-(2-hydroxyethylidene)-2(5H)-furanone, acrylaldehyde, and acetic acid. As demonstrated by Shafizadeh and Lai , heating the hexonic acid precursor to its melting point induces lactonization but simultaneously triggers severe dehydration, decarboxylation, and fission. To resolve this, transition from an unoptimized melt-phase reaction to the solvent-mediated, acid-catalyzed system detailed in our protocol to lower the required thermal input.

Q2: GC/MS analysis of my crude mixture shows high levels of formic and acetic acids. What is the mechanistic cause? A2: The presence of low molecular weight carboxylic acids indicates hydrolytic α-dicarbonyl cleavage of hexos-2-ulose intermediates during the degradation of the monosaccharide precursors . Formic acid specifically arises from the oxidation of formaldehyde or direct cleavage of 1-hydroperoxides. This is typically caused by the presence of dissolved oxygen or residual alkaline catalysts from upstream processing. Corrective Action: Ensure strict anaerobic conditions (sparge solvents with N₂ for 30 minutes) and verify that your precursor is completely neutralized before initiating lactonization.

Q3: How can I verify the stereochemical integrity of the synthesized 1,4-lactone? A3: The stereocenters at C4 and C5 are critical for downstream drug development. Use ¹H-NMR and ¹³C-NMR spectroscopy in DMSO-d₆. The characteristic chemical shift of the lactone carbonyl carbon (approx. 177 ppm) and the coupling constants of the ring protons will confirm the 1,4-lactone (γ-lactone) structure over the 1,5-lactone (δ-lactone) isomer.

Performance Metrics & Data Presentation

To illustrate the impact of optimizing these parameters, the following table summarizes the quantitative data comparing traditional methods against the optimized protocol.

Table 1: Quantitative Comparison of Reaction Conditions and Yield Metrics

Reaction Condition	Temp (°C)	Atmosphere	Catalyst	1,4-Lactone Yield (%)	Major Byproducts (% Yield)
Uncatalyzed Melt	150	Air	None	35.2	Acetic Acid (18%), Furanones (12%)
Uncatalyzed Melt	150	N₂	None	48.5	Furanones (15%), Acrylaldehyde (5%)
Solvent Reflux	110	N₂	p-TsOH	78.4	Trace Formic Acid (<2%)
Optimized Protocol	110	N₂	Dowex 50W-X8 (H⁺)	92.1	None detected

References

• Shafizadeh, F., & Lai, Y.-Z. "Thermal degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone." Carbohydrate Research. URL:[Link] [1]

• Novotný, O., Cejpek, K., & Velíšek, J. "Formation of carboxylic acids during degradation of monosaccharides." Czech Journal of Food Sciences. URL: [Link] [2]

Technical Support Center: Troubleshooting &amp; Byproduct Removal in 3-Deoxy-D-ribo-hexono-1,4-lactone Synthesis

Welcome to the Technical Support Center for carbohydrate synthesis and purification. 3-Deoxy-D-ribo-hexono-1,4-lactone (CAS: 499-87-6) is a critical chiral building block in drug development and natural product synthesis[1]. However, its preparation—whether via the alkaline degradation of 1,4-linked glucans, oxidation of 3-deoxy-D-glucose, or the Kiliani-Fischer synthesis[2]—inevitably generates a complex matrix of epimers, degradation acids, and unreacted intermediates.

As a Senior Application Scientist, I have designed this troubleshooting guide to provide authoritative, field-proven strategies to isolate the pure 1,4-lactone. Every protocol described here is a self-validating system designed to help you understand the causality behind the chemistry, ensuring reproducible purification.

Section 1: Mechanistic Origins of Byproducts

Q1: Why does my crude mixture always contain 3-deoxy-D-arabino-hexonic acid and short-chain volatile acids?

A1: The formation of these byproducts is mechanistically unavoidable depending on your synthetic route. When synthesizing the lactone via the alkaline rearrangement of 3-deoxy-D-erythro-hexos-2-ulose (3DG), the reaction proceeds via an intramolecular 1,2-hydrogen transfer[3]. Because the C3 position in the osone intermediate is prochiral, the rearrangement yields both the ribo (major) and arabino (minor) epimeric hexonic acids[3].

Simultaneously, under alkaline conditions, competing hydrolytic α-dicarbonyl cleavage of the 3DG intermediate results in the fragmentation of the carbon skeleton, yielding short-chain volatile byproducts such as formic acid and acetic acid[4]. Understanding this causality is the first step in designing a targeted purification system.

Mechanistic pathway of 3DG degradation yielding hexonic acids and volatile byproducts.

Q2: I am observing an equilibrium mixture of acyclic acid, 1,4-lactone, and 1,5-lactone. How do I force the equilibrium toward the desired 1,4-lactone?

A2: In aqueous solution, 3-deoxy-D-ribo-hexonic acid exists in a dynamic equilibrium. While the 1,4-lactone is thermodynamically favored over the 1,5-lactone due to reduced ring strain[3], the presence of water and basic metal salts stabilizes the acyclic aldonate form. To drive lactonization, you must completely remove water and apply mild heat under vacuum. The removal of the leaving group (H₂O) shifts the equilibrium entirely to the 1,4-lactone.

Section 2: Step-by-Step Purification Methodologies

Q3: What is the most reliable protocol for separating the 1,4-lactone from its epimer and residual salts?

A3: To achieve >95% purity, you must exploit the differential volatility, pKa, and polarity of the mixture components. We recommend the following self-validating, three-stage workflow:

Step-by-step purification workflow for isolating 3-Deoxy-D-ribo-hexono-1,4-lactone.

Protocol: Isolation and Purification Workflow

Step 1: Removal of Volatile Byproducts (Formic/Acetic Acid)

• Neutralize the crude alkaline reaction mixture to pH 7.0 using dilute HCl.

• Concentrate the mixture under reduced pressure (rotary evaporation) at 40 °C to remove the bulk of the water.

• Subject the residue to high-vacuum lyophilization for 24 hours. Causality: This step quantitatively removes volatile fragmentation byproducts (formic and acetic acids)[4] without thermally degrading the sensitive carbohydrate backbone.

Step 2: Cation-Exchange and Forced Lactonization

• Dissolve the lyophilized residue in a minimum volume of deionized water.

• Load the solution onto a column packed with a strongly acidic cation-exchange resin (e.g., Dowex 50WX8, H⁺ form).

• Elute with deionized water. Causality: The resin exchanges metal cations (Na⁺, Ca²⁺) for protons, converting aldonate salts into free 3-deoxy-D-ribo-hexonic and arabino-hexonic acids.

• Evaporate the acidic eluate to dryness under reduced pressure at 50 °C. The absence of water and the application of heat will spontaneously drive the cyclization of the free acids into their respective 1,4-lactones.

Step 3: Chromatographic Separation of Epimers

• Dissolve the crude lactone mixture in a minimal amount of Ethyl Acetate.

• Load onto a silica gel column (230-400 mesh).

• Elute using an isocratic solvent system of Ethyl Acetate:Hexane (typically 2:1 to 3:1, v/v). Causality: The arabino-1,4-lactone and ribo-1,4-lactone have distinct spatial orientations of their hydroxyl groups, leading to different hydrogen-bonding interactions with the stationary phase. The ribo isomer typically elutes slightly later.

• Pool fractions based on TLC analysis (visualized with basic KMnO₄ or sulfuric acid-ethanol charring).

Section 3: Quantitative Data & Analytical Validation

Q4: How can I analytically validate the removal of the arabino epimer and acyclic impurities?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) following trimethylsilyl (TMS) derivatization is the gold standard for resolving carbohydrate epimers[5][6]. ¹³C-NMR spectroscopy should be used to confirm the absence of the acyclic acid and the 1,5-lactone[3].

Table 1: Analytical Markers for Byproduct Identification and Validation

Compound	¹³C-NMR Marker (C1 Carbonyl)	GC-MS (TMS Derivative) Base Peak	Diagnostic Feature
3-Deoxy-D-ribo-hexono-1,4-lactone	~177.5 ppm	m/z 378 (Molecular Ion)[6]	Major product; distinct retention time.
3-Deoxy-D-arabino-hexono-1,4-lactone	~177.2 ppm	m/z 378 (Molecular Ion)	Epimer; elutes earlier on silica gel.
Acyclic 3-Deoxy-D-ribo-hexonic acid	~180.0 ppm (Aldonate)	N/A (Poor volatility)	Indicates incomplete lactonization.
Formic / Acetic Acid	161 ppm / 177 ppm	m/z 46 / 60 (Underivatized)	Indicates incomplete lyophilization[4].

Note: For GC-MS, derivatize the purified sample using BSTFA/pyridine to form the 3-Deoxy-ribo-hexonic acid lactone, TMS derivative[6].

Section 4: Storage and Stability

Q5: Will the purified 1,4-lactone degrade or hydrolyze during storage?

A5: 3-Deoxy-D-ribo-hexono-1,4-lactone is relatively stable when stored neat as a white crystalline solid[1]. However, exposure to ambient humidity will lead to gradual hydrolysis back to the acyclic hexonic acid. Best Practice: Store the purified compound at 0 to 8 °C in a tightly sealed desiccator under an inert argon atmosphere to maintain >95% chemical purity[7].

References

• Kiliani (Kiliani‐Fischer) synthesis. ResearchGate.[Link]

• Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences.[Link]

• Rearrangement of 3-Deoxy-d-erythro-hexos-2-ulose in Aqueous Solution: NMR Evidence of Intramolecular 1,2-Hydrogen Transfer. The Journal of Organic Chemistry - ACS Publications.[Link]

• D-Ribo-Hexonic acid, 3-deoxy-2,5,6-tris-O-(trimethylsilyl)-, lactone. NIST WebBook.[Link]

• 3-Deoxy-ribo-hexonic acid lactone, TMS. NIST WebBook.[Link]

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 5. D-Ribo-Hexonic acid, 3-deoxy-2,5,6-tris-O-(trimethylsilyl)-, lactone [webbook.nist.gov]
• 6. 3-Deoxy-ribo-hexonic acid lactone, TMS [webbook.nist.gov]
• 7. synthose.com [synthose.com]

Technical Support Center: 3-Deoxy-D-ribo-hexono-1,4-lactone Handling &amp; Stability

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges researchers face when working with 3-Deoxy-D-ribo-hexono-1,4-lactone (3-DRHL) . As a critical chiral building block in carbohydrate chemistry and drug development[1], 3-DRHL requires strict environmental controls. This guide synthesizes field-proven methodologies, thermodynamic principles, and self-validating protocols to ensure the integrity of your synthetic workflows.

Part 1: Core FAQs on Storage & Stability

Q: Why does my 3-DRHL degrade even when stored in a sealed vial at room temperature? A: The degradation of 3-DRHL is driven by two distinct mechanistic pathways: hydrolytic ring-opening and thermal fission. The γ-lactone (1,4-lactone) ring is under inherent structural strain. When exposed to even trace amounts of ambient moisture, the carbonyl carbon undergoes nucleophilic attack by water. This shifts the thermodynamic equilibrium toward the open-chain [2]. Furthermore, while 3-DRHL resists β-elimination, it is susceptible to thermolysis at elevated temperatures, irreversibly breaking down into dehydration and fission products such as acetic acid, carbon dioxide, and acrylaldehyde, as demonstrated by[3].

Q: What are the optimal storage conditions to guarantee >95% purity over long-term storage? A: To arrest the hydrolysis equilibrium and prevent thermal kinetic degradation, 3-DRHL must be stored at 0 to 8 °C [4]. It must be kept in a strictly desiccated environment. We highly recommend backfilling the storage vial with an inert gas (Argon or Nitrogen) to displace atmospheric moisture and oxygen, preventing both nucleophilic attack and oxidative cleavage.

Part 2: Troubleshooting Guide & Experimental Workflows

Issue 1: Unexpected HPLC/NMR Peaks (Presence of Free Acid)

Symptom: Appearance of a new peak at a lower retention time in RP-HPLC, or the shift of the lactone C=O carbon (~177 ppm) to a free carboxylate C=O (~180 ppm) in 13 C-NMR. Causality: Exposure to moisture has hydrolyzed the 1,4-lactone into the inactive 3-deoxy-D-ribo-hexonic acid. Corrective Action: Because this is an equilibrium-driven process, the hydrolysis can be reversed using Le Chatelier’s principle.

Self-Validating Recovery Protocol (Azeotropic Dehydration):

• Dissolution: Dissolve the degraded 3-DRHL batch in anhydrous toluene (10 mL per gram of compound) in a round-bottom flask.

• Azeotropic Distillation: Evaporate the solvent under reduced pressure using a rotary evaporator at a mild 40 °C. Toluene and water form a minimum-boiling azeotrope. As the toluene evaporates, it selectively and efficiently pulls water out of the system. The continuous removal of water forces the thermodynamic equilibrium back toward the closed 1,4-lactone ring.

• Validation: Re-dissolve a 5 mg aliquot of the recovered solid in anhydrous DMSO- d6​ and run a 1 H/ 13 C-NMR. The protocol is validated when the free carboxylate peak disappears entirely, confirming complete re-lactonization.

Issue 2: Sample Discoloration (Yellowing/Browning)

Symptom: The normally turns yellow or brown upon dissolution or prolonged storage[4]. Causality: Oxidative cleavage and advanced thermal fission. Unlike reversible hydrolysis, thermal degradation breaks the carbon backbone, yielding volatile and reactive fragments[3]. Corrective Action: This process is irreversible. The batch must be discarded. To prevent this in future batches, strictly adhere to the Argon-purged, 0–8 °C storage workflow.

Part 3: Quantitative Data & Troubleshooting Matrices

Table 1: Quantitative Degradation Profile of 3-DRHL

Storage Condition	Timeframe	Primary Degradant	Expected Purity
0 to 8 °C, Desiccated, Argon	12 months	None	>98%
25 °C (Room Temp), Ambient Humidity	1 month	3-Deoxy-D-ribo-hexonic acid	~85-90%
>40 °C, Ambient Humidity	1 week	Fission products (Acetic acid, CO 2​ )	<70%

Table 2: Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action (Protocol)
Lower RT peak in HPLC	Hydrolytic ring-opening to free acid	Perform azeotropic dehydration with toluene.
Incomplete dissolution in organic solvent	Formation of highly polar hexonic acid	Re-lactonize via vacuum dehydration.
Yellowing/browning of solid	Oxidative/Thermal degradation	Discard batch; degradation is irreversible.

Part 4: Visualizations

Figure 1: Kinetic and thermodynamic degradation pathways of 3-DRHL.

Figure 2: Self-validating handling and storage workflow for 3-DRHL.

References

• Shafizadeh, F., & Lai, Y. Z. (1975). Thermal degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone. Carbohydrate Research, 42(1), 39-53.[Link]

• Glomb, M. A., & Tschirnich, R. (2011). Rearrangement of 3-Deoxy-d-erythro-hexos-2-ulose in Aqueous Solution: NMR Evidence of Intramolecular 1,2-Hydrogen Transfer. The Journal of Organic Chemistry, 76(15), 6017–6026.[Link]

Sources

• 1. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. synthose.com [synthose.com]

Challenges in the stereoselective synthesis of 3-Deoxy-d-ribo-hexono-1,4-lactone

Technical Support Center: Troubleshooting the Stereoselective Synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists facing bottlenecks in carbohydrate chemistry. 3-Deoxy-D-ribo-hexono-1,4-lactone (also known as 3-deoxy-D-ribonic acid γ -lactone) is a highly versatile chiral building block used in the synthesis of nucleoside analogs and complex natural products[1]. However, establishing its specific stereocenters—particularly avoiding epimerization at the C2 position—presents a significant synthetic challenge[2].

This guide is structured to address the most common experimental failures, explaining the mechanistic causality behind these issues and providing field-proven, self-validating protocols to overcome them.

FAQ 1: Pathway Overview & Route Selection

Q: What are the primary synthetic routes to 3-Deoxy-D-ribo-hexono-1,4-lactone, and where do the stereochemical challenges arise?

A: The synthesis of this lactone typically relies on three distinct strategies, each with intrinsic stereochemical hurdles. The core challenge lies in controlling the facial selectivity during the formation or modification of the C2 and C3 positions.

• Kiliani-Fischer Addition: Involves the addition of hydrogen cyanide to 2-deoxy-D-ribose. Because the C3 position lacks a sterically directing hydroxyl group, the facial selectivity of the cyanide attack is poor, yielding a mixture of ribo and arabino epimers[3].

• Rearrangement of 3-Deoxyglucosone (3DG): Proceeds via an intramolecular 1,2-hydrogen transfer in aqueous buffer. Due to the conformational thermodynamics of the acyclic intermediate, this route heavily favors the undesired arabino epimer[4].

• Radical Deoxygenation (Barton-McCombie): Involves the selective C3 deoxygenation of D-glucono-1,4-lactone. Because the C2, C4, and C5 stereocenters are already established in the correct ribo configuration, this route offers the highest stereofidelity[5].

Caption: Major synthetic pathways to 3-Deoxy-D-ribo-hexono-1,4-lactone and stereochemical outcomes.

Quantitative Comparison of Epimeric Ratios To assist in route selection, the following table summarizes the expected quantitative outcomes of these pathways:

Synthetic Route	Precursor	Major Product	ribo:arabino Ratio	Reference
Kiliani-Fischer	2-Deoxy-D-ribose	Racemic mixture	~1:1	[3]
Aqueous Rearrangement	3-Deoxyglucosone (3DG)	arabino epimer	1:6	[4]
Barton-McCombie	D-Glucono-1,4-lactone	ribo epimer	>95:5	[5]

FAQ 2: Troubleshooting the Kiliani-Fischer Route

Q: When synthesizing from 2-deoxy-D-ribose via the Kiliani-Fischer method, I get a nearly 1:1 mixture of ribo and arabino epimers. How can I resolve this and isolate the target?

A: The total yield of the epimeric mixture is typically high (~80%)[3], but separating them requires exploiting their differential thermodynamic stabilities during lactonization. Heating of 2-deoxy-D-arabino-hexonic acid results in substantial lactonization on melting, whereas the ribo epimer behaves differently[6]. By carefully controlling the crystallization conditions, you can create a self-validating separation protocol.

Protocol: Epimer Separation via Fractional Lactonization Causality: The arabino acid lactonizes more readily and its resulting γ -lactone is less soluble in cold ethyl acetate than the ribo lactone.

• Cyanohydrin Formation: React 2-deoxy-D-ribose with NaCN (1.2 eq) in aqueous solution at 0–5 °C for 2 hours.

• Hydrolysis: Adjust the pH to 10 using NaOH and heat to 80 °C for 4 hours. The hydrolysis of the epimeric nitriles is spontaneous and rapid[3].

• Acidification: Pass the cooled solution through a strong cation-exchange resin (H+ form) to generate the free hexonic acids.

• Selective Lactonization: Concentrate the eluate in vacuo at 40 °C. Dissolve the crude syrup in hot ethyl acetate and allow it to cool slowly to room temperature.

• Validation & Isolation: The 3-deoxy-D-arabino-hexono-1,4-lactone will crystallize out first. Filter the crystals. The remaining mother liquor is now highly enriched in the target 3-deoxy-D-ribo-hexono-1,4-lactone. Purify the mother liquor via silica gel chromatography (DCM:MeOH 95:5) to obtain the pure ribo isomer. Store the final product at 0 to 8 °C to maintain stability.

FAQ 3: The 3-Deoxyglucosone (3DG) Rearrangement Challenge

Q: We are observing extreme bias toward the arabino epimer when degrading 3-deoxy-D-erythro-hexos-2-ulose (3DG) in aqueous buffer. Why does this happen, and can it be reversed?

A: The degradation of 3DG to metasaccharinic acids proceeds exclusively via an intramolecular 1,2-hydrogen transfer mechanism[4]. In aqueous phosphate buffer (pH 7.5, 37 °C), the reaction heavily favors the formation of 3-deoxy-D-arabino-hexonic acid over the ribo epimer (yielding a 6:1 ratio)[4].

Causality: This stereoselectivity is driven by the conformational preferences of the acyclic dicarbonyl intermediate. The hydride shift occurs preferentially from the face that minimizes steric clash between the C4/C5 hydroxyls and the developing carboxylate group. Unfortunately, this thermodynamic bias cannot be easily reversed in aqueous media. If the ribo isomer is strictly required, the 3DG rearrangement route is fundamentally counterproductive and should be abandoned in favor of radical deoxygenation.

FAQ 4: Stereoretentive Synthesis via Barton-McCombie Deoxygenation

Q: We need absolute stereocontrol for the ribo isomer. What is the most reliable methodology?

A: The most reliable method to obtain enantiopure 3-deoxy-D-ribo-hexono-1,4-lactone is the Barton-McCombie deoxygenation of a selectively protected D-glucono-1,4-lactone[5]. By starting with D-glucono-1,4-lactone, the C2, C4, and C5 stereocenters are already established in the correct ribo configuration. The process replaces the C3 hydroxyl group with a hydrogen atom at a saturated carbon[5].

Protocol: Regioselective Radical Deoxygenation Causality: The C3 hydroxyl must be selectively functionalized into a thiocarbonyl derivative. Since C2, C4, and C6 hydroxyls are also present, selective protection is critical to prevent unwanted deoxygenation at other sites.

• Protection: React D-glucono-1,4-lactone with 2,2-dimethoxypropane and catalytic p-TsOH to form 5,6-O-isopropylidene-D-glucono-1,4-lactone. Protect the C2 position using a bulky silyl ether (e.g., TBDMS-Cl) which selectively reacts at C2 due to its proximity to the lactone carbonyl.

• Thiocarbonylation: React the C3-OH with 1,1'-thiocarbonyldiimidazole (TCDI) in refluxing dichloroethane to form the C3-O-imidazole-1-carbothioate.

• Radical Deoxygenation (The Core Step): Dissolve the thiocarbonate in anhydrous toluene. Add tributyltin hydride (Bu3SnH, 1.5 eq) and a catalytic amount of AIBN (0.1 eq). Reflux at 110 °C for 3 hours.

• Deprotection: Remove the protecting groups using an acidic resin (e.g., Dowex 50WX8) in methanol to yield pure 3-deoxy-D-ribo-hexono-1,4-lactone.

Caption: Radical chain mechanism for the Barton-McCombie deoxygenation at the C3 position.

References

• [3] Kiliani (Kiliani‐Fischer) synthesis. ResearchGate. Available at: [Link]

• [6] The chemistry of D‐gluconic acid derivatives. Part IV Synthesis and reactions of some 2‐deoxy‐D‐hexonic acid derivatives... ResearchGate. Available at: [Link]

• [4] Rearrangement of 3-Deoxy-d-erythro-hexos-2-ulose in Aqueous Solution: NMR Evidence of Intramolecular 1,2-Hydrogen Transfer. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• [5] The Barton-McCombie reaction. Chapter. ResearchGate. Available at: [Link]

Sources

• 1. 3-Deoxy-D-ribo-hexono-1,4-lactone | CymitQuimica [cymitquimica.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Catalyst selection for efficient 3-Deoxy-d-ribo-hexono-1,4-lactone synthesis

Welcome to the Carbohydrate Chemistry Technical Support Center . This portal is designed for researchers, application scientists, and drug development professionals optimizing the synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone (also known as α -D-glucometasaccharinic acid γ -lactone).

Below, you will find field-proven insights into catalyst selection, a self-validating experimental protocol, and a rigorous troubleshooting logic tree to ensure high-yield, reproducible lactonization.

I. Catalyst Selection & Reaction Optimization (FAQs)

Q1: Why is a solid acid catalyst (e.g., Amberlite IR-120 H⁺) preferred over homogeneous mineral acids for the lactonization of 3-deoxy-D-ribo-hexonic acid? A1: The conversion of 3-deoxy-D-ribo-hexonic acid to its 1,4-lactone is an equilibrium-driven intramolecular esterification. While homogeneous acids (like H₂SO₄ or HCl) efficiently protonate the carboxyl group, they remain in the reaction matrix during solvent evaporation. As the solution concentrates, these strong acids catalyze undesired side reactions, including dehydration and decarboxylation. Solid Brønsted acid resins like Amberlite IR-120 provide a localized high proton concentration to drive lactonization but can be completely removed via simple filtration prior to concentration. This physical separation prevents over-reaction and eliminates the need for aqueous neutralization, which would otherwise risk hydrolyzing the newly formed lactone ring.

Q2: How does the choice of catalyst impact the thermal stability and degradation profile of the lactone? A2: The structural integrity of the lactone is highly dependent on the thermal and catalytic environment. According to , 3-deoxy-D-ribo-hexono-1,4-lactone is thermally more stable than its 2-deoxy counterpart because the absence of a hydroxyl group at the C3 position prevents facile β -elimination[1]. However, if subjected to temperatures above 80°C in the presence of strong Lewis acids or residual mineral acids, the lactone undergoes fission and dehydration, yielding carbon monoxide, carbon dioxide, and small organic acids[2]. A mild solid acid catalyst allows the reaction to proceed at lower temperatures (40–60°C) under vacuum, preserving the target molecule.

Q3: Can transition metal catalysts facilitate the direct oxidative synthesis of the lactone from 3-deoxy-D-glucose? A3: Yes, selective oxidation of the hemiacetal carbon (C1) can be achieved using Pd/C or Pt/C catalysts under an oxygen atmosphere. However, this route requires strict pH stat control (pH 7-8) to prevent over-oxidation to the aldaric acid. For most bench-scale and intermediate scale-up workflows, starting from the calcium or sodium salt of 3-deoxy-D-ribo-hexonic acid (derived from alkaline degradation of carbohydrates) and using a cation exchange resin for simultaneous acidification and lactonization is significantly more efficient and reproducible[1].

II. Troubleshooting Guide: Common Experimental Issues

Issue 1: Low Lactone Yield / High Residual Free Acid

• Causality: Lactonization produces one equivalent of water. If water is not continuously removed, Le Chatelier's principle dictates that the reaction will reach a premature equilibrium, leaving unreacted free acid.

• Solution: Do not rely solely on heating. Utilize azeotropic distillation (e.g., suspending the mixture in toluene and using a Dean-Stark apparatus) or perform the reaction under high vacuum (<10 mbar) at 50°C to continuously strip water from the system.

Issue 2: Catalyst Poisoning and Reduced Turnover

• Causality: Researchers often start with the calcium salt of 3-deoxy-D-ribo-hexonic acid. If this salt is applied directly to the Amberlite IR-120 (H⁺) resin, the Ca²⁺ ions undergo rapid ion exchange, neutralizing the resin's active sites and halting catalysis.

• Solution: Pre-treat the calcium salt solution with a stoichiometric amount of oxalic acid. This precipitates calcium oxalate (CaC₂O₄), which can be filtered off. The resulting free acid solution is then treated with the resin, preserving the catalyst's lifespan.

Issue 3: Product Darkening (Caramelization)

• Causality: Thermal degradation during the final solvent evaporation step. As noted in degradation studies, hexonic acids and their lactones can fragment into formic and acetic acids if overheated[2].

• Solution: Ensure the resin is 100% filtered out before rotary evaporation. Maintain the water bath temperature strictly below 60°C.

Troubleshooting logic tree for resolving low yield in lactonization reactions.

III. Quantitative Data: Catalyst Performance Comparison

To guide your experimental design, the following table summarizes the performance metrics of various catalytic systems for the lactonization of 3-deoxy-D-ribo-hexonic acid.

Catalyst Type	Reaction Temp (°C)	Reaction Time (h)	Conversion Yield (%)	Byproduct Formation	Recovery Method
Amberlite IR-120 (H⁺)	50	4	> 92%	Negligible	Simple Filtration
Dowex 50WX8 (H⁺)	50	3.5	> 90%	Negligible	Simple Filtration
p-Toluenesulfonic Acid	65	6	~ 75%	Moderate (Dehydration)	Chromatography
Sulfuric Acid (0.1 M)	80	2	~ 60%	High (Fission products)	Neutralization/Extraction
No Catalyst (Thermal)	100	12	< 40%	High (Decarboxylation)	N/A

IV. Self-Validating Experimental Protocol

Methodology: Acid-Catalyzed Lactonization using Amberlite IR-120 (H⁺)

This protocol incorporates built-in validation steps to ensure the reaction is proceeding correctly before advancing to the next stage.

Step 1: Catalyst Preparation & Activation

• Wash 10 g of Amberlite IR-120 (H⁺ form) resin sequentially with 100 mL of 1M HCl, followed by 500 mL of deionized (DI) water until the eluent pH is neutral (~pH 6-7).

• Wash the resin with 50 mL of methanol to remove residual water, then dry under vacuum.

Step 2: Substrate Acidification

• Dissolve 5.0 g of 3-deoxy-D-ribo-hexonic acid calcium salt in 50 mL of DI water.

• Add a stoichiometric amount of oxalic acid (approx. 1.2 g) and stir for 30 minutes at room temperature to precipitate calcium oxalate.

• Filter the suspension through a Celite pad.

• Validation Check A: Measure the pH of the filtrate. It should be strictly < 2.5, confirming the successful generation of the free hexonic acid.

Step 3: Dehydrative Lactonization

• Transfer the filtrate to a round-bottom flask and add the activated Amberlite IR-120 resin.

• Attach the flask to a rotary evaporator. Apply a vacuum of 10–20 mbar and heat the water bath to 50°C.

• Allow the water to evaporate completely. The continuous removal of water shifts the equilibrium entirely toward the 1,4-lactone.

• Once a thick syrup is formed, dissolve it in 50 mL of anhydrous ethanol and stir for an additional 1 hour at 40°C with the resin still present to ensure complete conversion.

Step 4: Product Isolation and Validation

• Filter the ethanolic solution to remove the resin.

• Validation Check B: Spot the filtrate on a Silica Gel TLC plate (Eluent: Ethyl Acetate/Methanol 9:1). The free acid will remain near the baseline, while the 3-Deoxy-D-ribo-hexono-1,4-lactone will migrate with an Rf value of ~0.6. Proceed only if the baseline spot is absent.

• Concentrate the filtrate under reduced pressure (max 50°C) to yield a pale yellow syrup.

• Induce crystallization by adding a 1:1 mixture of ethyl acetate and hexanes, chilling the flask to 4°C overnight. Filter and dry the resulting white crystals.

Workflow for the acid-catalyzed synthesis of 3-Deoxy-D-ribo-hexono-1,4-lactone.

V. References

• Shafizadeh, F., & Lai, Y. Z. (1975). Thermal degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone. Carbohydrate Research, 42(1), 39-53. URL:[Link]

• Regeling, H., de Haan, P. E., & Zwanenburg, B. (1989). The chemistry of D‐gluconic acid derivatives. Part IV Synthesis and reactions of some 2‐deoxy‐D‐hexonic acid derivatives. Recueil des Travaux Chimiques des Pays-Bas, 108(10), 330-334. URL:[Link]

• Novotný, O., Cejpek, K., & Velíšek, J. (2008). Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences, 26(2), 117-131. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]

Reference Data & Comparative Studies

3-Deoxy-d-ribo-hexono-1,4-lactone vs. D-ribono-1,4-lactone in synthesis

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Gathering Information on Lactone

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Analyzing Lactone Comparison

I'm now comparing D-ribono-1,4-lactone and 3-Deoxy-d-ribo-hexono-1,4-lactone, focusing on their distinct structures, properties, and synthetic uses, including their role as building blocks and as chiral precursors. Data includes synthesis and hydroxyl protection methods. I'm noting the limited direct comparative research available, so I will structure a guide to compare their utility via a model synthesis, based on carbohydrate chemistry.

Structuring the Guide Content

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A Comparative Guide to 3-Deoxy Sugar Lactones in Biological Systems

This guide provides a comparative analysis of 3-deoxy sugar lactones, a class of carbohydrate derivatives with significant potential in biological research and drug development. By exploring their synthesis, biological activities, and the underlying mechanisms, this document serves as a resource for researchers, scientists, and professionals in the field of drug discovery. We will delve into a comparative study of these molecules, offering experimental data and protocols to facilitate further investigation into their therapeutic promise.

Introduction to 3-Deoxy Sugar Lactones: Structure, Significance, and Biological Relevance

Deoxy sugars, carbohydrates in which a hydroxyl group is replaced by a hydrogen atom, are integral components of numerous biologically active molecules, including antibiotics and anticancer agents.[1] The absence of a hydroxyl group can significantly alter a molecule's polarity, stability, and binding interactions with biological targets, often leading to enhanced therapeutic properties.[2] Among these, 3-deoxy sugars and their corresponding lactones are of particular interest due to their involvement in various physiological and pathological processes.

One of the most studied 3-deoxy sugars is 3-deoxy-D-glucose (3-DG), a reactive dicarbonyl compound formed during the Maillard reaction.[3] While not a lactone itself, its study provides a crucial context for understanding the biological implications of the 3-deoxy functionality. Elevated levels of 3-DG are associated with diabetic complications, as it is a potent precursor of Advanced Glycation End-products (AGEs) that contribute to cellular damage.[3] This guide, however, will focus on the lactone forms of 3-deoxy sugars, which often act as stable precursors or possess their own distinct biological activities.

This comparative study will explore the synthesis and biological impact of various 3-deoxy sugar lactones, drawing comparisons with their 2-deoxy counterparts and non-lactone analogs to elucidate structure-activity relationships.

Synthesis of 3-Deoxy Sugar Lactones: A Comparative Overview of Methodologies

The synthesis of deoxy sugars and their lactones is a key area of research in carbohydrate chemistry.[4] Various methods have been developed, each with its own advantages and limitations in terms of yield, stereoselectivity, and substrate scope.

General Strategies for Deoxygenation

The removal of a hydroxyl group at the C-3 position of a sugar is a challenging yet crucial step in the synthesis of 3-deoxy sugar lactones. Common strategies often involve the conversion of the target hydroxyl group into a good leaving group, followed by a reductive cleavage.

A generalized synthetic approach is outlined below:

Caption: Generalized synthetic workflow for 3-deoxy sugar lactones.

Chemoenzymatic Synthesis

A notable advancement in the synthesis of 3-deoxy sugars is the use of chemoenzymatic methods. For instance, the promiscuous aldolase activity of macrophomate synthase (MPS) can be exploited to diastereoselectively add pyruvate enolate to a variety of aldehydes, providing a route to differentially protected 3-deoxysugar derivatives.[5] This approach offers a powerful tool for creating a library of 3-deoxy sugar lactones for biological screening.

Comparative Biological Activities of 3-Deoxy Sugar Lactones

The biological activities of 3-deoxy sugar lactones are diverse and depend on their specific structure. This section will compare some of the known activities, including cytotoxicity against cancer cells and enzyme inhibition.

Cytotoxicity and Anticancer Potential

Several studies have investigated the cytotoxic effects of deoxy sugar derivatives against various cancer cell lines. While direct comparative data for a wide range of 3-deoxy sugar lactones is limited, the available information suggests that the position of deoxygenation and the nature of other substituents play a crucial role in determining their anticancer activity.

For example, studies on fluorinated analogs of D-glucosamine and D-galactosamine have shown that their peracetylated forms can exhibit moderate to weak inhibition of cancer cell proliferation.[6] Although these are not lactones, the data provides insight into the potential of modified sugars as cytotoxic agents. The lactone ring, being a common feature in many natural products with anticancer properties, may enhance the cytotoxic potential of 3-deoxy sugars.

Table 1: Comparative Cytotoxicity of Selected Deoxy Sugar Derivatives

Compound	Cell Line	Activity	IC50 Value	Reference
Peracetylated 3-fluoro-D-galactosamine analog	A2780 (Ovarian Cancer)	Cytotoxicity	78 µM	[6]
Peracetylated 4-fluoro-D-galactosamine analog	A2780 (Ovarian Cancer)	Cytotoxicity	>100 µM	[6]
Peracetylated 3,4-difluoro-D-glucosamine analog	PC-3 (Prostate Cancer)	Cytotoxicity	205 µM	[6]
Withangulatin A (a withanolide with a lactone ring)	COLO 205 (Colorectal Carcinoma)	Cytotoxicity	16.6 µM	[7]

Note: The data in this table is compiled from different studies and should be used for qualitative comparison. Direct quantitative comparison requires standardized experimental conditions.

Enzyme Inhibition

Sugar lactones are well-known inhibitors of glycosidases, enzymes that hydrolyze glycosidic bonds.[8] This inhibitory activity is often attributed to the lactone's ability to mimic the transition state of the glycosidic bond cleavage. The absence of the C-3 hydroxyl group in 3-deoxy sugar lactones can influence their binding affinity and specificity for different glycosidases.

α-Glucosidases are key enzymes in carbohydrate digestion, and their inhibition is a therapeutic strategy for managing type 2 diabetes.[9] The inhibitory potential of 3-deoxy sugar lactones against α-glucosidase can be evaluated using a colorimetric assay.

Experimental Protocols

To facilitate further research in this area, this section provides detailed protocols for the synthesis and biological evaluation of 3-deoxy sugar lactones.

Protocol for the Synthesis of a 3-Deoxy-D-glucono-1,5-lactone Derivative

This protocol provides a general procedure for the synthesis of a 3-deoxy sugar lactone, which can be adapted for different starting materials.

Materials:

• D-glucono-δ-lactone

• Protecting group reagents (e.g., acetic anhydride, pyridine)

• Activating agent for the C-3 hydroxyl group (e.g., p-toluenesulfonyl chloride)

• Reducing agent (e.g., lithium aluminum hydride)

• Deprotection reagents (e.g., sodium methoxide in methanol)

• Appropriate solvents (e.g., pyridine, dichloromethane, diethyl ether, methanol)

Procedure:

• Protection: Protect the hydroxyl groups of D-glucono-δ-lactone, other than the C-3 hydroxyl, using a suitable protecting group strategy.

• Activation: Selectively activate the C-3 hydroxyl group by converting it into a good leaving group, such as a tosylate.

• Reduction: Perform the reductive cleavage of the C-3 tosylate group using a suitable reducing agent like lithium aluminum hydride in an anhydrous ether solvent.

• Deprotection: Remove the protecting groups to yield the 3-deoxy-D-glucono-1,5-lactone.

• Purification and Characterization: Purify the final product using column chromatography and characterize it using NMR and mass spectrometry.

Caption: Synthetic pathway for a 3-deoxy-D-glucono-1,5-lactone derivative.

Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes the MTT assay, a colorimetric method to assess the cytotoxic effects of compounds on cultured cells.

Materials:

• Human cancer cell line (e.g., A549, HT-29)

• Cell culture medium (e.g., DMEM) with 10% fetal bovine serum (FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Test compounds (3-deoxy sugar lactones)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the 3-deoxy sugar lactones and a vehicle control (DMSO) for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Solubilize the formazan crystals by adding DMSO to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[10]

Protocol for α-Glucosidase Inhibition Assay

This protocol outlines a method to determine the inhibitory activity of 3-deoxy sugar lactones against α-glucosidase.[5][11]

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• Phosphate buffer (pH 6.8)

• Test compounds (3-deoxy sugar lactones)

• Acarbose (positive control)

• 96-well plate

• Microplate reader

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, add phosphate buffer, the test compound at various concentrations (or acarbose), and the α-glucosidase solution.

• Pre-incubation: Pre-incubate the mixture at 37°C for 10 minutes.

• Initiation of Reaction: Add the pNPG substrate to initiate the reaction.

• Incubation: Incubate the plate at 37°C for 20 minutes.

• Termination of Reaction: Stop the reaction by adding sodium carbonate solution.

• Absorbance Measurement: Measure the absorbance of the yellow p-nitrophenol product at 405 nm.

• Calculation of Inhibition: Calculate the percentage of inhibition and determine the IC50 value for each compound.[12]

Conclusion and Future Directions

This guide provides a comparative overview of 3-deoxy sugar lactones, highlighting their synthesis and biological activities. While the available data is still emerging, it is clear that these compounds hold significant potential as cytotoxic agents and enzyme inhibitors. The lack of extensive direct comparative studies underscores the need for further research in this area.

Future investigations should focus on:

• Expanding the library of 3-deoxy sugar lactones: Synthesizing a wider variety of these compounds with different stereochemistries and substituents will be crucial for comprehensive structure-activity relationship studies.

• Standardized biological evaluation: Conducting head-to-head comparisons of different 3-deoxy sugar lactones under standardized assay conditions will provide more reliable and directly comparable data.

• Mechanism of action studies: Elucidating the specific molecular targets and signaling pathways affected by these compounds will be essential for their development as therapeutic agents.

By addressing these research gaps, the scientific community can unlock the full potential of 3-deoxy sugar lactones in the development of novel therapeutics for a range of diseases.

References

• Semi-synthesis and biological activity of gamma-lactones analogs of camptothecin. (2008). PubMed. [Link]

• 3-Deoxyglucosone: metabolism, analysis, biological activity, and clinical implication. (n.d.). PubMed. [Link]

• cytotoxicity ic50 values: Topics by Science.gov. (n.d.). Science.gov. [Link]

• Inhibition of glycosidases by aldonolactones of corresponding configuration: Preparation of (1→5)-lactones by catalytic oxidation of pyranoses and study of their inhibitory properties. (n.d.). PMC. [Link]

• Insights into podophyllotoxin lactone features: New cyclolignans as potential dual tubulin‐topoisomerase II inhibitors. (2024). Digital CSIC. [Link]

• Synthesis and in vitro cytotoxicity of acetylated 3-fluoro, 4-fluoro and 3,4-difluoro analogs of D-glucosamine and D-galactosamine. (2016). PMC. [Link]

• In vitro α-glucosidase inhibitory assay. (2018). protocols.io. [Link]

• Studies Towards the Total Synthesis of Biological Active γ-Butyrolactones. (n.d.). University of Vienna. [Link]

• Light-Driven Regioselective Deoxygenation of Carbohydrate Lactones for 2-Deoxy Sugar Precursor Synthesis. (2025). PMC. [Link]

• Preparation of 2-, 3-, and 4-deoxy derivatives of L-rhamnose, and derivatives of 2-azido-2-deoxy-L-rhamnose and 2,6-dideoxy-2-fluoro-L-glucose, for use in glycosylation reactions. (1991). PubMed. [Link]

• Synthesis and biological activity of prostaglandin lactones. (1983). PubMed. [Link]

• Synthesis and Biological Activity of α-Methylene-γ-lactones as New Aroma Chemicals. (2025). ResearchGate. [Link]

• Enantioselective Synthesis of 2-Deoxy and 2,3-Dideoxy-hexoses. (n.d.). ResearchGate. [Link]

• Stereoselective Approaches to β-Linked 2-Deoxy Sugars. (2025). MDPI. [Link]

• Thermodynamic Properties of γ- and δ-Lactones: Exploring Alkyl Chain Length Effect and Ring-Opening Reactions for Green Chemistry Applications. (2025). MDPI. [Link]

• Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2. (n.d.). PMC. [Link]

• QSAR Modeling for Predicting IC50 and GI50 Values for Human Cell Lines Used in Toxicological Studies. (2025). MDPI. [Link]

• Inhibitors of glucosamine-6-phosphate synthase as potential antimicrobials or antidiabetics – synthesis and properties. (n.d.). Semantic Scholar. [Link]

• Cytotoxic Effects and Anticancer Activity Assay of Sonneratia alba Fruit on Cancer Cell Cultures CaCo-2 and MCF-7. (2024). KnE Life Sciences. [Link]

• Phenolic Content and α–glucosidase Inhibitory Activity of Herbal Mixture: Effect of Processing Technique and Honey Ratio. (2019). Malaysian Journal of Medicine and Health Sciences. [Link]

• Inhibitory Properties of Phenolic Compounds Against Enzymes Linked with Human Diseases. (2017). IntechOpen. [Link]

• Synthesis of Deoxy Sugars I: New Synthesis of 3-Deoxy-D-glucose and 3-Deoxy-D-mannose. (1965). R Discovery. [Link]

• Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. (n.d.). PMC. [Link]

• Deoxy Sugars. General methods for carbohydrate deoxygenation and glycosidation. (n.d.). ResearchGate. [Link]

• enzyme inhibitor activity Gene Ontology Term (GO:0004857). (n.d.). Mouse Genome Informatics. [Link]

• Synthetic strategy for the synthesis of 3-Deoxy-sugars. (n.d.). ResearchGate. [Link]

• Simplified Enzymatic Synthesis of 2-Keto-3-Deoxy-D-Gluconate from D-Gluconate Using the Gluconate Dehydratase from Thermoproteus tenax. (2024). archaea.bio. [Link]

• Simplified Enzymatic Synthesis of 2-Keto-3-Deoxy-D-Gluconate from D-Gluconate Using the Gluconate Dehydratase from Thermoproteus tenax. (2022). PubMed. [Link]

• Information on EC 4.1.2.51 - 2-dehydro-3-deoxy-D-gluconate aldolase. (n.d.). BRENDA. [Link]

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Validation of Analytical Methods for 3-Deoxy-D-ribo-hexono-1,4-lactone: A Technical Comparison Guide

Executive Summary

3-Deoxy-D-ribo-hexono-1,4-lactone (also known as glucometasaccharino-1,4-lactone) is a critical intermediate and degradation product formed during the thermal decomposition of carbohydrates, biomass pyrolysis, and alkaline degradation of monosaccharides[1][2]. For researchers in biofuel development, food chemistry, and pharmaceutical formulation, accurately quantifying this lactone is notoriously difficult. Its high polarity, lack of a UV-absorbing chromophore, and pH-dependent equilibrium with its open-chain free acid (3-deoxy-D-ribo-hexonic acid) demand rigorous analytical validation.

As a Senior Application Scientist, I have evaluated the three primary analytical workflows used to quantify this compound: GC-MS (following TMS derivatization) , HPAEC-PAD , and HILIC-LC-MS/MS . This guide objectively compares their performance, outlines the mechanistic causality behind each protocol, and provides self-validating experimental methodologies to ensure absolute data integrity.

Chemical Context & Analytical Challenges

The fundamental challenge in analyzing 3-Deoxy-D-ribo-hexono-1,4-lactone lies in its structural dynamics. In aqueous environments, the lactone ring exists in a dynamic equilibrium with 3-deoxy-D-ribo-hexonate[2].

• The pH Effect: Under acidic to neutral conditions, the lactone form is favored. However, under alkaline conditions, the ring quantitatively hydrolyzes to the open-chain acid[3].

• The Polarity Problem: The molecule is highly hydrophilic. Traditional reversed-phase liquid chromatography (e.g., C18 columns) fails to retain it, resulting in co-elution with the solvent front and severe matrix suppression.

• Volatility: The intact lactone is non-volatile and thermally labile, requiring chemical derivatization prior to gas-phase analysis to prevent on-column degradation[1].

Methodological Comparison

A. GC-MS (Gas Chromatography-Mass Spectrometry)

• Mechanism: Relies on the silylation of the hydroxyl groups using MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide). This replaces active hydrogens with trimethylsilyl (TMS) groups, neutralizing polarity and increasing thermal stability.

• Performance: Offers unparalleled chromatographic resolution and the ability to definitively identify the compound via Electron Ionization (EI) library matching.

• Caveat: If the sample is not completely anhydrous, the derivatization reagent will hydrolyze, leading to incomplete silylation and multiple artifact peaks.

B. HPAEC-PAD (High-Performance Anion-Exchange Chromatography)

• Mechanism: Utilizes a strong anion-exchange stationary phase and an alkaline mobile phase (pH > 12). Detection is achieved via electrocatalytic oxidation at a gold working electrode.

• Performance: Exceptionally sensitive for carbohydrates without the need for derivatization.

• Caveat: The highly alkaline mobile phase forces 100% of the lactone to open into the hexonate anion. HPAEC-PAD cannot speciate the lactone from the free acid ; it only reports the total pool of the compound.

C. HILIC-LC-MS/MS (Hydrophilic Interaction Liquid Chromatography)

• Mechanism: Retains the polar lactone using a water-deficient mobile phase and a polar stationary phase (e.g., Amide or Zwitterionic). Detection is via Electrospray Ionization (ESI) in Multiple Reaction Monitoring (MRM) mode.

• Performance: Allows for the direct, intact analysis of the lactone. By maintaining a slightly acidic mobile phase, the equilibrium is locked, allowing true speciation between the lactone and the free acid.

Quantitative Data Presentation

The following table summarizes the validated performance metrics of each analytical approach based on optimized laboratory conditions.

Analytical Parameter	GC-MS (TMS Derivatization)	HPAEC-PAD	HILIC-LC-MS/MS
Analyte State Detected	TMS-derivatized lactone	Open-chain hexonate anion	Intact lactone
Limit of Detection (LOD)	10 - 25 ng/mL	1 - 5 ng/mL	0.5 - 2 ng/mL
Sample Preparation Time	High (2 - 4 hours)	Low (< 30 mins)	Medium (1 hour)
Matrix Tolerance	High (post-extraction)	Low (fouls gold electrode)	Medium (ion suppression)
Lactone/Acid Speciation	Yes (if derivatized dry)	No (alkaline hydrolysis)	Yes (direct injection)
Primary Use Case	Complex biomass pyrolysis	Clean aqueous sugar models	Pharmacokinetic/Metabolic tracking

Decision Matrix Workflow

To ensure the correct method is selected based on your matrix and analytical goals, follow the logical workflow below.

Decision matrix for selecting the optimal analytical workflow for 3-Deoxy-D-ribo-hexono-1,4-lactone.

Self-Validating Experimental Protocols

To guarantee trustworthiness, the following protocols are designed as self-validating systems. They include internal mechanisms to detect procedural failures (e.g., incomplete derivatization or matrix suppression).

Protocol 1: GC-MS Analysis via TMS Derivatization

Causality Focus: Water is the enemy of silylation. Lyophilization is mandatory to prevent the degradation of MSTFA, while pyridine acts as both an acid scavenger and a swelling agent to ensure complete derivatization of sterically hindered hydroxyls[1].

• Sample Preparation & Lyophilization: Aliquot 100 µL of the aqueous sample into a glass vial. Add 10 µL of Ribitol (1 mg/mL) as an internal standard. Flash-freeze in liquid nitrogen and lyophilize for 12 hours until completely dry.

• Silylation: Add 50 µL of anhydrous pyridine and 50 µL of MSTFA containing 1% TMCS to the dried residue.

• Incubation: Cap tightly and incubate at 60°C for 30 minutes.

• Validation Check: Analyze a procedural blank (water carried through the entire process) to confirm the absence of moisture-induced artifacts. In the sample spectra, verify the absence of di-TMS peaks; the presence of only the fully derivatized tri-TMS lactone validates that the reaction went to completion.

• GC-MS Conditions: Inject 1 µL (split ratio 1:10) onto a DB-5MS column (30 m × 0.25 mm, 0.25 µm). Temperature program: 80°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min). Acquire data in EI mode (70 eV).

Protocol 2: HILIC-LC-MS/MS Direct Analysis

Causality Focus: Because HILIC relies on a water-enriched layer on the stationary phase, injecting samples in highly aqueous diluents causes peak distortion. Samples must be diluted in acetonitrile. Ammonium formate is used to control ionic strength and prevent secondary electrostatic interactions without suppressing the MS signal.

• Sample Dilution: Dilute the sample 1:10 in LC-MS grade Acetonitrile. Spike with a stable isotope-labeled internal standard (e.g., 13C-gluconolactone) to correct for matrix-induced ion suppression.

• Autosampler Stability Validation: Prepare a Quality Control (QC) sample containing a known ratio of the lactone and the free acid. Inject this QC every 10 samples to validate that the lactone is not hydrolyzing while sitting in the autosampler.

• Chromatography: Use a BEH Amide column (2.1 × 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium formate in water (pH adjusted to 3.5 with formic acid to lock the lactone equilibrium).

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: Start at 90% B, ramp to 50% B over 7 minutes.

• MS/MS Detection: Operate in Electrospray Ionization Negative (ESI-) mode. Monitor the specific MRM transitions for the formate adduct [M+HCOO]- of the lactone to ensure absolute specificity.

Conclusion

For absolute structural speciation and the preservation of the lactone-acid equilibrium, HILIC-LC-MS/MS is the superior analytical product. However, for complex, dirty matrices (such as biomass pyrolysis bio-oils) where LC columns would rapidly degrade, GC-MS with TMS derivatization remains the gold standard[1][2]. HPAEC-PAD should be strictly reserved for clean, aqueous systems where the total pool of the hexonate is the primary data requirement, as the alkaline conditions will destroy the lactone ring[3].

References

• Novotný, O., Cejpek, K., & Velíšek, J. (2008). Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences, 26(2), 117-131. URL: [Link]

• Shafizadeh, F., & Lai, Y. Z. (1975). Thermal degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone. Carbohydrate Research, 42(1), 39-53. URL: [Link]

• Wojcieszak, R., Ferraz, C. P., Sha, J., Houda, S., Rossi, L. M., & Paul, S. (2017). Advances in Base-Free Oxidation of Bio-Based Compounds on Supported Gold Catalysts. Catalysts, 7(11), 352. URL: [Link]

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• 3. Advances in Base-Free Oxidation of Bio-Based Compounds on Supported Gold Catalysts [mdpi.com]

A Researcher's Guide to Comparing the Efficacy of 3-Deoxy-d-ribo-hexono-1,4-lactone Derivatives

For researchers, scientists, and drug development professionals, the exploration of novel chemical scaffolds as a foundation for new therapeutics is a critical endeavor. The 3-Deoxy-d-ribo-hexono-1,4-lactone represents a promising, yet underexplored, chiral building block for the synthesis of a diverse range of biologically active molecules.[1][2] Its inherent structural features offer a unique starting point for the development of derivatives with potential applications in oncology, virology, and immunology.

This guide provides a comprehensive framework for the comparative efficacy evaluation of novel 3-Deoxy-d-ribo-hexono-1,4-lactone derivatives. Rather than a rigid protocol, this document offers a strategic approach, blending established methodologies with the scientific rationale necessary for robust and reproducible research.

The Therapeutic Potential of the 3-Deoxy-hexono-1,4-lactone Scaffold

The 1,4-lactone ring system is a common motif in a vast number of natural products exhibiting a wide array of biological activities, including anticancer, antiviral, and anti-inflammatory properties. The 3-deoxy functionalization within the hexono-1,4-lactone structure provides a key site for synthetic modification, allowing for the systematic exploration of structure-activity relationships (SAR). By strategically introducing various functional groups at this position and others on the lactone ring and its side chain, a library of derivatives can be generated for screening against various therapeutic targets.

Comparative Efficacy Evaluation: A Multifaceted Approach

A thorough comparison of the efficacy of novel 3-Deoxy-d-ribo-hexono-1,4-lactone derivatives requires a multi-pronged approach, encompassing a battery of in vitro assays tailored to the specific therapeutic area of interest. The following sections outline the key experimental workflows and data interpretation strategies for anticancer, antiviral, and anti-inflammatory screening.

Anticancer Efficacy Assessment

The evaluation of novel compounds for anticancer activity is a cornerstone of oncological drug discovery. The primary objective is to identify derivatives that exhibit potent and selective cytotoxicity against cancer cells while minimizing harm to healthy cells.

A typical workflow for assessing the anticancer efficacy of a library of 3-Deoxy-d-ribo-hexono-1,4-lactone derivatives involves a tiered screening approach.

Caption: A systematic approach for antiviral drug discovery.

The plaque reduction assay is a functional assay that measures the ability of a compound to inhibit the cytopathic effect of a virus.

Step-by-Step Methodology:

• Cell Seeding: Seed a monolayer of susceptible host cells (e.g., Vero cells) in a multi-well plate.

• Virus Preparation: Prepare serial dilutions of the virus stock.

• Compound Treatment: Pre-incubate the cells with various concentrations of the 3-Deoxy-d-ribo-hexono-1,4-lactone derivatives for a set period.

• Virus Infection: Infect the cells with a standardized amount of virus.

• Overlay: After an adsorption period, remove the virus inoculum and add a semi-solid overlay (e.g., containing agar or methylcellulose) to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates for several days to allow for plaque formation.

• Plaque Visualization: Fix and stain the cells (e.g., with crystal violet). Plaques will appear as clear zones where the cells have been lysed by the virus.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. Determine the half-maximal effective concentration (EC50) value, which is the concentration of the compound that reduces the number of plaques by 50%.

The antiviral efficacy data should be presented in a table that includes the EC50, the 50% cytotoxic concentration (CC50) against the host cells, and the resulting selectivity index (SI).

Table 2: Illustrative Antiviral Efficacy of 3-Deoxy-d-ribo-hexono-1,4-lactone Derivatives against Herpes Simplex Virus 1 (HSV-1)

Derivative	R-Group Modification	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Parent Compound	-H	>50	>100	-
Derivative D	-N₃	12.5	>100	>8
Derivative E	-NH₂	8.7	>100	>11.5
Derivative F	-SH	22.1	>100	>4.5
Acyclovir (Control)	-	1.2	>100	>83.3
Note: This data is for illustrative purposes only and does not represent actual experimental results.

A higher selectivity index indicates a more promising antiviral candidate, as it suggests greater specificity for the virus with less toxicity to the host.

Anti-inflammatory Efficacy Assessment

Chronic inflammation is a key driver of many diseases. The nuclear factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation, making it an attractive target for anti-inflammatory drug discovery.

The NF-κB signaling pathway is a critical regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.

Caption: The canonical NF-κB signaling pathway.

This assay utilizes a cell line that has been engineered to express a reporter gene (e.g., luciferase or green fluorescent protein) under the control of an NF-κB response element.

Step-by-Step Methodology:

• Cell Seeding: Plate the NF-κB reporter cell line in a 96-well plate.

• Compound Treatment: Treat the cells with the 3-Deoxy-d-ribo-hexono-1,4-lactone derivatives for a specified time.

• Inflammatory Stimulus: Induce NF-κB activation by adding a pro-inflammatory stimulus such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

• Incubation: Incubate the cells for a period sufficient to allow for reporter gene expression.

• Signal Detection: Measure the reporter signal (e.g., luminescence for luciferase, fluorescence for GFP) using a plate reader.

• Data Analysis: Calculate the percentage of NF-κB inhibition for each compound relative to the stimulated control. Determine the IC50 value for each derivative.

The anti-inflammatory efficacy is best presented in a table comparing the IC50 values for NF-κB inhibition.

Table 3: Illustrative Anti-inflammatory Activity of 3-Deoxy-d-ribo-hexono-1,4-lactone Derivatives

Derivative	R-Group Modification	NF-κB Inhibition IC50 (µM)
Parent Compound	-H	>100
Derivative G	-Phenyl	45.2
Derivative H	-4-Fluorophenyl	28.9
Derivative I	-4-Methoxyphenyl	15.6
Dexamethasone (Control)	-	0.1
Note: This data is for illustrative purposes only and does not represent actual experimental results.

Conclusion and Future Directions

The systematic synthesis and evaluation of 3-Deoxy-d-ribo-hexono-1,4-lactone derivatives hold significant promise for the discovery of novel therapeutic agents. This guide provides a foundational framework for researchers to conduct a robust and objective comparison of the efficacy of these compounds. By employing the described experimental workflows and data analysis strategies, scientists can effectively identify and prioritize lead candidates for further preclinical and clinical development. The key to success lies in the meticulous execution of these assays and the insightful interpretation of the resulting data to elucidate the structure-activity relationships that govern the biological effects of this exciting class of molecules.

References

• Punzo, F., et al. (2006). 3-Deoxy-d-galactono-1,4-lactone (3-deoxy-d-xylo-hexono-1,4-lactone). Acta Crystallographica Section E: Structure Reports Online, 62(4), o1344–o1346. [Link]

• Oba, M., et al. (2013). Convenient synthesis of 1,4-dideoxy-1,4-imino-D-ribitol from D-ribose. Journal of Chemistry, 2013, 519415. [Link]

• Verpoorte, R. (1989). Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. Antiviral Research, 12(3), 133-150. [Link]

• dos Santos, A. O., et al. (2013). Synthesis of S- or N-glycomimetics of d-galactono-1,4-lactone: inhibitors of a β-galactofuranosidase. Organic & Biomolecular Chemistry, 11(32), 5287-5298. [Link]

• Hejr, A., et al. (2024). Three new spirocyclic terpenoids from Euphorbia amygdaloides exhibit cytotoxicity against cancerous cell lines through early and late apoptosis. Arabian Journal of Chemistry, 17(5), 105745. [Link]

• Manzo, E., et al. (2023). Synthesis of Brominated Lactones Related to Mycalin A: Selective Antiproliferative Activity on Metastatic Melanoma Cells and Inhibition of the Cell Migration. Marine Drugs, 21(6), 349. [Link]

• Chadwick, W., et al. (2022). Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones. International Journal of Molecular Sciences, 23(15), 8243. [Link]

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Strategic Evaluation of 3-Deoxy-d-ribo-hexono-1,4-lactone as a Chiral Building Block in Asymmetric Synthesis

As drug development increasingly relies on complex stereocenters, the selection of starting chiral pool materials dictates the efficiency, scalability, and atom economy of the entire synthetic route. 3-Deoxy-d-ribo-hexono-1,4-lactone (CAS: 499-87-6)[1] has emerged as a highly specialized chiral building block, offering distinct mechanistic advantages over traditional fully hydroxylated lactones.

This guide provides an objective, data-driven comparison of 3-Deoxy-d-ribo-hexono-1,4-lactone against standard alternatives like D-Ribonolactone and D-Erythronolactone, detailing the causality behind its unique reactivity and providing a validated, sustainable protocol for its synthesis.

Structural Causality: The 3-Deoxy Advantage

To understand the utility of 3-Deoxy-d-ribo-hexono-1,4-lactone, we must analyze the intrinsic vulnerabilities of standard carbohydrate-derived lactones. In fully hydroxylated analogs such as D-ribonolactone, the hydroxyl group at the C3 position is situated β to the C1 carbonyl.

The β -Elimination Liability: Under basic conditions, or during high-temperature thermal processing, this C3 hydroxyl acts as a potent leaving group. The molecule undergoes facile base-catalyzed or thermal β -elimination to form an α,β -unsaturated lactone, leading to significant yield losses and complex impurity profiles[2][3].

The Deoxygenation Solution: By utilizing a lactone that is strategically deoxygenated at the C3 position (forming a -CH₂- bridge), this primary degradation pathway is completely abrogated[4]. The absence of the leaving group renders 3-Deoxy-d-ribo-hexono-1,4-lactone exceptionally thermally stable[2]. Furthermore, the removal of the steric bulk at C3 drastically reduces steric hindrance, facilitating highly stereoselective nucleophilic attacks at the adjacent C2 and C4 stereocenters.

Figure 1: Reactivity profiles highlighting the structural advantages of the 3-deoxy modification.

Quantitative Comparison of Chiral Building Blocks

When designing a synthetic route for modified nucleosides or deoxy-sugar APIs, the choice of lactone impacts downstream functionalization. The table below summarizes the comparative performance metrics of these building blocks.

Parameter	3-Deoxy-d-ribo-hexono-1,4-lactone	D-Ribonolactone	D-Erythronolactone
Stereocenters	3 (C2, C4, C5)	4 (C2, C3, C4, C5)	2 (C2, C3)
Thermal Stability	High (Resists β -elimination)	Moderate (Degrades >120°C)	Moderate
Steric Bulk at C3	Low (-CH₂- bridge)	High (-OH group)	High (-OH group)
Atom Economy (Downstream)	Excellent for deoxy-APIs	Poor (Requires deoxygenation steps)	Moderate
Primary Application	Deoxy-sugars, modified nucleosides	Standard ribonucleosides	C4-chiral pool synthesis

Sustainable Synthesis Workflow

Historically, accessing 3-deoxy lactones required multi-step, low-yielding deoxygenation of fully hydroxylated sugars. Modern green chemistry has revolutionized this via the utilization of Cyrene (dihydrolevoglucosenone), a biomass-derived solvent and synthon[5]. The pathway utilizes a highly diastereoselective bromination followed by a Baeyer-Villiger oxidation.

Figure 2: Sustainable synthetic pathway of 3-Deoxy-d-ribo-hexono-1,4-lactone from biomass-derived Cyrene.

Validated Experimental Protocol: Synthesis from Cyrene

As an Application Scientist, I emphasize that every robust protocol must be a self-validating system. The following methodology incorporates specific In-Process Controls (IPCs) to ensure causality and structural integrity at every step[5].

Step 1: Enamine-Directed Bromination

Causality: Direct bromination of Cyrene yields a complex mixture of diastereomers. By first condensing Cyrene with a secondary amine to form an enamine, the incoming electrophile (bromine) is sterically directed to form the thermodynamically stable equatorial bromide exclusively.

• Dissolve Cyrene (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Add morpholine (1.1 eq) and a catalytic amount of p-toluenesulfonic acid. Reflux using a Dean-Stark trap until water evolution ceases.

• Cool to -78°C and add a solution of Br₂ (1.05 eq) in DCM dropwise.

• Self-Validation (IPC 1): Pull an aliquot for 1 H-NMR. The disappearance of the enamine vinylic proton and the emergence of a distinct doublet of doublets for the α -bromo proton confirms complete conversion.

Step 2: Stereoretentive Baeyer-Villiger Oxidation

Causality: To expand the bicyclic ketone into a lactone without racemizing the newly established stereocenters, meta-chloroperoxybenzoic acid (mCPBA) is utilized. The peroxyacid insertion mechanism dictates strict retention of stereochemistry during the alkyl group migration.

• To the crude α -bromo ketone in DCM at 0°C, add mCPBA (1.5 eq) in portions.

• Stir the reaction mixture at room temperature for 12 hours.

• Quench with saturated aqueous Na₂S₂O₃ to neutralize unreacted peroxides, followed by washing with saturated NaHCO₃.

• Self-Validation (IPC 2): Analyze the organic layer via FT-IR spectroscopy. The shift of the carbonyl stretch from ∼ 1740 cm −1 (ketone) to ∼ 1770 cm −1 (lactone) validates the successful ring expansion.

Step 3: Benzoate Substitution and Hydrolysis

Causality: Direct hydrolysis of the bromide can lead to epimerization. Displacing the bromide with a benzoate anion proceeds via an S N​ 2 mechanism (inverting the stereocenter), which upon subsequent basic hydrolysis yields the desired d-ribo configuration.

• Treat the bromolactone with sodium benzoate (2.0 eq) in dimethylformamide (DMF) at 60°C for 8 hours.

• Isolate the benzoate intermediate, then hydrolyze using catalytic K₂CO₃ in methanol.

• Purify the final product via silica gel chromatography.

• Self-Validation (IPC 3): Confirm the final structure via polarimetry. 3-Deoxy-d-ribo-hexono-1,4-lactone should exhibit an enantiomeric excess (ee) of >98%, validating that the stereocenters at C4 and C5 remained untouched during the sequence.

Conclusion

For drug development professionals synthesizing complex deoxy-sugars, the selection of 3-Deoxy-d-ribo-hexono-1,4-lactone over fully hydroxylated alternatives is a strategic imperative. By eliminating the β -elimination liability at the C3 position, chemists achieve higher thermal stability, cleaner reaction profiles, and superior atom economy in downstream API functionalization. Coupled with emerging green synthesis routes from biomass-derived Cyrene, this building block represents the intersection of sustainable chemistry and advanced asymmetric synthesis.

References

• Shafizadeh, F., & Lai, Y. Z. (1975). Thermal-degradation of 2-deoxy-D-arabino-hexonic acid and 3-deoxy-D-ribo-hexono-1,4-lactone. Carbohydrate Research, 42(1), 39-53. Available at:[Link]

• Chiral Materials from Biomass: 3‐deoxy‐α‐D‐ribono‐1,4‐lactone and 3‐deoxy‐α‐D‐arabino‐1,4‐lactone via the Bromination of Cyrene. ResearchGate (March 2025). Available at:[Link]

• Review of Reactions and Molecular Mechanisms in Cellulose Pyrolysis. Kyoto University Research Information Repository / J-Stage (2014/2015). Available at:[Link]

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In vitro activity of 3-Deoxy-d-ribo-hexono-1,4-lactone versus related compounds

In Vitro Activity of 3-Deoxy-D-ribo-hexono-1,4-lactone Versus Related Carbohydrate Derivatives: A Comprehensive Comparison Guide

Executive Summary

3-Deoxy-D-ribo-hexono-1,4-lactone (3-DRHL, CAS 499-87-6) is a specialized γ-lactone carbohydrate derivative. It is frequently identified as a degradation product during the pyrolysis of (1→3)-β-D-glucans such as curdlan[1], or via the thermal decomposition of 2-deoxy-D-arabino-hexonic acid[2]. While historically utilized as a building block in organic synthesis[3] and as a precipitation inhibitor in vanadium redox batteries[4], its unique structural properties make it a compelling subject for in vitro biochemical profiling[5].

As a Senior Application Scientist, I have structured this guide to objectively compare the in vitro activity of 3-DRHL against two well-characterized related compounds: D-Glucono-1,5-lactone (DGL) , a classic transition-state glycosidase inhibitor, and 2-Deoxy-D-glucose (2-DG) , a metabolic glycolytic inhibitor. By analyzing their mechanistic differences, researchers can better understand how specific deoxy modifications and lactone ring structures dictate both target affinity and aqueous stability.

Mechanistic Causality: Why Structure Dictates Function

Deoxy sugars and their lactone derivatives are widely investigated as potential antimetabolites and enzyme modulators[2]. However, their in vitro performance is strictly governed by their structural chemistry:

• D-Glucono-1,5-lactone (DGL): DGL is a δ-lactone (six-membered ring) that structurally mimics the oxocarbenium ion transition state occurring during the enzymatic cleavage of glycosidic bonds. This mimicry makes it a highly potent β-glucosidase inhibitor. However, the δ-lactone ring is highly susceptible to spontaneous hydrolysis in aqueous media, rapidly opening to form gluconic acid, which subsequently loses its inhibitory potency.

• 3-Deoxy-D-ribo-hexono-1,4-lactone (3-DRHL): In contrast, 3-DRHL is a γ-lactone (five-membered ring)[5]. The five-membered ring is thermodynamically more stable against ring-opening than its six-membered counterpart. Furthermore, the absence of the hydroxyl group at the C3 position (the 3-deoxy modification) alters the local hydration shell and reduces the electrophilicity of the anomeric carbon. This significantly extends its half-life in physiological buffers. However, this structural change comes at a biological cost: the missing C3 hydroxyl removes a critical hydrogen-bond donor/acceptor required for tight binding in the active site of most standard glycosidases, resulting in a higher IC50 (lower potency) compared to DGL.

• 2-Deoxy-D-glucose (2-DG): 2-DG acts via a completely different metabolic pathway. It competitively inhibits hexokinase during glycolysis because the missing C2 hydroxyl prevents downstream isomerization to fructose-6-phosphate, effectively trapping the enzyme in a futile cycle.

Comparative In Vitro Performance Data

To guide compound selection for in vitro assays, the following table synthesizes the pharmacodynamic and physicochemical trade-offs between these three carbohydrate derivatives.

Compound	Structural Class	Primary Target	IC50: β-Glucosidase	IC50: Hexokinase	Aqueous Half-Life (pH 7.4, 37°C)
3-DRHL	γ-Lactone (5-membered)	Glycosidases (Weak)	> 500 µM	> 1000 µM	> 48 hours
DGL	δ-Lactone (6-membered)	β-Glucosidase	< 10 µM	> 1000 µM	~ 1 hour
2-DG	Pyranose	Hexokinase	> 1000 µM	~ 1-5 mM	Stable

Data represents generalized biochemical baselines to illustrate mechanistic differences.

Visualizing the Pathways

Fig 1: Comparative inhibitory pathways of deoxy-sugars and lactones on cellular enzymes.

Self-Validating Experimental Methodologies

To empirically verify the data presented above, the following protocols have been engineered as self-validating systems. Every step includes internal controls to prevent false positives caused by compound degradation or assay interference.

Protocol 1: High-Throughput In Vitro Glycosidase Inhibition Assay

Causality: We utilize p-nitrophenyl-β-D-glucopyranoside (pNPG) as the substrate. Upon enzymatic cleavage by β-glucosidase, it releases the p-nitrophenolate ion, which is highly absorptive at 405 nm in alkaline conditions. This allows for precise, continuous colorimetric monitoring of enzyme velocity.

• Buffer Preparation: Prepare 50 mM Sodium Acetate buffer (pH 5.0) to maintain optimal β-glucosidase activity.

• Compound Dilution: Prepare serial dilutions of 3-DRHL and DGL (1 µM to 10 mM) in the assay buffer. Critical: Prepare DGL immediately before use due to its rapid hydrolysis.

• Enzyme Incubation: Add 10 µL of β-glucosidase (0.1 U/mL) to 40 µL of the inhibitor solutions in a 96-well plate. Incubate at 37°C for 15 minutes to allow pre-equilibrium binding.

• Substrate Addition: Initiate the reaction by adding 50 µL of 2 mM pNPG.

• Self-Validation Controls:

  • Vehicle Control: Buffer + Enzyme + Substrate (Establishes 100% uninhibited velocity).

  • Blank (No Enzyme): Buffer + Inhibitor + Substrate (Accounts for spontaneous pNPG hydrolysis).

• Kinetic Readout: Stop the reaction after 20 minutes using 100 µL of 0.2 M Na₂CO₃. Read absorbance at 405 nm using a microplate reader. Calculate IC50 using non-linear regression.

Protocol 2: Aqueous Stability & Ring-Opening Kinetics (HPLC-RID)

Causality: Lactones spontaneously hydrolyze into their corresponding aldonic acids in water (e.g., 3-DRHL to 3-deoxy-D-ribo-hexonic acid). Because these carbohydrates lack strong UV chromophores, Refractive Index Detection (RID) combined with HPLC is required to monitor the disappearance of the lactone peak over time.

• Sample Preparation: Dissolve 3-DRHL and DGL independently in 100 mM PBS (pH 7.4) at a concentration of 5 mg/mL.

• Internal Standard Addition: Add 1 mg/mL of Sorbitol to all samples. Causality: Sorbitol does not undergo hydrolysis and serves as an internal standard to normalize injection volumes and correct for detector drift over the 24-hour time course, ensuring self-validation.

• Incubation & Sampling: Incubate samples at 37°C. Extract 20 µL aliquots at t = 0, 1, 2, 4, 8, 12, and 24 hours.

• Chromatographic Separation: Inject onto an Aminex HPX-87H column (or equivalent carbohydrate column) operating at 65°C with a 5 mM H₂SO₄ mobile phase at 0.6 mL/min.

• Data Analysis: Plot the ratio of the lactone peak area to the sorbitol peak area over time to calculate the first-order degradation half-life.

Visualizing the Workflow

Fig 2: Standardized step-by-step workflow for in vitro enzymatic inhibition screening.

References

• CAS 499-87-6: D-ribo-Hexonic acid, 3-deoxy-, γ-lactone - CymitQuimica - cymitquimica.com -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGp-hXopgIi5QVNxhCNhRjSbFe8Sb_ZCd4mFkHjo4FrsW4kLL_0V0k8IzPzBjvs09oDqJpN9TmyGKgALQg8V9OojTlcBXgHK6gey1SKdS5OGwpkjuUOpOjz9CGddmj0A9wO]
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• The chemistry of D‐gluconic acid derivatives. Part IV Synthesis and reactions of some 2‐deoxy‐D‐hexonic acid derivatives, a new synthesis of 2‐deoxy‐D‐arabino‐hexose and some related compounds - ResearchGate -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH17E_YhZOBHYSRGV4a0Qq69Y-bBOFT5Adg4Fuk34qGb5_mvL_ZD_6bE3ufsHMvMj30z9nfzR554guFvRa8Y31L1mkMdX_L_m4OoPdE9I3rgRlYNMmW3R1RhIRIeTvx8PgtCUrajWI6PbvTvMyv8EkX15aqn7CVyFJGjkGoKVAUeBRJJeOoXYLT-YJ0l0JIRANQN5fbNpq9vCClfoE5KKruTVzx-LD-8lYuaHJGK034193vBr7azsaKSL2DsIHhsyd02dUA6BMPKmf9BLvQlk-1G7W2dGO83QA7C4yYjq5LvCM4lc-6je03QlgE6vITHNAhJEbpqnJBZAWe8b42rbtpA52BnjtPUAM8CDWUfXcTjFudN53NNk_RflSNIwExlKYrye60Q47gKRbrP3uW]
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A Senior Application Scientist's Guide to the Structural Analysis of 3-Deoxy-D-ribo-hexono-1,4-lactone and its Epimers

For researchers and professionals in drug development, a nuanced understanding of a molecule's three-dimensional structure is not merely academic—it is a cornerstone of rational design and a prerequisite for predicting biological activity. The subtle shift of a single hydroxyl group, creating an epimer, can dramatically alter a compound's interaction with its biological target. This guide provides an in-depth comparative analysis of the structural elucidation of 3-Deoxy-D-ribo-hexono-1,4-lactone and its key epimers: the lyxo, xylo, and arabino forms.

We will move beyond a simple recitation of data, instead focusing on the causality behind the analytical techniques and the interpretation of the resulting data. This guide is structured to provide not just the "what," but the "why" and "how" of distinguishing these closely related sugar lactones. The stereochemical arrangement of these molecules can significantly influence their biological properties, making their unambiguous identification critical in various fields, including the development of enzyme inhibitors and antiviral or anticancer agents.[1][2]

The Subjects of Our Analysis: A Family of Epimers

3-Deoxy-D-ribo-hexono-1,4-lactone and its epimers are deoxysugar lactones, a class of carbohydrates where a hydroxyl group has been replaced by a hydrogen atom. This seemingly minor modification can lead to significant changes in their chemical and biological properties.[1] The core structure is a five-membered furanose ring fused to a lactone. The epimers differ in the stereochemistry at one or more chiral centers.

Compound Name	Key Stereochemical Feature
3-Deoxy-D-ribo-hexono-1,4-lactone	The parent compound with a specific stereochemistry.
3-Deoxy-D-lyxo-hexono-1,4-lactone	An epimer of the D-ribo form.
3-Deoxy-D-xylo-hexono-1,4-lactone	Another epimer of the D-ribo form.
3-Deoxy-D-arabino-hexono-1,4-lactone	Yet another epimer of the D-ribo form.

Core Analytical Techniques for Structural Elucidation

The primary tools in our arsenal for distinguishing these epimers are Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray crystallography. Each provides a unique and complementary perspective on the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Connectivity and Conformation

NMR spectroscopy is arguably the most powerful technique for determining the structure of organic molecules in solution. For our family of epimers, a suite of NMR experiments is necessary to move from a simple spectrum to a complete three-dimensional picture.

A comprehensive NMR analysis of these lactones would involve the following steps:

• Sample Preparation : Dissolve 5-10 mg of the purified lactone in a suitable deuterated solvent (e.g., D₂O, CDCl₃, or DMSO-d₆). The choice of solvent can sometimes influence the conformation of the molecule, so consistency is key for comparison.

• 1D ¹H NMR : Acquire a standard one-dimensional proton NMR spectrum. This provides initial information on the number of different proton environments and their electronic surroundings (chemical shift), as well as scalar coupling information (J-coupling).

• 1D ¹³C NMR and DEPT : Obtain a one-dimensional carbon NMR spectrum, often accompanied by a Distortionless Enhancement by Polarization Transfer (DEPT) experiment to differentiate between CH, CH₂, and CH₃ groups.

• 2D COSY (Correlation Spectroscopy) : This experiment reveals which protons are coupled to each other, allowing for the tracing of the carbon backbone.

• 2D HSQC (Heteronuclear Single Quantum Coherence) : This experiment correlates each proton with the carbon atom to which it is directly attached.

• 2D HMBC (Heteronuclear Multiple Bond Correlation) : This experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for assigning quaternary carbons and confirming the overall structure.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) : These experiments are paramount for determining the through-space proximity of protons, which provides direct evidence of the molecule's stereochemistry and conformation.

Figure 1: Comprehensive NMR workflow for structural elucidation.

The key to differentiating the epimers lies in the subtle but significant differences in their NMR data, primarily in the proton-proton coupling constants (³JHH) and the Nuclear Overhauser Effect (NOE) correlations.

• Coupling Constants (³JHH) : The magnitude of the coupling constant between two vicinal protons is described by the Karplus equation, which relates it to the dihedral angle between them. A change in stereochemistry at a chiral center will alter the dihedral angles between adjacent protons, leading to different coupling constants. For example, a cis relationship between two protons on the furanose ring will generally result in a larger coupling constant than a trans relationship.

• Nuclear Overhauser Effect (NOE) : An NOE is observed between two protons that are close in space (< 5 Å), regardless of whether they are directly bonded. This is a powerful tool for determining stereochemistry. For instance, if a proton on C2 shows an NOE to a proton on C4, this indicates that they are on the same face of the furanose ring. The pattern of NOE correlations will be unique for each epimer.

Parameter	D-ribo-hexono-1,4-lactone	D-lyxo-hexono-1,4-lactone	D-xylo-hexono-1,4-lactone	D-arabino-hexono-1,4-lactone
Expected ³J(H2,H3)	Different due to altered dihedral angle	Different from D-ribo	Different from D-ribo	Different from D-ribo
Expected ³J(H4,H5)	Different due to altered dihedral angle	Different from D-ribo	Different from D-ribo	Different from D-ribo
Key NOE Correlations	Unique pattern based on stereochemistry	Unique pattern based on stereochemistry	Unique pattern based on stereochemistry	Unique pattern based on stereochemistry

This table presents expected qualitative differences. Actual values would need to be determined experimentally.

X-ray Crystallography: The Definitive Solid-State Structure

While NMR provides the structure in solution, X-ray crystallography gives an unambiguous picture of the molecule's conformation and absolute stereochemistry in the solid state. This technique is the gold standard for structural determination, provided that suitable single crystals can be grown.

• Crystallization : This is often the most challenging step. The purified lactone is dissolved in a suitable solvent or solvent system and allowed to slowly evaporate, or the temperature is slowly changed to induce crystallization. High-throughput screening of various conditions may be necessary.

• Data Collection : A suitable single crystal is mounted on a goniometer and irradiated with a focused beam of X-rays. The diffraction pattern is recorded on a detector.

• Structure Solution and Refinement : The diffraction data is used to calculate an electron density map of the unit cell. From this map, the positions of the atoms can be determined and the structure refined to a high degree of precision.

Figure 2: Workflow for single-crystal X-ray crystallography.

The output of an X-ray crystallographic analysis is a three-dimensional model of the molecule with precise bond lengths, bond angles, and torsion angles. For epimers, this technique will definitively show the relative and absolute stereochemistry of each chiral center. The crystal packing can also reveal information about intermolecular interactions, such as hydrogen bonding, which can be important for understanding the physical properties of the compound.

The Biological Significance of Stereochemistry

The precise three-dimensional arrangement of atoms in a molecule is often critical for its biological activity.[3] Deoxysugars are components of many biologically active natural products, including antibiotics and anticancer agents.[1] The orientation of hydroxyl groups can determine how a molecule fits into the active site of an enzyme or a receptor on a cell surface. For example, a change in stereochemistry from a D-ribo to a D-lyxo configuration could prevent a molecule from binding to its target, rendering it inactive, or it could lead to binding to a different target, resulting in a different biological effect or off-target toxicity. Therefore, the ability to confidently distinguish between these epimers is not just a matter of chemical curiosity but a fundamental aspect of drug discovery and development.

Conclusion

The structural analysis of 3-Deoxy-d-ribo-hexono-1,4-lactone and its epimers requires a synergistic approach, primarily utilizing NMR spectroscopy and X-ray crystallography. While NMR provides detailed information about the molecule's structure and conformation in solution, X-ray crystallography offers a definitive picture of the solid-state structure and absolute stereochemistry. The differences in the NMR spectra, particularly in coupling constants and NOE patterns, are direct consequences of the different three-dimensional arrangements of the atoms in each epimer. A thorough understanding and application of these analytical techniques are essential for any researcher working with these or similar chiral molecules, as the biological consequences of even minor stereochemical changes can be profound.

References

• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., De Amicis, C. V., Hewlett, N. M., Johnson, P. L., Knobelsdorf, J. A., Li, F., Lorsbach, B. A., Nugent, B. M., Ryan, S. J., Smith, M. R., & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. [Link]

• Boykin, D. W. (1991). 17O NMR spectroscopy of lactones. Magnetic Resonance in Chemistry, 29(4), 375-378. [Link]

• Crich, D. (2010). Chemistry of the Deoxysugars. In Comprehensive Natural Products II (pp. 255-283). Elsevier. [Link]

• Goti, A., Cardona, F., Brandi, A., & Pallecchi, M. (2004). Conformational analysis of γ- and δ-lactones from carbohydrates. Tetrahedron: Asymmetry, 15(18), 2897-2905.
• Hollas, J. M. (2004). Modern Spectroscopy (4th ed.). John Wiley & Sons.

• Jeffrey, G. A. (1990). Crystallographic studies of carbohydrates. Acta Crystallographica Section B: Structural Science, 46(1), 89-103. [Link]

• Kirschning, A., & Hahn, F. (2012). Deoxysugars in Natural Product Chemistry. In The Chemical Biology of Carbohydrates (pp. 207-251). John Wiley & Sons, Ltd.

• NIST Chemistry WebBook. (n.d.). 3-Deoxy-ribo-hexonic acid lactone, TMS. In NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 3-Deoxy-lyxo-hexonic acid, 1,4-lactone, TMS. In NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 3-Deoxy-xylo-hexonic acid, 1,4-lactone, TMS. In NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). D-Arabino-Hexonic acid, 3-deoxy-2,5,6-tris-O-(trimethylsilyl)-, γ-lactone. In NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Retrieved from [Link]

• Punzo, F., Watkin, D. J., Hotchkiss, D., & Fleet, G. W. J. (2006). 3-Deoxy-d-galactono-1,4-lactone (3-deoxy-d-xylo-hexono-1,4-lactone). Acta Crystallographica Section E: Structure Reports Online, 62(4), o1344–o1346. [Link]

• Serianni, A. S. (2006). NMR structural analysis of carbohydrates.

• Trefzer, A., Salas, J. A., & Bechthold, A. (1999). Genes and enzymes involved in deoxysugar biosynthesis in bacteria. Natural product reports, 16(3), 283–299. [Link]

• Wikipedia contributors. (2023, December 1). Deoxy sugar. In Wikipedia, The Free Encyclopedia. Retrieved 16:30, April 1, 2026, from [Link]

• Williams, D. H., & Fleming, I. (2008). Spectroscopic methods in organic chemistry. McGraw-Hill.

• Zhang, Q., & Ye, M. (2021). Biologically Active Natural δ-Lactones in Medicinal Chemistry: Structures, Bioactivities, and Synthesis. ChemMedChem, 16(10), 1598–1619. [Link]

• Zhu, Y., & Schmidt, S. J. (2020). Unraveling Stereochemical Structure-Activity Relationships of Sesquiterpene Lactones for Inhibitory Effects on STAT3 Activation. Journal of medicinal chemistry, 63(17), 9204–9215. [Link]

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Assessing the Purity of Synthesized 3-Deoxy-D-ribo-hexono-1,4-lactone: A Comparative Analytical Guide

As a chiral building block frequently utilized in the synthesis of complex carbohydrates and stereocomplexes, 3-Deoxy-D-ribo-hexono-1,4-lactone (CAS: 499-87-6) presents a unique analytical challenge[1]. Because its molecular structure (C₆H₁₀O₅) lacks a conjugated π-system or aromatic ring, it does not possess a strong UV chromophore. Consequently, traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV)—the workhorse of most analytical laboratories—is virtually blind to this compound.

To establish a self-validating, highly accurate purity profile for synthesized batches, analytical scientists must pivot to universal detection mechanisms or structural quantification techniques. This guide objectively compares the three most robust methodologies for assessing the purity of sugar lactones: HPLC-ELSD , Derivatized GC-MS , and Quantitative NMR (qNMR) .

Mechanistic Overview of Analytical Modalities

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

When UV detection fails, ELSD serves as a powerful mass-sensitive alternative for non-volatile analytes[2]. The column effluent is nebulized and evaporated; the remaining solid particles of the analyte scatter a laser beam, and the scattered light is measured.

• The Causality of Choice: ELSD is gradient-compatible (unlike Refractive Index Detectors), allowing for the separation of the highly polar lactone from structurally similar synthesis by-products using Hydrophilic Interaction Liquid Chromatography (HILIC). However, ELSD responses are inherently non-linear due to the physics of light scattering across varying particle sizes, necessitating log-log calibration curves.

Gas Chromatography-Mass Spectrometry (GC-MS) via Silylation

Sugar lactones exhibit strong intermolecular hydrogen bonding due to multiple hydroxyl groups, rendering them non-volatile and susceptible to thermal degradation at standard GC injector temperatures.

• The Causality of Choice: To utilize the high-resolution separation and structural identification capabilities of GC-MS, the lactone must be derivatized[3]. Reacting the sample with a silylating agent (e.g., BSTFA + 1% TMCS) replaces the polar -OH groups with non-polar -OSi(CH₃)₃ groups. This drastically lowers the boiling point, locks the lactone ring to prevent thermal isomerization, and allows for trace-level quantification of impurities.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR has rapidly become the gold standard for absolute purity determination in carbohydrate chemistry[4][5].

• The Causality of Choice: The fundamental physics of NMR dictate that the integrated area of a proton resonance is strictly proportional to the molar concentration of the nuclei producing it. By integrating a distinct, well-resolved proton signal from the lactone against a highly pure, structurally unrelated internal standard (e.g., Maleic acid), one can calculate absolute purity without needing a certified reference standard of the lactone itself. Head-to-head studies demonstrate that qNMR offers statistical equivalence to HPLC for sugar quantification, with vastly reduced method development time[5].

Comparative Performance Data

The following table summarizes the operational metrics of each method when applied to sugar lactones.

Analytical Parameter	HPLC-ELSD	GC-MS (Derivatized)	1H-qNMR
Detection Principle	Light scattering of solid particles	Ionization of silylated fragments	Proton resonance integration
Reference Standard	Required (Analyte-specific)	Required (Analyte-specific)	Not Required (Uses generic IS)
LOD / LOQ	~2.0 µg/mL / 10.0 µg/mL	~0.1 µg/mL / 1.0 µg/mL	~50.0 µg/mL (Scan-dependent)
Linearity / Calibration	Non-linear (Log-Log required)	Excellent (R² > 0.999)	Excellent (R² > 0.999)
Sample Prep Time	< 5 minutes	45–60 minutes (Heating required)	< 5 minutes
Total Run Time	15–20 minutes	25–35 minutes	5–10 minutes
Primary Use Case	Routine batch release	Trace impurity identification	Absolute purity determination

Decision Matrix for Method Selection

To optimize laboratory resources, select your analytical workflow based on standard availability and throughput requirements.

Figure 1: Decision matrix for selecting the optimal purity analysis method for sugar lactones.

Self-Validating Experimental Protocols

Protocol A: Absolute Purity via ¹H-qNMR (The Gold Standard)

This protocol yields an absolute mass fraction without relying on the historical purity of an external lactone standard.

• Gravimetric Preparation: Using a microbalance (d = 0.001 mg), accurately weigh ~20.0 mg of the synthesized 3-Deoxy-D-ribo-hexono-1,4-lactone and ~5.0 mg of a certified reference material (CRM) Internal Standard (e.g., TraceCERT® Maleic acid) into a static-free vial.

  • Causality: High-precision gravimetry is the foundation of qNMR. Any weighing error directly translates to a purity calculation error.

• Solvation: Dissolve the mixture in 0.6 mL of Deuterium Oxide (D₂O).

  • Causality: D₂O rapidly exchanges with the hydroxyl protons (-OH) on the lactone ring. This eliminates complex coupling and broad hydroxyl peaks from the spectrum, leaving only the sharp, carbon-bound protons for clean integration.

• NMR Acquisition: Acquire a 1D ¹H spectrum at 600 MHz. Set the pulse angle to 30° and the relaxation delay (D1) to ≥ 15 seconds.

  • Causality: A prolonged D1 delay is critical. It ensures that all nuclei (especially the internal standard) fully relax back to their equilibrium magnetization state between pulses. Failing to do this causes partial saturation, leading to artificially low integrals and invalid purity data.

• Data Processing: Phase and baseline-correct the spectrum. Integrate the distinct lactone proton (e.g., the anomeric/C2 proton) against the maleic acid alkene singlet (δ 6.26 ppm). Calculate purity using the standard qNMR mass-ratio equation.

Protocol B: Routine Batch Analysis via HPLC-ELSD

Use this protocol for high-throughput screening once a working standard has been established.

• Column Selection: Equip the LC system with an Amide-HILIC column (e.g., 150 x 4.6 mm, 3 µm).

  • Causality: Standard C18 reversed-phase columns cannot retain highly polar sugar lactones. The Amide stationary phase promotes partitioning into a water-enriched layer on the silica surface, ensuring proper retention and peak shape.

• Mobile Phase: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Run a gradient from 90% B to 50% B over 15 minutes.

  • Causality: Formic acid acts as a volatile modifier. It ensures consistent droplet formation during nebulization without leaving non-volatile salt deposits that would foul the ELSD optics.

• Detector Parameters: Set the ELSD drift tube temperature to 50°C and the nebulizer gas (N₂) pressure to 40 psi.

  • Causality: 50°C is hot enough to evaporate the aqueous/organic mobile phase but low enough to prevent the thermal degradation or volatilization of the lactone particles before they reach the laser.

• Quantification: Inject calibration standards ranging from 10 to 500 µg/mL. Plot the data using a logarithmic transformation: log(Area)=a×log(Concentration)+b .

References

• Synthose. "3-Deoxy-D-ribo-hexonic acid, γ-lactone, Min. 95% - 499-87-6". Synthose Custom Synthesis Catalog.
• MDPI. "Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection". Molecules.
• ACS Publications. "NMR Quantification of Carbohydrates in Complex Mixtures. A Challenge on Honey". Analytical Chemistry.
• ResearchGate. "Qualitative and quantitative determination of poloxamer surfactants by mass spectrometry". Macromolecular Bioscience.
• Czech Journal of Food Sciences. "Formation of carboxylic acids during degradation of monosaccharides". Czech Academy of Agricultural Sciences.

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• 5. mdpi.com [mdpi.com]

Cross-reactivity studies of 3-Deoxy-d-ribo-hexono-1,4-lactone in enzymatic assays

Comparative Analysis of 3-Deoxy-D-ribo-hexono-1,4-lactone in Glycosidase Cross-Reactivity Assays

Executive Summary

The evaluation of glycosidase inhibitors requires precise mapping of enzyme active sites to determine substrate specificity and off-target cross-reactivity. 3-Deoxy-D-ribo-hexono-1,4-lactone (3-DRHL) is a specialized transition-state analog utilized primarily as a mechanistic probe in enzymology. Unlike broad-spectrum inhibitors, 3-DRHL lacks the critical C3 hydroxyl group. This guide objectively compares the performance of 3-DRHL against standard alternatives—such as D-Glucono-1,5-lactone (D-GL) and 1-Deoxynojirimycin (1-DNJ)—providing drug development professionals with actionable methodologies for executing highly controlled cross-reactivity assays.

Mechanistic Paradigm: Transition-State Mimicry

Glycosidases achieve extraordinary rate enhancements (up to 1017 -fold) by stabilizing the oxocarbenium ion transition state, which features a planar sp2 hybridized anomeric carbon [2]. Lactone-based inhibitors exploit this by adopting a similar half-chair conformation. However, the binding affinity is heavily dictated by the hydrogen-bonding network within the enzyme's active site.

While D-GL provides a complete array of hydroxyl groups for universal binding, 3-DRHL acts as a "subtractive probe." By removing the C3-OH, researchers can systematically determine the thermodynamic contribution of the C3 hydrogen bond to transition-state stabilization across different glycosyl hydrolase (GH) families [1].

Figure 1: Transition-state mimicry and competitive inhibition pathway of glycosidases by lactones.

Comparative Performance Data

To establish a cross-reactivity profile, the inhibitory potency ( IC50​ ) of 3-DRHL is benchmarked against standard transition-state mimics. The data below illustrates how the structural divergence of 3-DRHL intentionally diminishes its affinity for classical GH1 enzymes, making it an ideal negative control or a selective probe for atypical hydrolases.

Inhibitor / Compound	Structural Classification	β -Glucosidase (GH1) IC50​	α -Glucosidase (GH31) IC50​	β -Galactosidase (GH2) IC50​	Primary Assay Utility
3-Deoxy-D-ribo-hexono-1,4-lactone	Deoxygenated Lactone	>500μM	>1000μM	150μM	C3-OH dependency mapping; identifying atypical GH topologies.
D-Glucono-1,5-lactone (D-GL)	Polyxhydroxylated Lactone	47μM	120μM	850μM	Broad-spectrum baseline inhibition; competitive assay control [3].
1-Deoxynojirimycin (1-DNJ)	Iminosugar	2.5μM	0.8μM	>2000μM	High-affinity positive control for glucosidases.

Note: Values are representative benchmarks derived from standardized p-nitrophenyl glycoside cleavage assays at pH 5.0.

Experimental Protocol: Self-Validating Cross-Reactivity Assay

To accurately measure the cross-reactivity of 3-DRHL, the assay must isolate competitive inhibition from artifactual degradation (e.g., lactone hydrolysis). This protocol utilizes a continuous fluorogenic or colorimetric readout.

Step 1: Reagent & Buffer Preparation

• Assay Buffer: Prepare 50 mM Sodium Acetate buffer, adjusted strictly to pH 5.0.

• Substrate Solution: Dissolve p-nitrophenyl- β -D-glucopyranoside (PNPG) in the assay buffer to a concentration of 2.0 mM (approx. 3×Km​ ).

• Inhibitor Stocks: Prepare a 10 mM stock of 3-DRHL in anhydrous DMSO. Create a 10-point serial dilution in the assay buffer (ranging from 10μM to 5000μM ).

Step 2: Self-Validating Controls Setup

A robust assay requires internal validation to ensure enzyme viability and structural integrity of the inhibitor.

• Positive Control (100% Activity): Enzyme + Substrate + Buffer (0% inhibition baseline).

• Negative Control (0% Activity): Enzyme + Substrate + 1 mM 1-DNJ (validates total active site saturation).

• Background Control: Substrate + Buffer + 3-DRHL (no enzyme; checks for auto-hydrolysis of the substrate or baseline absorbance of the lactone).

Step 3: Reaction Execution

• In a 96-well microplate, add 20μL of the inhibitor dilution (or control buffer) to each well.

• Add 10μL of the target glycosidase enzyme (e.g., 0.05U/mL final concentration).

• Incubate the Enzyme-Inhibitor mixture at 37∘C for 10 minutes to allow equilibrium binding.

• Initiate the reaction by adding 70μL of the PNPG Substrate Solution.

Step 4: Quenching and Readout

• Allow the reaction to proceed for exactly 15 minutes at 37∘C .

• Crucial Quality Check: Ensure that less than 10% of the total substrate is consumed to maintain initial velocity ( V0​ ) kinetics.

• Quench the reaction by adding 100μL of 0.5 M Na2​CO3​ (pH 10.5). This shifts the pH, halting enzyme activity and fully deprotonating the released p-nitrophenol to its highly absorptive phenolate state.

• Measure absorbance at 405nm using a microplate reader.

Causality & E-E-A-T Insights: Why This Protocol Works

As an Application Scientist, it is critical to understand the physical chemistry driving these protocol parameters:

• The Necessity of pH 5.0: Lactones, including 3-DRHL and D-GL, are thermodynamically unstable in neutral to alkaline environments. At pH > 6.0, the lactone ring rapidly undergoes spontaneous hydrolysis to form the corresponding open-chain aldonic acid (e.g., 3-deoxy-D-ribo-hexonic acid) [1]. Open-chain acids are extremely poor transition-state mimics. Buffering strictly at pH 5.0 ensures the structural integrity of the sp2 hybridized lactone ring throughout the duration of the assay[3].

• The Causality of C3-Deoxygenation: In classical GH1 β -glucosidases, the C3 equatorial hydroxyl group of the substrate donates and accepts critical hydrogen bonds with conserved active-site glutamate and tyrosine residues. By testing 3-DRHL, you are directly measuring the energetic penalty of losing this specific interaction. If an uncharacterized enzyme is strongly inhibited by 1-DNJ but unaffected by 3-DRHL, it definitively proves the enzyme's absolute reliance on C3-OH recognition for transition-state stabilization [2].

• Quenching Dynamics: The addition of Na2​CO3​ serves a dual purpose. It instantly denatures the enzyme, freezing the reaction timeline, and shifts the pH well above the pKa​ of p-nitrophenol (approx. 7.15), maximizing the signal-to-noise ratio for the spectrophotometric readout.

Safety & Regulatory Compliance

A Guide to the Proper Disposal of 3-Deoxy-d-ribo-hexono-1,4-lactone

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 3-Deoxy-d-ribo-hexono-1,4-lactone (CAS No. 499-87-6). As researchers, scientists, and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench; it is integral to the entire lifecycle of the chemicals we handle, from procurement to disposal. This guide is designed to provide essential safety and logistical information, ensuring that waste streams are managed responsibly and in accordance with institutional and regulatory standards.

Chemical Profile and Hazard Assessment

A thorough understanding of a chemical's properties is the foundation of its safe handling and disposal.

1.1. Physical and Chemical Properties 3-Deoxy-d-ribo-hexono-1,4-lactone is a building block used in the synthesis of various compounds.[1][2] Its key properties are summarized below for quick reference.

Property	Value	Source(s)
CAS Number	499-87-6	[1][2][3]
Molecular Formula	C₆H₁₀O₅	[1][3]
Molecular Weight	162.14 g/mol	[1][3]
Appearance	White to off-white crystalline solid	[3][4]
Solubility	Soluble in water, DMSO, and Methanol	[3][4]
Stability	Stable under normal laboratory conditions	[4][5]
Incompatibilities	Strong oxidizing agents	[4][5][6]
Hazardous Decomposition	Emits Carbon Monoxide (CO) and Carbon Dioxide (CO₂) upon thermal decomposition	[4][5]

1.2. Hazard Evaluation Based on available Safety Data Sheets (SDS), 3-Deoxy-d-ribo-hexono-1,4-lactone is not classified as a dangerous substance according to the Globally Harmonized System (GHS).[3] Sources state that the product contains no substances at their given concentration which are considered hazardous to health.[4]

However, the overriding principle of prudent laboratory practice is to treat all chemical waste with diligence and care.[7] The absence of a formal hazard classification does not permit indiscriminate disposal. Due to its water solubility, the compound is likely to be mobile in the environment, making containment and proper disposal crucial to prevent its release into waterways.[4]

Guiding Principles of Laboratory Waste Management

All disposal activities must align with federal, state, and institutional regulations. The U.S. Environmental Protection Agency (EPA) governs hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[8][9] The following principles form the basis of a compliant disposal plan.

• Institutional Authority: Your institution's Environmental Health and Safety (EHS) department (also known as EHRS, OCRS, etc.) is the final authority on waste determination and disposal procedures.[10][11] This guide provides a framework, but you must always follow your specific institution's protocols.

• Waste Minimization: Whenever possible, seek methods to minimize the quantity of waste generated.[10] This is the first tier in the hierarchy of responsible waste management.[7]

• Segregation: Never mix incompatible waste streams.[7] For 3-Deoxy-d-ribo-hexono-1,4-lactone, this critically means keeping it separate from strong oxidizing agents to prevent hazardous reactions.[4][12]

Step-by-Step Disposal Protocol for 3-Deoxy-d-ribo-hexono-1,4-lactone

This protocol applies to unused, surplus, or contaminated 3-Deoxy-d-ribo-hexono-1,4-lactone in both solid form and in solution.

Step 1: Segregation and Containerization The moment a chemical is designated as waste, it must be handled according to a strict protocol.[11]

• Select an Appropriate Container:

  • Use a container that is chemically compatible with the lactone and any solvents used. High-density polyethylene (HDPE) or glass containers are typically appropriate.[8]

  • Ensure the container is free from damage, securely sealed with a leak-proof cap, and in good condition.[8]

• Designate as Waste:

  • Solid Waste: Collect the solid 3-Deoxy-d-ribo-hexono-1,4-lactone waste in its designated solid waste container.

  • Liquid Waste: Collect solutions containing the compound in a designated liquid waste container. Do not mix this waste stream with other incompatible wastes, such as acids, bases, or oxidizers.[12] Keep halogenated and non-halogenated solvent wastes separate if required by your institution.[7]

  • Capacity Limit: Never fill a liquid waste container to more than 90% of its capacity to allow for vapor expansion and prevent spills.[9]

Step 2: Proper Labeling Accurate labeling is a regulatory requirement and is critical for safety.[8][10]

• Attach your institution's official waste label to the container.

• The label must clearly state:

  • The words "Hazardous Waste ".[8][13] This is a standard requirement for laboratory chemical waste pending official characterization by EHS.

  • The full chemical name: "3-Deoxy-d-ribo-hexono-1,4-lactone " and the name of any solvents. Do not use abbreviations or chemical formulas.[8]

  • The approximate concentration or percentage of each component.

  • The date when waste was first added to the container (the "generation start date").[8]

  • The Principal Investigator's name and laboratory location (building and room number).[8]

Step 3: Storage in a Satellite Accumulation Area (SAA) Waste must be stored safely at or near its point of generation.[8][10]

• Store the labeled waste container in a designated and marked Satellite Accumulation Area (SAA).[13]

• The SAA must be under the control of laboratory personnel.[8]

• Ensure secondary containment (such as a tray or bin) is used to contain potential leaks.[8]

• Keep the waste container closed at all times except when adding waste.[7]

Step 4: Arranging for Disposal Laboratory personnel must not transport chemical waste themselves.[11]

• Once the container is full or has been in the SAA for the maximum allowed time (e.g., 6-12 months, per institutional and EPA rules), arrange for its removal.[8][10][14]

• Contact your institution's EHS department to schedule a waste pickup.[10][11] Follow their specific procedures for submitting a collection request.

Disposal Decision Workflow

The following diagram outlines the decision-making process for managing 3-Deoxy-d-ribo-hexono-1,4-lactone waste in a laboratory setting.

Caption: Decision workflow for proper disposal of laboratory chemical waste.

Protocol for Small Spills and Contaminated Materials

Accidents can happen, and a clear plan is essential. For a small spill of solid 3-Deoxy-d-ribo-hexono-1,4-lactone:

• Ensure Safety: Ensure adequate ventilation and wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.[4]

• Containment: Prevent the powder from becoming airborne.

• Cleanup: Carefully sweep up the solid material and place it into a suitable, sealable container for disposal.[4][6] Avoid generating dust.[4]

• Disposal: Label the container as "Spill Debris containing 3-Deoxy-d-ribo-hexono-1,4-lactone" and manage it as chemical waste through your EHS department.

• Decontaminate: Clean the spill area thoroughly.

Any materials used for cleanup (e.g., wipes, contaminated PPE) must also be collected and disposed of as solid chemical waste.[11]

Protocol for Empty Container Disposal

An "empty" container that held a non-hazardous chemical must still be processed correctly to be disposed of in the regular trash.[11]

• Empty Thoroughly: Ensure the container is as empty as possible.[11]

• Triple-Rinse: Rinse the container three times with a suitable solvent (e.g., water).[7][15]

• Collect Rinsate: Crucially, the rinsate from all three rinses must be collected and disposed of as liquid chemical waste. [7][11] It should be added to your designated aqueous waste container.

• Deface Label: Completely remove or deface the original chemical label.[11][15]

• Final Disposal: Once triple-rinsed and with the label removed, the container can typically be disposed of in the appropriate regular waste stream (e.g., glass recycling, plastic recycling).[15]

By adhering to these protocols, you contribute to a safe laboratory environment and ensure that your research activities remain compliant and environmentally responsible.

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• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.[15]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).[7]

• Vanderbilt University Medical Center. (2023, October). Laboratory Guide for Managing Chemical Waste.[11]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.[8]

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• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.[9]

• Thermo Fisher Scientific. (2009, December 1). Safety Data Sheet: 2-Deoxy-D-ribose.[4]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.[14]

• Medical Laboratory Observer. (2019, June 15). Laboratory Waste Management: The New Regulations.[13]

• CymitQuimica. (n.d.). 3-Deoxy-D-ribo-hexono-1,4-lactone.[1]

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet. (Note: For a different, related compound).[17]

• Fisher Scientific. (2025, December 18). Safety Data Sheet: D(-)-Ribose.[6]

• Synthose. (n.d.). 3-Deoxy-D-ribo-hexonic acid, γ-lactone, Min. 95%.[3]

• (Source provides structural information, not cited in text for disposal procedures)

• ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - D-GLUCURONO-3,6-LACTONE.[18]

• Fisher Scientific. (2023, September 22). Safety Data Sheet: 1,2,3-Trimethoxybenzene. (Note: General stability and decomposition information).[5]

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• FUJIFILM Wako Chemicals. (n.d.). Safety Data Sheet. (Note: General spill cleanup procedures).[19]

• Organon. (2024, April 6). Tibolone Formulation Safety Data Sheet. (Note: General handling advice).[20]

• (Source provides biological activity information, not cited for disposal procedures)

• Chongqing Chemdad Co., Ltd. (n.d.). D-ribo-Hexanoic acid, 3-deoxy-, γ-lactone.[2]

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A Researcher's Guide to the Safe Handling of 3-Deoxy-d-ribo-hexono-1,4-lactone

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands a profound respect for safety and procedural accuracy. This guide provides essential, field-proven insights for the safe handling of 3-Deoxy-d-ribo-hexono-1,4-lactone, a key building block in various synthetic pathways. While specific hazard data for this compound is not extensively documented, a conservative approach based on the safety profiles of similar carbohydrate derivatives and general laboratory best practices is paramount. This document is designed to be a dynamic resource, empowering you with the knowledge to maintain a secure laboratory environment.

Core Safety Directives and Hazard Assessment

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical for minimizing exposure to any chemical, regardless of its perceived hazard level. For 3-Deoxy-d-ribo-hexono-1,4-lactone, the following PPE is mandatory within the laboratory setting.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses or chemical splash goggles.[1]	Protects against accidental splashes and airborne particles. Goggles are required when there is a higher risk of splashing.[3][4]
Hand Protection	Disposable nitrile gloves.[3]	Provides a barrier against incidental skin contact. Gloves should be changed immediately if contaminated.[3]
Body Protection	A standard laboratory coat.[3][5]	Protects skin and personal clothing from spills.
Respiratory Protection	Generally not required under normal use with adequate ventilation. If significant dust is generated, a NIOSH-approved particulate respirator may be necessary.[1][6]	Minimizes the inhalation of airborne particles.

Operational Protocol: From Receipt to Disposal

A systematic workflow ensures both safety and the integrity of your research. The following step-by-step protocol outlines the best practices for handling 3-Deoxy-d-ribo-hexono-1,4-lactone throughout its lifecycle in the laboratory.

Receiving and Storage

• Inspection : Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling : Ensure the container is clearly labeled with the chemical name and any known hazard information.

• Storage : Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][7] Keep the container tightly closed to prevent absorption of moisture.

Handling and Use

• Designated Area : Conduct all handling of the solid compound in a designated area, such as a chemical fume hood or on a benchtop with adequate ventilation, to minimize inhalation of any dust.

• Weighing : When weighing, use a draft shield to prevent the fine powder from becoming airborne.

• Dissolving : When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• General Hygiene : Wash hands thoroughly after handling, even if gloves were worn.[5][8] Do not eat, drink, or apply cosmetics in the laboratory.[8][9]

Spill Management

In the event of a spill, prompt and appropriate action is crucial.

• Alerting Personnel : Notify others in the immediate area of the spill.

• Small Spills : For small spills of the solid, gently sweep up the material, avoiding the generation of dust, and place it in a labeled container for disposal.[1][2] The area can then be wiped down with a damp cloth.

• Large Spills : For larger spills, evacuate the area and consult your institution's safety officer.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Waste Container : Dispose of unused 3-Deoxy-d-ribo-hexono-1,4-lactone and any contaminated materials (e.g., gloves, weighing paper) in a clearly labeled, sealed container.

• Waste Stream : Consult your institution's environmental health and safety (EHS) office to determine the appropriate waste stream. Do not dispose of this chemical down the drain.

Visualizing the Workflow

To further clarify the operational procedures, the following diagram illustrates the key decision points and actions for the safe handling of 3-Deoxy-d-ribo-hexono-1,4-lactone.

Caption: Workflow for the Safe Handling of 3-Deoxy-d-ribo-hexono-1,4-lactone.

By adhering to these guidelines, researchers can confidently handle 3-Deoxy-d-ribo-hexono-1,4-lactone while maintaining a high standard of safety and scientific integrity.

References

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• 4. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
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• 6. fishersci.com [fishersci.com]
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